m-PEG11-Ms

Core Science & Biosynthesis

Unraveling the Role of m-PEG11-Ms: A Look into its Chemical Functionality

Initial research into the mechanism of action for a compound specifically designated as "m-PEG11-Ms" has not yielded information on a therapeutic agent with this name. The available scientific and clinical literature does not contain data on its biological activity, signaling pathways, or clinical trials in the context of disease treatment. The components of the name, however, point towards a well-established role in chemical synthesis, particularly in the field of bioconjugation and drug delivery.

The term "m-PEG11-Ms" can be broken down into its constituent parts: "m-PEG11" and "-Ms". "m-PEG" refers to methoxy (B1213986) polyethylene (B3416737) glycol, a linear polymer of ethylene (B1197577) glycol with a methoxy group at one end.[1][2] The number "11" likely indicates the number of repeating ethylene glycol units. The "-Ms" suffix is an abbreviation for mesylate (methanesulfonyl), a functional group that is known to be an excellent leaving group in nucleophilic substitution reactions.[3]

Therefore, m-PEG11-Ms is best characterized as a chemical intermediate, a building block used in the synthesis of more complex molecules. Its primary function is to facilitate the process of "PEGylation," where PEG chains are attached to other molecules, such as proteins, peptides, or small molecule drugs.[4][5] This process can significantly improve the pharmacokinetic and pharmacodynamic properties of the conjugated molecule.

The Chemistry of m-PEG11-Mesylate

The mesylate group on the m-PEG11 chain is key to its reactivity. In a typical reaction, a nucleophile, such as an amine or a thiol group on a target molecule, will attack the carbon atom adjacent to the mesylate group, leading to the displacement of the mesylate and the formation of a stable covalent bond between the m-PEG11 chain and the target molecule.

Below is a generalized workflow for a PEGylation reaction involving an m-PEG-Mesylate compound.

Caption: Generalized workflow for the PEGylation of a target molecule using m-PEG11-Mesylate.

Potential Applications in Drug Development

While m-PEG11-Ms itself is not a therapeutic, its application in PEGylation has significant implications for drug development. The attachment of a PEG chain can:

• Increase Solubility: Improve the water solubility of hydrophobic drugs, facilitating their administration.[1]

• Prolong Circulation Half-Life: The hydrophilic and flexible nature of the PEG chain can shield the conjugated drug from enzymatic degradation and reduce renal clearance, thereby extending its presence in the bloodstream.

• Reduce Immunogenicity: PEGylation can mask antigenic sites on protein-based drugs, reducing the likelihood of an immune response.[4]

Given the absence of specific data for a compound named "m-PEG11-Ms" in a biological context, it is not possible to provide quantitative data on its mechanism of action, detailed experimental protocols for biological assays, or signaling pathway diagrams. The information available strongly suggests its role as a chemical reagent rather than a bioactive agent. Researchers and drug development professionals would utilize m-PEG11-Ms in the synthesis of PEGylated therapeutics, where the mechanism of action would be characteristic of the conjugated drug, not the PEG linker itself.

References

• 1. atamankimya.com [atamankimya.com]
• 2. KR100664969B1 - Manufacturing method of high purity methoxy polyethylene glycol and their derivatives - Google Patents [patents.google.com]
• 3. mPEG-Mesylate - CD Bioparticles [cd-bioparticles.net]
• 4. mdpi.com [mdpi.com]
• 5. Methoxy PEGs for PEGylation - JenKem Technology [jenkemusa.com]

An In-depth Technical Guide to m-PEG11-Ms: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-PEG11-Ms, or methoxy(polyethylene glycol) undecyl mesylate, is a monodisperse polyethylene (B3416737) glycol (PEG) linker that has emerged as a valuable tool in bioconjugation, drug delivery, and nanotechnology. Its defined chain length of eleven ethylene (B1197577) glycol units provides a homogenous and well-characterized spacer arm, overcoming the challenge of polydispersity often associated with traditional PEG polymers. This technical guide provides a comprehensive overview of the core properties, characteristics, and experimental applications of m-PEG11-Ms for professionals in the field of scientific research and drug development.

The structure of m-PEG11-Ms features a terminal methoxy (B1213986) group, which is chemically inert, and a mesylate (methanesulfonyl) group. The mesylate is an excellent leaving group, making the terminal carbon susceptible to nucleophilic attack by functional groups such as amines and thiols. This reactivity is the foundation of its utility in covalently modifying proteins, peptides, nanoparticles, and other molecules of interest. The incorporation of the hydrophilic PEG chain can enhance the solubility, stability, and pharmacokinetic profile of the conjugated molecule, often reducing immunogenicity and prolonging circulation time in vivo.[1][2]

Core Properties and Characteristics

The physicochemical properties of m-PEG11-Ms are summarized in the table below, providing a quick reference for experimental design and implementation.

Property	Value	Source(s)
Chemical Formula	C22H46O13S	[3]
Molecular Weight	550.7 g/mol	[3]
CAS Number	502487-25-4	[3]
Appearance	White to off-white solid or viscous oil
Solubility	Water, DMSO, DMF, Dichloromethane	[3]
Storage Conditions	-20°C, desiccated	[3]
Purity	Typically >95%

Spectroscopic Characterization

Verification of the identity and purity of m-PEG11-Ms is crucial before its use in conjugation reactions. The following tables outline the expected chemical shifts in ¹H and ¹³C NMR spectroscopy and characteristic peaks in FTIR spectroscopy.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides a proton map of the molecule. The following are the expected chemical shifts (in ppm) in a suitable solvent like CDCl₃.

Chemical Shift (ppm)	Assignment	Multiplicity
~4.38	-CH₂-OMs (Methylene adjacent to mesylate)	Triplet
~3.80 - 3.50	-O-CH₂-CH₂-O- (PEG backbone)	Multiplet
~3.38	CH₃-O- (Terminal methoxy protons)	Singlet
~3.08	CH₃-SO₂- (Mesylate methyl protons)	Singlet

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (ppm)	Assignment
~72.0 - 69.0	-O-CH₂-CH₂-O- (PEG backbone carbons)
~69.0	-CH₂-OMs (Methylene adjacent to mesylate)
~59.0	CH₃-O- (Terminal methoxy carbon)
~37.7	CH₃-SO₂- (Mesylate methyl carbon)

FTIR Spectroscopy

Infrared spectroscopy can be used to identify the key functional groups present in m-PEG11-Ms.

Wavenumber (cm⁻¹)	Assignment
~2870	C-H stretch (alkane)
~1350 & ~1175	S=O stretch (sulfonate)
~1100	C-O-C stretch (ether, characteristic of PEG)
~950 & ~840	C-O-S stretch

Experimental Protocols

The following protocols are representative methodologies for the use of m-PEG11-Ms in bioconjugation. Optimization may be required based on the specific properties of the molecule to be conjugated.

General Protocol for Conjugation to a Protein via Amine Groups

This protocol describes the covalent attachment of m-PEG11-Ms to primary amines (e.g., lysine (B10760008) residues) on a protein.

Materials:

• m-PEG11-Ms

• Protein of interest

• Amine-free buffer (e.g., 0.1 M sodium phosphate (B84403) buffer, pH 7.5-8.5)

• Anhydrous aprotic solvent (e.g., DMSO or DMF)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion or ion-exchange chromatography)

Procedure:

• Protein Preparation: Dissolve the protein in the amine-free buffer to a final concentration of 1-10 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris), it must be exchanged into an appropriate amine-free buffer.

• m-PEG11-Ms Solution Preparation: Immediately before use, dissolve m-PEG11-Ms in anhydrous DMSO or DMF to a concentration of 10-50 mg/mL.

• Conjugation Reaction: Add a 5- to 50-fold molar excess of the m-PEG11-Ms solution to the protein solution with gentle stirring. The optimal molar ratio should be determined empirically. The final concentration of the organic solvent should ideally be below 10% (v/v) to maintain protein stability.

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C overnight. The reaction progress can be monitored by techniques such as SDS-PAGE, which will show a shift in the molecular weight of the protein upon PEGylation.

• Quenching: Add the quenching solution to the reaction mixture to a final concentration of 50-100 mM to consume any unreacted m-PEG11-Ms. Allow the quenching reaction to proceed for 30-60 minutes at room temperature.

• Purification: Remove excess reagents and purify the PEGylated protein using size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX). The choice of method will depend on the size and charge differences between the native and PEGylated protein.

• Characterization: Characterize the purified conjugate to determine the degree of PEGylation using methods such as MALDI-TOF mass spectrometry, which will show an increase in mass corresponding to the number of attached PEG chains.

Characterization of PEGylated Protein by Mass Spectrometry

Mass spectrometry is a powerful tool to confirm the successful conjugation and to determine the number of PEG chains attached to the protein.

Methodology:

• Sample Preparation: The purified PEGylated protein is desalted into a buffer compatible with mass spectrometry, such as 10 mM ammonium (B1175870) acetate.

• Analysis: The sample is analyzed by electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry.

• Data Interpretation: The resulting spectrum will show a series of peaks corresponding to the protein with different numbers of attached m-PEG11-Ms molecules. The mass difference between the peaks will be approximately 550.7 Da. Deconvolution of the ESI-MS data will provide the average drug-to-antibody ratio (DAR) in the case of antibody-drug conjugates.[3][4]

Visualizations

Reaction Workflow for Protein PEGylation

Caption: Workflow for the PEGylation of a protein with m-PEG11-Ms.

Role of m-PEG11-Ms in Modifying a Bioactive Molecule for Targeted Delivery

Caption: m-PEG11-Ms links a bioactive molecule to enhance its therapeutic properties.

References

• 1. What are PEG Linkers? - Creative Biolabs [creative-biolabs.com]
• 2. purepeg.com [purepeg.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Precise and comparative pegylation analysis by microfluidics and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility of m-PEG11-Ms in Organic Solvents

A comprehensive search for specific quantitative solubility data for m-PEG11-Ms (methoxy(polyethylene glycol) (11) mesylate) did not yield a centralized data sheet with values across a wide range of organic solvents. This type of specific data is often generated internally by manufacturers or researchers for specific applications and is not always published. However, based on the general properties of PEG and its derivatives, as well as information from chemical suppliers, a qualitative assessment of its solubility can be provided.

m-PEG11-Ms, a derivative of polyethylene (B3416737) glycol, is a moderately polar molecule. Its solubility is governed by the hydrophilic nature of the ethylene (B1197577) glycol backbone and the relatively nonpolar terminal methoxy (B1213986) and mesylate groups. Generally, it exhibits good solubility in a range of polar organic solvents.

Qualitative Solubility Data

The following table summarizes the expected solubility of m-PEG11-Ms in common organic solvents based on data from chemical suppliers and the known behavior of similar PEG compounds.

Solvent	Chemical Formula	Polarity Index	Expected Solubility
Dichloromethane (DCM)	CH₂Cl₂	3.1	Soluble
Chloroform	CHCl₃	4.1	Soluble
Tetrahydrofuran (THF)	C₄H₈O	4.0	Soluble
Acetone	C₃H₆O	5.1	Soluble
Acetonitrile (ACN)	C₂H₃N	5.8	Soluble
Dimethylformamide (DMF)	C₃H₇NO	6.4	Soluble
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	7.2	Soluble
Methanol	CH₄O	5.1	Soluble
Ethanol	C₂H₆O	4.3	Soluble
Water	H₂O	10.2	Soluble
Toluene	C₇H₈	2.4	Sparingly Soluble
Hexane	C₆H₁₄	0.1	Insoluble
Diethyl Ether	C₄H₁₀O	2.8	Sparingly Soluble

Note: "Soluble" generally implies solubility at concentrations commonly used in synthetic chemistry (e.g., >10 mg/mL). Actual quantitative solubility may vary based on temperature, purity, and the presence of moisture.

Experimental Protocol: Determining Solubility

A precise determination of solubility requires a systematic experimental approach. Below is a general protocol for determining the solubility of a compound like m-PEG11-Ms in an organic solvent.

Objective:

To determine the saturation solubility of m-PEG11-Ms in a given organic solvent at a specified temperature (e.g., 25 °C).

Materials:

• m-PEG11-Ms

• Selected organic solvent (analytical grade or higher)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• Micropipettes

• HPLC or UV-Vis Spectrophotometer

• Volumetric flasks and vials

Methodology:

• Preparation of Supersaturated Solution:

  • Add an excess amount of m-PEG11-Ms to a known volume of the selected solvent in a sealed vial. The amount should be more than what is expected to dissolve.

  • Tightly cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.

• Phase Separation:

  • After equilibration, remove the vial and let it stand to allow the excess solid to settle.

  • To ensure complete removal of undissolved solid, centrifuge the vial at a high speed (e.g., 10,000 rpm) for 15-20 minutes.

• Sample Preparation and Analysis:

  • Carefully take a known volume of the clear supernatant using a micropipette.

  • Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical instrument (e.g., HPLC or UV-Vis).

  • Analyze the diluted sample to determine the concentration of m-PEG11-Ms. A pre-established calibration curve is required for this quantification.

• Calculation:

  • Calculate the original concentration in the saturated solution using the following formula:

  Solubility (mg/mL) = (Concentration of diluted sample) x (Dilution factor)

Application Workflow: PEGylation of a Model Amine

m-PEG11-Ms is commonly used as a PEGylating agent to attach a PEG chain to a nucleophile, such as an amine on a protein or small molecule. The mesylate group is an excellent leaving group for nucleophilic substitution reactions.

Caption: Workflow for a typical PEGylation reaction using m-PEG11-Ms.

An In-Depth Technical Guide to m-PEG11-Ms for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of methoxy-poly(ethylene glycol)-11-mesylate (m-PEG11-Ms), a valuable tool for the bioconjugation of proteins, peptides, and other biomolecules. We will delve into its chemical properties, reaction kinetics, and provide detailed experimental protocols for its use, purification, and characterization.

Introduction to m-PEG11-Ms

m-PEG11-Ms is a monodisperse polyethylene (B3416737) glycol (PEG) derivative with a terminal methoxy (B1213986) group and a reactive mesylate (methanesulfonyl) group. The PEG component, consisting of 11 ethylene (B1197577) glycol units, imparts hydrophilicity and biocompatibility to the target molecule, which can improve solubility, reduce immunogenicity, and extend circulating half-life. The mesylate group is an excellent leaving group, allowing for efficient covalent attachment to nucleophilic residues on biomolecules.

Chemical Properties

The key properties of m-PEG11-Ms are summarized in the table below.

Property	Value
Chemical Formula	C24H49O13S
Molecular Weight	585.7 g/mol
Appearance	White to off-white solid or viscous oil
Solubility	Soluble in water and most organic solvents
Reactive Group	Mesylate (-SO3CH3)
Target Functional Groups	Primary amines (-NH2), Thiols (-SH), Hydroxyls (-OH)

Reaction Mechanism and Kinetics

The primary mechanism of bioconjugation with m-PEG11-Ms is a nucleophilic substitution reaction (SN2). A nucleophilic group on the biomolecule, such as the epsilon-amino group of a lysine (B10760008) residue, attacks the carbon atom adjacent to the mesylate group, displacing the mesylate and forming a stable ether, thioether, or secondary amine linkage.

Reactivity with Different Functional Groups

The rate of reaction is dependent on the nucleophilicity of the target functional group and the reaction conditions, particularly pH.

• Amines (e.g., Lysine): Primary amines are the most common targets for m-PEG11-Ms. The reaction is most efficient at a pH range of 8.0-9.5, where the amine group is deprotonated and thus more nucleophilic.

• Thiols (e.g., Cysteine): Thiol groups are also highly reactive towards mesylates, typically reacting at a slightly lower pH range of 7.0-8.5.

• Hydroxyls (e.g., Serine, Threonine): Hydroxyl groups are less nucleophilic than amines and thiols, and their reaction with m-PEG11-Ms is generally slower and may require more forcing conditions or catalysis.

Factors Influencing Reaction Kinetics

Parameter	Effect on Reaction Rate	Recommended Conditions
pH	Higher pH increases the nucleophilicity of amines.	8.0 - 9.5 for amines; 7.0 - 8.5 for thiols
Temperature	Higher temperature generally increases the reaction rate.	4°C to room temperature (25°C)
Molar Ratio	Higher molar excess of m-PEG11-Ms increases the degree of PEGylation.	5- to 50-fold molar excess over the biomolecule
Buffer	Buffers containing nucleophiles (e.g., Tris) can compete with the target molecule.	Use non-nucleophilic buffers like PBS, HEPES, or borate (B1201080) buffer.

Experimental Protocols

General Protocol for Protein Conjugation with m-PEG11-Ms

This protocol provides a general guideline for the PEGylation of a protein, such as a monoclonal antibody. Optimization may be required for specific applications.

Materials:

• Protein (e.g., monoclonal antibody) in a suitable buffer (e.g., PBS, pH 7.4)

• m-PEG11-Ms

• Reaction Buffer (e.g., 100 mM sodium bicarbonate buffer, pH 8.5)

• Quenching Solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography or ion-exchange chromatography)

• Analytical instruments (e.g., SDS-PAGE, HPLC, Mass Spectrometer)

Procedure:

• Protein Preparation:

  • Ensure the protein is in a buffer free of competing nucleophiles. If necessary, perform a buffer exchange into the Reaction Buffer.

  • Adjust the protein concentration to 1-10 mg/mL.

• m-PEG11-Ms Preparation:

  • Allow the m-PEG11-Ms reagent to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a stock solution of m-PEG11-Ms in an anhydrous solvent (e.g., DMSO or DMF) immediately before use.

• Conjugation Reaction:

  • Add the desired molar excess of the m-PEG11-Ms stock solution to the protein solution while gently vortexing.

  • Incubate the reaction mixture at room temperature for 1-4 hours or overnight at 4°C with gentle agitation.

• Quenching the Reaction:

  • Add the Quenching Solution to the reaction mixture to a final concentration of 50-100 mM to consume any unreacted m-PEG11-Ms.

  • Incubate for 30 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unreacted m-PEG11-Ms and quenching reagent by size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX).

  • Monitor the elution profile using UV absorbance at 280 nm.

  • Collect fractions containing the PEGylated protein.

• Characterization of the Conjugate:

  • Analyze the purified conjugate by SDS-PAGE to observe the increase in molecular weight.

  • Determine the degree of PEGylation using HPLC and/or mass spectrometry.

Visualizing the Experimental Workflow

A streamlined workflow for the bioconjugation of proteins with m-PEG11-Ms.

Characterization of m-PEG11-Ms Conjugates

Accurate characterization of the PEGylated product is crucial to ensure its quality and consistency.

Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE)

SDS-PAGE is a simple and rapid method to qualitatively assess the success of the conjugation. PEGylated proteins will exhibit a higher apparent molecular weight and migrate more slowly through the gel compared to the unmodified protein.

High-Performance Liquid Chromatography (HPLC)

Size-exclusion chromatography (SEC-HPLC) can be used to separate the PEGylated protein from the unreacted protein and other impurities. The PEGylated protein will have a larger hydrodynamic radius and thus elute earlier.

Reverse-phase HPLC (RP-HPLC) can also be used to assess the purity and heterogeneity of the conjugate.

Mass Spectrometry (MS)

Matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) MS or electrospray ionization (ESI) MS can provide a precise measurement of the molecular weight of the conjugate. This allows for the determination of the degree of PEGylation (the number of PEG molecules attached to each protein).

Stability of m-PEG11-Ms Bioconjugates

The linkage formed between m-PEG11-Ms and the biomolecule is typically a stable ether, thioether, or secondary amine bond. These bonds are generally resistant to hydrolysis under physiological conditions. Studies have shown that PEGylation can enhance the thermal and proteolytic stability of proteins.[1][2][3][4] The stability of the conjugate should be assessed under relevant storage and in-use conditions.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Conjugation	Inactive m-PEG11-Ms due to hydrolysis.	Use fresh reagent and store it properly under anhydrous conditions.
Presence of competing nucleophiles in the buffer.	Perform buffer exchange into a non-nucleophilic buffer.
Incorrect pH for the reaction.	Ensure the reaction buffer is at the optimal pH for the target functional group.
Protein Precipitation	High degree of PEGylation leading to changes in solubility.	Reduce the molar ratio of m-PEG11-Ms to protein.
Incorrect buffer conditions.	Ensure the buffer composition and pH are suitable for maintaining protein stability.
High Polydispersity	Molar ratio of m-PEG11-Ms to protein is too high.	Decrease the molar ratio to favor mono-PEGylation.
Reaction time is too long.	Reduce the incubation time to limit the extent of the reaction.

Visualization of the Reaction Mechanism

The SN2 reaction mechanism of m-PEG11-Ms with a primary amine on a protein.

This technical guide provides a solid foundation for researchers and drug development professionals working with m-PEG11-Ms for bioconjugation. By understanding the underlying chemistry and following robust experimental protocols, successful and reproducible PEGylation can be achieved, leading to the development of novel and improved biotherapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Pegylation enhances protein stability during encapsulation in PLGA microspheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of protein PEGylation on physical stability in liquid formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of the PEG length and PEGylation site on the structural, thermodynamic, thermal, and proteolytic stability of mono-PEGylated alpha-1 antitrypsin - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Applications of Methoxy PEG Mesylate Compounds

For Researchers, Scientists, and Drug Development Professionals

Core Principles and Applications of Methoxy PEG Mesylate in Bioconjugation and Beyond

Methoxy Poly(ethylene glycol) Mesylate (mPEG-Mesylate or mPEG-Ms) is a monofunctional polyethylene (B3416737) glycol derivative that has emerged as a valuable tool in bioconjugation, drug delivery, and surface modification. Its utility stems from the presence of a methanesulfonyl (mesyl) group, which is an excellent leaving group for nucleophilic substitution reactions (SN2). This allows for the covalent attachment of the hydrophilic PEG chain to various nucleophiles, such as the amine groups on proteins and peptides, or hydroxyl and thiol groups on other molecules and surfaces. The methoxy-capped terminus prevents unwanted cross-linking, ensuring a more controlled and defined conjugation outcome.[1]

The primary applications of mPEG-mesylate revolve around the process of PEGylation, which confers several advantageous properties to the conjugated molecule. These benefits include enhanced solubility and stability, prolonged in vivo circulation half-life by reducing renal clearance and protecting against proteolytic degradation, and reduced immunogenicity.[2]

This technical guide provides a comprehensive overview of the applications of moxy PEG mesylate, including detailed experimental protocols, quantitative data for comparison with other PEGylation reagents, and visualizations of relevant biological pathways and experimental workflows.

Data Presentation: A Comparative Look at PEGylation Reagents

The choice of PEGylation reagent is critical for achieving optimal conjugation efficiency and stability. While mPEG-NHS esters are widely used, mPEG-mesylate offers a viable alternative. The following table summarizes a comparative analysis of key performance indicators.

Parameter	mPEG-Mesylate	mPEG-NHS Ester	Key Considerations
Reaction pH	Typically 7.5 - 9.5	Typically 7.0 - 8.5[3]	The reaction with mPEG-mesylate is generally favored at a slightly more alkaline pH to ensure the deprotonation of primary amines, enhancing their nucleophilicity.
Reaction Speed	Generally slower than NHS esters	Fast	The higher reactivity of NHS esters can sometimes lead to a higher propensity for side reactions and hydrolysis.
Linkage Formed	Carbamate (B1207046) (with amines)	Amide	The carbamate linkage formed from mPEG-mesylates may exhibit different hydrolytic stability compared to the amide bond from NHS esters.[4][5]
Hydrolytic Stability of Reagent	More stable in aqueous solutions	Prone to rapid hydrolysis	The higher stability of mPEG-mesylate in aqueous buffers allows for more controlled reaction conditions and potentially requires a lower excess of the PEG reagent.[6]

Experimental Protocols

Synthesis of Methoxy PEG Mesylate (mPEG-Ms)

This protocol describes the synthesis of mPEG-mesylate from its corresponding alcohol, mPEG-OH.[7][8]

Materials:

• Methoxy Poly(ethylene glycol) (mPEG-OH)

• Dichloromethane (DCM), anhydrous

• Triethylamine (B128534) (TEA), anhydrous

• Methanesulfonyl chloride (MsCl)

• Sodium bicarbonate (NaHCO3) solution, saturated

• Sodium chloride (NaCl) solution, saturated (brine)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Diethyl ether, cold

Procedure:

• Dissolve mPEG-OH in anhydrous DCM under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (1.5 equivalents) to the solution and stir for 15 minutes.

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture.

• Allow the reaction to stir at 0°C for 2 hours, then warm to room temperature and stir for an additional 12-16 hours.

• Quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Precipitate the product by adding the concentrated solution to cold diethyl ether.

• Collect the precipitate by filtration and dry under vacuum.

• Characterize the final product by ¹H NMR and FT-IR spectroscopy.

PEGylation of a Model Protein (e.g., Lysozyme) with mPEG-Mesylate

This protocol provides a general procedure for the conjugation of mPEG-mesylate to a protein via primary amine groups.

Materials:

• Lysozyme (B549824)

• mPEG-Mesylate

• Sodium borate (B1201080) buffer (0.1 M, pH 8.5)

• Hydrochloric acid (HCl) to adjust pH

• Dialysis membrane (MWCO appropriate for the conjugate)

• Deionized water

Procedure:

• Dissolve lysozyme in the sodium borate buffer to a final concentration of 5 mg/mL.

• Add mPEG-mesylate to the protein solution at a 10-fold molar excess relative to the protein.

• Gently stir the reaction mixture at room temperature for 24 hours, maintaining the pH at 8.5 by adding small aliquots of 0.1 M NaOH if necessary.

• Quench the reaction by lowering the pH to 5.0 with 0.1 M HCl.

• Purify the reaction mixture by dialysis against deionized water for 48 hours with frequent water changes to remove unreacted mPEG-mesylate and other small molecules.

• Lyophilize the dialyzed solution to obtain the purified mPEG-lysozyme conjugate.

• Characterize the conjugate using SDS-PAGE to visualize the increase in molecular weight, and MALDI-TOF mass spectrometry to determine the degree of PEGylation.

Surface Modification of Nanoparticles with mPEG-Mesylate

This protocol outlines the functionalization of amine-modified nanoparticles with mPEG-mesylate.

Materials:

• Amine-functionalized nanoparticles (e.g., silica (B1680970) or gold nanoparticles)

• mPEG-Mesylate

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Ethanol (B145695)

• Deionized water

Procedure:

• Disperse the amine-functionalized nanoparticles in anhydrous DMF.

• Add mPEG-mesylate (in a desired molar excess relative to the estimated surface amine groups) and triethylamine (as a base to facilitate the reaction) to the nanoparticle dispersion.

• Stir the reaction mixture at 50°C for 24 hours under an inert atmosphere.

• Cool the reaction mixture to room temperature.

• Purify the PEGylated nanoparticles by repeated centrifugation and resuspension in ethanol and then deionized water to remove unreacted mPEG-mesylate and solvent.

• Lyophilize the purified nanoparticles.

• Characterize the surface modification using techniques such as X-ray Photoelectron Spectroscopy (XPS) to confirm the presence of the PEG layer, and Dynamic Light Scattering (DLS) and Zeta Potential measurements to assess the change in hydrodynamic diameter and surface charge.[9][10][11][12]

Mandatory Visualizations

Signaling Pathway of a mPEG-Conjugated Drug: Methotrexate (B535133)

Methotrexate (MTX) is an antimetabolite drug used in the treatment of cancer and autoimmune diseases.[7][13] Its mechanism of action involves the inhibition of dihydrofolate reductase (DHFR), a key enzyme in the folate synthesis pathway. This inhibition leads to a depletion of tetrahydrofolate (THF), which is essential for the synthesis of purines and pyrimidines, thereby inhibiting DNA and RNA synthesis in rapidly dividing cells.[14] Additionally, in the context of inflammatory diseases, low-dose methotrexate has been shown to inhibit the JAK/STAT signaling pathway, which is crucial for the signaling of many pro-inflammatory cytokines.[15][16] PEGylation of methotrexate has been shown to significantly increase its in vivo circulation time and area under the curve (AUC).[2][7]

Methotrexate's dual mechanism of action.

Experimental Workflow for Protein PEGylation with mPEG-Mesylate

The following diagram illustrates a typical workflow for the PEGylation of a protein with mPEG-mesylate, from initial reaction to final characterization.

Protein PEGylation workflow with mPEG-Mesylate.

Conclusion

Methoxy PEG mesylate is a versatile and effective reagent for the PEGylation of proteins, nanoparticles, and surfaces. Its favorable reaction kinetics and the stability of the resulting linkage make it a strong candidate for various applications in drug delivery and biomaterial science. The protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to incorporate mPEG-mesylate into their development pipelines. Careful optimization of reaction conditions and thorough characterization of the final conjugate are paramount to achieving the desired therapeutic or functional outcomes.

References

• 1. youtube.com [youtube.com]
• 2. [PDF] Pharmacokinetics and Biodistribution of Pegylated Methotrexate after IV Administration to Mice | Semantic Scholar [semanticscholar.org]
• 3. Succinimidyl PEG NHS, mPEG-NHS(SC) [nanocs.net]
• 4. researchgate.net [researchgate.net]
• 5. Carbamate and N-Pyrimidine Mitigate Amide Hydrolysis: Structure-Based Drug Design of Tetrahydroquinoline IDO1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. Pharmacokinetics and Biodistribution of Pegylated Methotrexate after IV Administration to Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medium.com [medium.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. crimsonpublishers.com [crimsonpublishers.com]
• 12. Application of Light Scattering Techniques to Nanoparticle Characterization and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. ClinPGx [clinpgx.org]
• 15. portlandpress.com [portlandpress.com]
• 16. Methotrexate Is a JAK/STAT Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

The Role of the Mesylate Group in m-PEG11-Ms Reactivity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role of the mesylate group in the reactivity of methoxy-poly(ethylene glycol)-mesylate (m-PEG11-Ms). Understanding the chemical behavior of this functional group is paramount for its effective application in bioconjugation, drug delivery, and materials science. This document details the underlying chemical principles, experimental considerations, and analytical methods relevant to the use of m-PEG11-Ms.

The Mesylate Group: An Excellent Leaving Group

The reactivity of m-PEG11-Ms is fundamentally dictated by the properties of the mesylate (methanesulfonate, MsO-) group. In organic chemistry, a leaving group is an atom or group of atoms that detaches from a molecule during a chemical reaction. The efficacy of a leaving group is inversely related to its basicity; a weaker base is a better leaving group.

The mesylate anion (CH₃SO₃⁻) is the conjugate base of methanesulfonic acid (CH₃SO₃H), a strong acid. This means the mesylate anion is a very weak base and, consequently, an excellent leaving group.[1][2] Its stability is attributed to the resonance delocalization of the negative charge across the three oxygen atoms bonded to the sulfur atom.[3] This inherent stability facilitates its departure during nucleophilic substitution reactions.

The primary role of the mesylate group in m-PEG11-Ms is to convert a terminal hydroxyl group of the PEG chain, which is a poor leaving group (as hydroxide, OH⁻), into a highly reactive site for nucleophilic attack.[2][4] This transformation is crucial for the efficient conjugation of the PEG moiety to various biomolecules and surfaces.

Synthesis of m-PEG11-Ms

m-PEG11-Ms is synthesized from its corresponding alcohol, m-PEG11-OH. The process involves the reaction of the terminal hydroxyl group with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, such as triethylamine (B128534) (TEA) or pyridine.[5][6] The base serves to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.[7]

General Reaction Scheme:

Caption: Synthesis of m-PEG11-Ms from m-PEG11-OH.

Reactivity of m-PEG11-Ms in Nucleophilic Substitution Reactions

The core utility of m-PEG11-Ms lies in its susceptibility to nucleophilic substitution reactions. A nucleophile (Nu⁻), an electron-rich species, attacks the carbon atom adjacent to the mesylate group, leading to the displacement of the mesylate leaving group. This results in the formation of a new covalent bond between the PEG chain and the nucleophile.

General Nucleophilic Substitution Mechanism:

References

• 1. benchchem.com [benchchem.com]
• 2. Effect of PEGylation on Receptor Anchoring and Steric Shielding at Interfaces: An Adhesion and Surface Plasmon Resonance Study with Precision Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solvent effects - Wikipedia [en.wikipedia.org]
• 4. precisepeg.com [precisepeg.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. creativepegworks.com [creativepegworks.com]

An In-depth Technical Guide to m-PEG11-Ms: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methoxy-poly(ethylene glycol)-11-mesylate (m-PEG11-Ms), a valuable tool in bioconjugation and drug delivery. We will delve into its chemical properties, identify key suppliers, and present a detailed, representative experimental protocol for its use in modifying amine-containing molecules. This guide also includes essential information on the purification and characterization of the resulting PEGylated products.

Core Concepts: Introduction to m-PEG11-Ms

Methoxy-poly(ethylene glycol)-11-mesylate, abbreviated as m-PEG11-Ms, is a member of the activated polyethylene (B3416737) glycol (PEG) family of reagents. These reagents are instrumental in the process of PEGylation, which is the covalent attachment of PEG chains to molecules such as proteins, peptides, or small molecule drugs. This modification is a widely employed strategy in pharmaceutical development to enhance the therapeutic properties of various agents.

The key benefits of PEGylation include:

• Enhanced Solubility: The hydrophilic nature of the PEG chain can significantly increase the solubility of hydrophobic drugs, making them more amenable to aqueous formulations for intravenous administration.

• Increased Stability: PEGylation can protect the conjugated molecule from enzymatic degradation, thereby extending its biological half-life.

• Prolonged Circulation Time: The increased hydrodynamic volume of a PEGylated molecule reduces its rate of clearance by the kidneys, leading to a longer circulation time in the bloodstream.

• Reduced Immunogenicity: The PEG chain can mask antigenic sites on a therapeutic protein, reducing its potential to elicit an immune response.

The m-PEG11-Ms molecule consists of a monodisperse chain of eleven ethylene (B1197577) glycol units, capped at one end with a chemically inert methoxy (B1213986) group and functionalized at the other end with a mesylate (methanesulfonyl) group. The mesylate is an excellent leaving group, making this terminus highly reactive towards nucleophiles, particularly primary amines found in proteins and peptides (e.g., the ε-amino group of lysine (B10760008) residues or the N-terminal α-amino group).

Physicochemical Properties and Supplier Information

The Chemical Abstracts Service (CAS) number for m-PEG11-Ms is 502487-25-4 .[1] Several reputable suppliers offer this reagent for research and development purposes.

Supplier	Catalog Number
BroadPharm	BP-27891
Tebubio	P00777637
MedchemExpress	HY-W591314

The key physicochemical properties of m-PEG11-Ms are summarized in the table below.

Property	Value	Reference
CAS Number	502487-25-4	[1]
Molecular Formula	C22H46O13S	[1]
Molecular Weight	~550.7 g/mol	[1]
Appearance	White to off-white solid or viscous oil	Supplier Data
Solubility	Soluble in water, DMSO, DMF, and chlorinated solvents	[1]
Storage	-20°C, desiccated	[1]

Experimental Protocol: PEGylation of a Model Peptide with m-PEG11-Ms

This section provides a detailed, representative protocol for the covalent modification of a model peptide containing a primary amine with m-PEG11-Ms.

3.1. Materials and Reagents

• m-PEG11-Ms

• Model Peptide (containing at least one primary amine, e.g., a lysine residue or a free N-terminus)

• Anhydrous Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA)

• 0.1% Trifluoroacetic Acid (TFA) in Water (Mobile Phase A for HPLC)

• 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (Mobile Phase B for HPLC)

• Diethyl Ether (for precipitation)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere (e.g., nitrogen or argon)

3.2. Reaction Setup and Procedure

The following table outlines the quantitative parameters for the PEGylation reaction.

Reactant/Reagent	Molar Equivalence	Concentration/Amount
Model Peptide	1.0 eq	e.g., 10 mg
m-PEG11-Ms	1.2 eq	Calculated based on peptide amount
DIPEA	3.0 eq	Calculated based on peptide amount
Anhydrous DMF	-	Sufficient to dissolve reactants (e.g., 1-2 mL)

Step-by-Step Procedure:

• Dissolution of Reactants: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the model peptide in anhydrous DMF.

• Addition of Base: Add DIPEA to the peptide solution and stir for 5 minutes at room temperature. The base is crucial for deprotonating the primary amine, enhancing its nucleophilicity.

• Addition of m-PEG11-Ms: Dissolve m-PEG11-Ms in a minimal amount of anhydrous DMF and add it dropwise to the stirring peptide solution.

• Reaction: Allow the reaction to proceed at room temperature for 12-24 hours. The progress of the reaction can be monitored by analytical Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching (Optional): The reaction can be quenched by the addition of a small amount of an amine-containing buffer, such as Tris, to consume any unreacted m-PEG11-Ms.

• Precipitation of the PEGylated Peptide: Once the reaction is complete, the crude product is precipitated by adding the reaction mixture dropwise to a large volume of cold diethyl ether with vigorous stirring.

• Isolation: The precipitated product is collected by centrifugation or filtration and washed several times with cold diethyl ether to remove unreacted starting materials and solvent.

• Drying: The purified PEGylated peptide is dried under vacuum.

3.3. Purification and Characterization

Purification of the PEGylated product is essential to remove unreacted peptide, excess m-PEG11-Ms, and any side products.

• Purification: Preparative RP-HPLC is the most common method for purifying PEGylated peptides. A C18 column is typically used with a gradient of water/acetonitrile containing 0.1% TFA. Fractions are collected and analyzed by analytical RP-HPLC or LC-MS to identify those containing the pure product.

• Characterization:

  • Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry is used to confirm the molecular weight of the PEGylated peptide. The expected mass will be the mass of the starting peptide plus the mass of one m-PEG11 moiety (minus the mass of the mesylate leaving group).

  • High-Performance Liquid Chromatography (HPLC): RP-HPLC is used to assess the purity of the final product. The PEGylated peptide will typically have a longer retention time than the unmodified peptide.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to confirm the presence of the PEG chain, characterized by a prominent peak around 3.6 ppm.

Visualizing the Impact and Workflow of PEGylation

4.1. The Effect of PEGylation on Drug Pharmacokinetics

The following diagram illustrates the conceptual signaling pathway of how PEGylation improves the pharmacokinetic profile of a therapeutic molecule.

Caption: The impact of PEGylation on the pharmacokinetic properties of a therapeutic molecule.

4.2. Experimental Workflow for Peptide PEGylation

The following diagram outlines the general experimental workflow for the synthesis and purification of a PEGylated peptide using m-PEG11-Ms.

Caption: A typical experimental workflow for peptide PEGylation and purification.

References

• 1. m-PEG11-Ms, 502487-25-4 | BroadPharm [broadpharm.com]

molecular weight of m-PEG11-undecaethylene glycol

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of m-PEG11-undecaethylene glycol, a monodisperse polyethylene (B3416737) glycol (PEG) derivative. It is a valuable tool in bioconjugation, drug delivery, and nanotechnology due to its hydrophilic and biocompatible nature. This guide covers its core physicochemical properties, provides a general experimental framework for its application, and illustrates its role as a molecular linker.

Core Physicochemical Properties

m-PEG11-undecaethylene glycol, systematically named O-Methyl-undecaethylene glycol, is characterized by a precise chain length of eleven ethylene (B1197577) glycol units, terminated by a methoxy (B1213986) group at one end and a hydroxyl group at the other. This heterobifunctional structure allows for its use as a linker in constructing more complex molecular architectures.

Quantitative Data Summary

The key quantitative properties of m-PEG11-undecaethylene glycol are summarized in the table below. These values are crucial for stoichiometric calculations in chemical reactions and for the physical characterization of resulting conjugates.

Property	Value	Source
Synonyms	O-Methyl-undecaethylene glycol, mPEG11-OH, Undecaethylene glycol monomethyl ether	[1][2]
Molecular Formula	C₂₃H₄₈O₁₂	[1][2]
Molecular Weight (MW)	516.62 g/mol	[1]
CAS Number	114740-40-8	[1]
Purity	Typically ≥95%	[1]

Applications in Research and Drug Development

The unique properties of m-PEG11-undecaethylene glycol make it a versatile reagent in several advanced applications:

• Drug Delivery: It can be used to enhance the solubility and stability of hydrophobic drugs, improving their pharmacokinetic profiles.[1][3]

• PROTAC Linkers: This molecule serves as a flexible linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs), which are designed to degrade specific target proteins within cells.[4]

• Bioconjugation: The terminal hydroxyl group can be activated or modified to conjugate with proteins, peptides, or other biomolecules, a process often referred to as PEGylation.[3]

• Surface Modification: It is used to modify the surfaces of nanoparticles and other materials to reduce non-specific protein absorption and improve biocompatibility.[3]

Experimental Protocols

The following section outlines a generalized experimental workflow for a common application of m-PEG11-undecaethylene glycol: the conjugation to a target protein via its primary amine groups.

Note: This is a conceptual protocol. Specific parameters such as concentration, reaction time, temperature, and buffer composition must be optimized for each unique application.

General Protocol: Activation and Conjugation to a Protein

• Activation of the Terminal Hydroxyl Group:

  • The terminal hydroxyl group of m-PEG11-OH is not directly reactive with amines. It must first be activated. A common method is to convert it into an N-hydroxysuccinimide (NHS) ester.

  • Step 1a (Carboxylation): Convert the terminal alcohol to a carboxylic acid. This can be achieved through oxidation, for example, using a Jones oxidation or TEMPO-mediated oxidation.

  • Step 1b (NHS Ester Formation): React the resulting m-PEG11-acid with N-hydroxysuccinimide in the presence of a carbodiimide (B86325) coupling agent such as Dicyclohexylcarbodiimide (DCC) or Ethyl(dimethylaminopropyl) carbodiimide (EDC). This reaction is typically performed in an anhydrous organic solvent like Dichloromethane (DCM) or Dimethylformamide (DMF).

• Conjugation to the Target Protein:

  • Dissolve the target protein in a suitable amine-free buffer (e.g., Phosphate-Buffered Saline, PBS) at a pH range of 7.2-8.5.

  • Add the activated m-PEG11-NHS ester to the protein solution. The molar ratio of the PEG reagent to the protein will depend on the desired degree of PEGylation and must be determined empirically.

  • Allow the reaction to proceed for a specified time (e.g., 1-4 hours) at room temperature or 4°C. The NHS ester will react with primary amines (e.g., the N-terminus and lysine (B10760008) side chains) on the protein surface to form stable amide bonds.

• Purification of the PEGylated Conjugate:

  • Stop the reaction by adding a quenching reagent, such as Tris or glycine, which contains a primary amine to react with any excess NHS ester.

  • Remove unreacted PEG reagent and byproducts using methods like size-exclusion chromatography (SEC) or dialysis.

• Analysis and Characterization:

  • Confirm the successful conjugation and determine the degree of PEGylation using techniques such as SDS-PAGE (which will show an increase in molecular weight), mass spectrometry (MALDI-TOF or ESI-MS), and HPLC.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the bioconjugation process described above.

Workflow for protein conjugation using m-PEG11-OH.

References

• 1. mPEG11-OH | CAS:114740-40-8 | Biopharma PEG [biochempeg.com]
• 2. Undecaethylene glycol monomethyl ether | C23H48O12 | CID 14433924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydroxyl-terminated PEG11: Biocompatible and Flexible [axispharm.com]
• 4. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for Protein PEGylation with m-PEG11-Ms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyethylene (B3416737) glycol (PEG) conjugation, or PEGylation, is a widely adopted bioconjugation technique used to enhance the therapeutic properties of proteins. This process involves the covalent attachment of PEG chains to a protein, which can improve its pharmacokinetic and pharmacodynamic profile. Key benefits of PEGylation include increased serum half-life, enhanced stability against proteolytic degradation, improved solubility, and reduced immunogenicity. By effectively increasing the hydrodynamic size of the protein, PEGylation can decrease renal clearance, leading to prolonged circulation time and potentially a reduced dosing frequency for patients.[1]

This document provides a detailed protocol for the PEGylation of proteins using methoxy-PEG11-Mesylate (m-PEG11-Ms). The mesylate functional group is a sulfonate ester that can react with nucleophilic side chains of amino acids, primarily the ε-amino group of lysine (B10760008) residues, to form a stable secondary amine linkage. While less common than N-hydroxysuccinimide (NHS) esters or aldehydes, sulfonate esters like mesylates and tresylates offer an alternative for amine modification.[2] The reactivity of sulfonate esters is pH-dependent, with optimal conditions typically in the slightly basic range to ensure the deprotonation of the target amine groups.[2][3]

These application notes are intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals. The provided protocols are a starting point and will likely require optimization for specific proteins and desired degrees of PEGylation.

Materials and Reagents

Reagent	Supplier	Purpose
m-PEG11-Ms	Various	PEGylating agent
Protein of Interest	N/A	Substrate for PEGylation
Sodium Phosphate Buffer (0.1 M, pH 8.0)	Standard Lab Supply	Reaction Buffer
Sodium Chloride	Standard Lab Supply	Buffer Component
Hydroxylamine (1 M, pH 8.5) or Tris-HCl (1 M, pH 8.0)	Standard Lab Supply	Quenching Solution
Dialysis Tubing (appropriate MWCO) or Desalting Columns	Various	Purification
SDS-PAGE Gels and Reagents	Various	Characterization
Mass Spectrometer (MALDI-TOF or ESI-MS)	N/A	Characterization
HPLC System with SEC or IEX column	N/A	Purification and Characterization

Experimental Protocols

General Workflow for Protein PEGylation

The overall process for protein PEGylation with m-PEG11-Ms involves several key stages, from initial reaction to the characterization of the final conjugate. Careful optimization at each step is crucial for achieving the desired product with high yield and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. creativepegworks.com [creativepegworks.com]
• 3. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Guide to Using m-PEG11-Ms

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-PEG11-Ms is a monodisperse polyethylene (B3416737) glycol (PEG) reagent used for the covalent modification of proteins, peptides, and other molecules. This process, known as PEGylation, is a critical strategy in drug development to enhance the therapeutic properties of biomolecules. Benefits of PEGylation include an extended circulatory half-life, improved stability, increased water solubility, and reduced immunogenicity.[1]

The m-PEG11-Ms reagent features a methoxy-terminated polyethylene glycol chain of 11 ethylene (B1197577) glycol units, providing a defined molecular weight and spacer length. The key reactive feature is the mesylate (methanesulfonyl) group. The mesylate is an excellent leaving group that is readily displaced by nucleophiles such as the primary amines found in the side chains of lysine (B10760008) residues or the N-terminus of proteins, as well as by hydroxyl groups.[2][3] This allows for the stable, covalent attachment of the PEG chain to the target molecule.

These application notes provide a detailed guide for the use of m-PEG11-Ms in bioconjugation, covering experimental protocols, purification, and characterization of the resulting PEGylated products.

Chemical Properties of m-PEG11-Ms

A clear understanding of the physicochemical properties of m-PEG11-Ms is essential for its effective use.

Property	Value	Reference
Chemical Name	Methoxy(polyethylene glycol) methanesulfonate	[2][3]
Molecular Formula	C22H46O13S	[2]
Molecular Weight	550.7 g/mol	[2]
CAS Number	502487-25-4	[2]
Solubility	Water, DMSO, DCM, DMF	[2]
Storage	-20°C, desiccated	[2]
Reactive Group	Mesylate (-SO3CH3)	[2][3]
Reactivity	Nucleophiles (e.g., primary amines, hydroxyls)	[2][3]

Reaction Mechanism

The core of the PEGylation reaction with m-PEG11-Ms is a nucleophilic substitution. A nucleophilic group on the target molecule, such as a deprotonated primary amine (R-NH2) or a hydroxyl group (R-OH), attacks the carbon atom adjacent to the mesylate leaving group. This results in the formation of a stable covalent bond between the PEG chain and the target molecule.

Caption: General reaction scheme for m-PEG11-Ms conjugation.

Experimental Workflow

A typical PEGylation experiment follows a structured workflow from reagent preparation to final product analysis. Careful planning and execution at each stage are crucial for a successful outcome.

Caption: General experimental workflow for protein PEGylation.

Detailed Experimental Protocols

The following are generalized protocols for the conjugation of m-PEG11-Ms to proteins. Optimization of reaction conditions, particularly the molar ratio of PEG to protein, reaction time, and temperature, is often necessary for each specific molecule.

Protocol 1: PEGylation of Primary Amines (e.g., Lysine Residues)

This protocol targets the N-terminus and the ε-amino groups of lysine residues. The reaction is pH-dependent, as the amine must be deprotonated to be nucleophilic.

Materials:

• m-PEG11-Ms

• Protein of interest in a suitable buffer (e.g., phosphate-buffered saline (PBS), borate (B1201080) buffer)

• Reaction Buffer: Amine-free buffer, pH 7.5-9.0 (e.g., 50 mM sodium borate, 150 mM NaCl, pH 8.5)

• Quenching Buffer (optional): 1 M Tris-HCl or glycine, pH 8.0

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Purification system (e.g., SEC or IEX chromatography)

Procedure:

• Protein Preparation: Dissolve the protein in the Reaction Buffer at a known concentration (e.g., 1-10 mg/mL). Ensure the buffer does not contain primary amines (e.g., Tris, glycine) as they will compete in the reaction.

• m-PEG11-Ms Stock Solution: Immediately before use, prepare a stock solution of m-PEG11-Ms in anhydrous DMF or DMSO. The concentration will depend on the desired molar excess.

• PEGylation Reaction:

  • Calculate the required volume of the m-PEG11-Ms stock solution to achieve the desired molar excess over the protein (a starting point is a 5 to 20-fold molar excess).

  • Add the calculated volume of the m-PEG11-Ms stock solution to the protein solution while gently stirring.

  • Incubate the reaction at room temperature for 2-4 hours or overnight at 4°C. The optimal time should be determined empirically.

• Reaction Quenching (Optional): To stop the reaction, add the Quenching Buffer to a final concentration of 10-50 mM. Incubate for 15-30 minutes at room temperature.

• Purification: Remove unreacted m-PEG11-Ms and byproducts from the PEGylated protein using size exclusion chromatography (SEC) or ion-exchange chromatography (IEX).

• Characterization: Analyze the purified conjugate to determine the degree of PEGylation.

Protocol 2: PEGylation of Hydroxyl Groups

This protocol targets hydroxyl groups, which are generally less nucleophilic than amines. The reaction may require a base to deprotonate the hydroxyl group and may be slower.

Materials:

• m-PEG11-Ms

• Substrate with hydroxyl groups

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Toluene)

• Non-nucleophilic base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

• Purification system (e.g., column chromatography)

Procedure:

• Substrate Preparation: Dissolve the substrate containing hydroxyl groups in the anhydrous solvent.

• Reaction Setup:

  • Cool the solution to 0°C in an ice bath.

  • Add the base (e.g., 1.5 equivalents) to the solution.

  • Add m-PEG11-Ms (e.g., 1.2 equivalents) dropwise to the solution.

• PEGylation Reaction: Stir the reaction at 0°C for several hours, or allow it to warm to room temperature if the reaction is slow.[4] Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Work-up and Purification: Once the reaction is complete, quench with water and perform a liquid-liquid extraction. The organic layer is then washed, dried, and concentrated. The crude product is purified by column chromatography.

Purification of PEGylated Conjugates

Purification is a critical step to separate the desired PEGylated product from unreacted protein, excess PEG reagent, and multi-PEGylated species. The choice of method depends on the physicochemical differences between these components.

Purification Method	Principle of Separation	Application Notes
Size Exclusion Chromatography (SEC)	Separation based on hydrodynamic radius. PEGylation increases the size of the protein.	Highly effective for removing unreacted, smaller PEG reagents and for separating mono-PEGylated from di- or multi-PEGylated species.
Ion Exchange Chromatography (IEX)	Separation based on net surface charge. PEG chains can shield the protein's surface charges.	Can be used to separate un-PEGylated protein from PEGylated versions and to resolve positional isomers where the PEGylation site affects the overall charge.
Hydrophobic Interaction Chromatography (HIC)	Separation based on hydrophobicity. PEG is hydrophilic and can shield hydrophobic patches.	A useful secondary purification step, often used after IEX for polishing.
Reversed-Phase HPLC (RP-HPLC)	Separation based on polarity.	More commonly used for analytical characterization but can be applied for small-scale purification, especially for peptides.

Characterization of PEGylated Conjugates

After purification, the conjugate must be characterized to confirm the extent and sites of PEGylation.

Characterization Method	Information Obtained
SDS-PAGE	Provides a qualitative assessment of PEGylation. PEGylated proteins will show a significant increase in apparent molecular weight and migrate slower than the unmodified protein.
Mass Spectrometry (MS)	Determines the precise molecular weight of the conjugate, allowing for the calculation of the number of attached PEG chains (degree of PEGylation).[5][6]
HPLC (SEC, IEX, RP-HPLC)	Assesses the purity of the conjugate and can be used to quantify the different PEGylated species.
NMR Spectroscopy	Can be used to determine the conjugation efficiency by comparing the integrals of characteristic PEG peaks with those of the molecule.[7]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low PEGylation Efficiency	Suboptimal pH, insufficient molar excess of PEG, short reaction time, inactive reagent.	Optimize reaction pH to ensure the target nucleophile is deprotonated. Increase the molar ratio of m-PEG11-Ms to protein. Extend the reaction time. Use fresh m-PEG11-Ms.
Protein Precipitation	High degree of PEGylation, incorrect buffer conditions.	Reduce the molar ratio of m-PEG11-Ms to protein. Ensure the buffer composition and pH are suitable for maintaining protein stability.
High Polydispersity (Multiple PEGylated Species)	High molar ratio of PEG to protein, long reaction time.	Decrease the molar ratio of m-PEG11-Ms to favor mono-PEGylation. Reduce the incubation time.
Loss of Protein Activity	PEGylation at or near the active site.	Consider site-specific PEGylation strategies or protein engineering to protect the active site.

References

• 1. benchchem.com [benchchem.com]
• 2. m-PEG11-Ms, 502487-25-4 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. m-PEG11-amine, 854601-60-8 | BroadPharm [broadpharm.com]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for m-PEG11-Ms Reaction with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to molecules such as proteins, peptides, and small molecule drugs, is a widely employed strategy in pharmaceutical and biotechnological research. This modification can significantly enhance the therapeutic properties of molecules by increasing their solubility, extending their circulatory half-life, and reducing their immunogenicity. m-PEG11-Ms is a monodisperse methoxy-terminated polyethylene glycol reagent containing a mesylate (Ms) functional group. The mesylate group is an excellent leaving group, making m-PEG11-Ms a highly efficient reagent for the pegylation of molecules containing primary amines through a nucleophilic substitution reaction.

These application notes provide a comprehensive guide to the reaction of m-PEG11-Ms with primary amines, including the reaction mechanism, detailed experimental protocols, and methods for the characterization and purification of the resulting PEGylated conjugates.

Reaction Mechanism

The reaction between m-PEG11-Ms and a primary amine proceeds via a bimolecular nucleophilic substitution (SN2) reaction. The lone pair of electrons on the nitrogen atom of the primary amine acts as a nucleophile, attacking the carbon atom attached to the mesylate group. The mesylate group, being a good leaving group, is subsequently displaced, forming a stable secondary amine linkage between the PEG chain and the target molecule.

Figure 1: Reaction mechanism of m-PEG11-Ms with a primary amine.

Data Presentation

The following table summarizes typical reaction conditions for the PEGylation of proteins and peptides with amine-reactive PEG reagents. These conditions can be used as a starting point for optimizing the reaction with m-PEG11-Ms.

Parameter	Recommended Range	Notes
Molar Ratio (m-PEG11-Ms:Amine)	10:1 to 50:1	A molar excess of the PEG reagent is generally used to drive the reaction to completion. The optimal ratio should be determined empirically.
pH	7.0 - 9.0	The reaction is most efficient at neutral to slightly basic pH, where the primary amine is deprotonated and thus more nucleophilic.
Temperature	4°C to 25°C (Room Temperature)	Lower temperatures can help minimize side reactions and protein degradation, though the reaction time may need to be extended.
Reaction Time	30 minutes to 24 hours	The optimal reaction time depends on the reactivity of the amine and should be monitored by a suitable analytical method (e.g., HPLC or LC-MS).
Solvent	Aqueous buffer (e.g., PBS, HEPES, Borate)	Buffers should be free of primary amines (e.g., Tris) as they will compete with the target molecule for reaction with the m-PEG11-Ms.
m-PEG11-Ms Stock Solution	Dissolved in a water-miscible organic solvent (e.g., DMSO, DMF)	The PEG reagent should be dissolved immediately before use to minimize hydrolysis.

Experimental Protocols

The following are generalized protocols for the reaction of m-PEG11-Ms with a primary amine-containing molecule, such as a protein or peptide. It is crucial to optimize these protocols for each specific application.

Protocol 1: Small-Scale Trial Reaction for Optimization

This protocol is designed for the initial optimization of reaction conditions on a small scale.

Materials:

• Molecule with at least one primary amine (e.g., protein, peptide)

• m-PEG11-Ms

• Reaction Buffer: 0.1 M Phosphate Buffered Saline (PBS), pH 7.4 (or other non-amine containing buffer)

• m-PEG11-Ms Stock Solution: 10 mM m-PEG11-Ms in anhydrous DMSO (prepare fresh)

• Quenching Solution: 1 M Tris-HCl, pH 7.5 or 1 M glycine

• Deionized water

• Microcentrifuge tubes

Procedure:

• Molecule Preparation: Dissolve the amine-containing molecule in the Reaction Buffer to a final concentration of 1-5 mg/mL.

• m-PEG11-Ms Addition: Add the desired molar excess of the m-PEG11-Ms Stock Solution to the molecule solution. The final concentration of the organic solvent should not exceed 10% of the total reaction volume to avoid denaturation of proteins.

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C with gentle mixing.

• Quenching: Add the Quenching Solution to a final concentration of 50 mM to react with any unreacted m-PEG11-Ms. Incubate for 30 minutes at room temperature.

• Analysis: Analyze a small aliquot of the reaction mixture by SDS-PAGE, RP-HPLC, or LC-MS to determine the extent of PEGylation.

Protocol 2: Purification of the PEGylated Conjugate using Size-Exclusion Chromatography (SEC-HPLC)

This protocol is for the purification of the PEGylated conjugate from unreacted PEG reagent and starting material.

Materials:

• Reaction mixture from Protocol 1

• SEC-HPLC system

• SEC column suitable for the molecular weight of the conjugate

• Mobile Phase: PBS or other suitable aqueous buffer

Procedure:

• Sample Preparation: If necessary, concentrate the reaction mixture using a centrifugal filter device with an appropriate molecular weight cutoff.

• Column Equilibration: Equilibrate the SEC column with the Mobile Phase until a stable baseline is achieved.

• Injection: Inject the reaction mixture onto the column.

• Elution: Elute the components with the Mobile Phase at a constant flow rate. The PEGylated conjugate, having a higher molecular weight, will elute earlier than the unreacted starting material and the excess PEG reagent.

• Fraction Collection: Collect the fractions corresponding to the PEGylated conjugate peak.

• Analysis: Analyze the collected fractions by SDS-PAGE or mass spectrometry to confirm the purity of the conjugate.

Mandatory Visualization

Figure 2: General experimental workflow for PEGylation.

Figure 3: Troubleshooting guide for low conjugation yield.

Characterization of PEGylated Conjugates

Several analytical techniques can be used to characterize the PEGylated product and determine the degree of PEGylation:

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): A simple and rapid method to visualize the increase in molecular weight of the PEGylated molecule compared to the unmodified starting material.

• High-Performance Liquid Chromatography (HPLC): Both size-exclusion (SEC) and reversed-phase (RP) HPLC can be used to separate the PEGylated conjugate from the unreacted starting material and excess PEG reagent, allowing for quantification of the reaction products.

• Mass Spectrometry (MS): Techniques such as Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) or Electrospray Ionization (ESI) MS can provide precise molecular weight information, confirming the covalent attachment of the PEG chain and allowing for the determination of the number of PEG units per molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to confirm the structure of the PEGylated conjugate and to quantify the degree of PEGylation, particularly for small molecules and peptides.[1]

By following these guidelines and protocols, researchers can effectively utilize m-PEG11-Ms for the controlled and efficient PEGylation of primary amine-containing molecules for a wide range of applications in research and drug development.

References

• 1. NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimal Reaction Conditions for m-PEG11-Ms: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal use of m-PEG11-Ms (methoxy-polyethylene glycol-methanesulfonate) in various bioconjugation and chemical modification applications. The provided information is intended to guide researchers in achieving high efficiency and reproducibility in their experiments.

m-PEG11-Ms is a hydrophilic, discrete-length PEGylation reagent. The terminal methanesulfonyl (mesylate) group is an excellent leaving group that readily reacts with nucleophiles such as amines, thiols, and alcohols via a nucleophilic substitution reaction. This allows for the covalent attachment of the PEG moiety to a wide range of molecules, including proteins, peptides, and small molecule drugs, thereby modifying their solubility, stability, and pharmacokinetic properties.

General Reaction Scheme

The fundamental reaction involves the displacement of the mesylate group by a nucleophile (Nu-), as depicted in the following scheme:

Optimal Reaction Conditions

Achieving high yields and specific conjugation with m-PEG11-Ms is dependent on carefully controlling the reaction conditions. The following tables summarize the recommended starting conditions for reactions with primary amines, alcohols, and thiols. These conditions should be considered as a starting point and may require further optimization depending on the specific substrate and desired outcome.

Table 1: Reaction with Primary Amines (e.g., Lysine side chains, N-terminus of proteins)

Parameter	Recommended Condition	Notes
Solvent	Aprotic polar solvents such as Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO). For biomolecules, aqueous buffers like Phosphate-Buffered Saline (PBS), HEPES, or Borate buffer can be used.	Ensure the solvent is anhydrous for non-aqueous reactions to prevent hydrolysis of the mesylate.
pH (for aqueous reactions)	8.0 - 9.5	A basic pH deprotonates the primary amine, increasing its nucleophilicity.
Temperature	25 - 45 °C	Higher temperatures can increase the reaction rate but may risk degradation of sensitive biomolecules.
Reaction Time	4 - 24 hours	Monitor the reaction progress by a suitable analytical method (e.g., HPLC, LC-MS).
Molar Ratio (m-PEG11-Ms:Amine)	1.5 - 5 equivalents of m-PEG11-Ms	A molar excess of the PEG reagent drives the reaction to completion. The optimal ratio should be determined empirically.
Base (for non-aqueous reactions)	Non-nucleophilic bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 - 2 equivalents)	The base neutralizes the methanesulfonic acid byproduct.

Table 2: Reaction with Alcohols (e.g., Hydroxyl-containing molecules)

Parameter	Recommended Condition	Notes
Solvent	Anhydrous aprotic polar solvents such as DMF, DMSO, or Tetrahydrofuran (THF).	The absence of water is critical to prevent side reactions.
Temperature	25 - 65 °C	Higher temperatures are often required for less reactive alcohols.
Reaction Time	12 - 48 hours	Reaction times can be significantly longer compared to reactions with amines.
Molar Ratio (m-PEG11-Ms:Alcohol)	1.5 - 5 equivalents of m-PEG11-Ms	An excess of the PEG reagent is recommended.
Base	A strong, non-nucleophilic base such as Sodium hydride (NaH) or Potassium tert-butoxide (t-BuOK) (1.1 - 1.5 equivalents)	The base is required to deprotonate the alcohol to form the more nucleophilic alkoxide.

Table 3: Reaction with Thiols (e.g., Cysteine side chains)

Parameter	Recommended Condition	Notes
Solvent	Aprotic polar solvents (DMF, DMSO) or aqueous buffers (PBS, HEPES).	Degas the solvent to prevent oxidation of the thiol.
pH (for aqueous reactions)	7.0 - 8.5	A slightly basic pH facilitates the formation of the thiolate anion, which is the reactive species.
Temperature	25 - 37 °C	Mild temperatures are generally sufficient for this reaction.
Reaction Time	2 - 12 hours	Thiols are generally more reactive than amines or alcohols.
Molar Ratio (m-PEG11-Ms:Thiol)	1.2 - 3 equivalents of m-PEG11-Ms	A smaller excess of the PEG reagent is often sufficient.
Base (for non-aqueous reactions)	Mild, non-nucleophilic bases like TEA or DIPEA (1.5 - 2 equivalents)	To neutralize the acid byproduct.

Experimental Protocols

The following are general protocols for the conjugation of m-PEG11-Ms to a protein (amine-specific), a small molecule alcohol, and a peptide containing a cysteine residue (thiol-specific).

Protocol 1: PEGylation of a Protein via Amine Coupling in Aqueous Buffer

Materials:

• Protein of interest

• m-PEG11-Ms

• Conjugation Buffer: 100 mM Sodium Borate buffer, pH 8.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Purification system (e.g., Size Exclusion Chromatography (SEC) or Ion-Exchange Chromatography (IEX))

Procedure:

• Protein Preparation: Dissolve the protein in the Conjugation Buffer to a final concentration of 1-10 mg/mL.

• PEG Reagent Preparation: Immediately before use, dissolve m-PEG11-Ms in the Conjugation Buffer to a concentration that will achieve the desired molar excess when added to the protein solution.

• Conjugation Reaction: Add the m-PEG11-Ms solution to the protein solution. Mix gently and incubate at room temperature (25 °C) for 4-12 hours with gentle agitation.

• Quenching: Add the Quenching Solution to a final concentration of 50 mM to stop the reaction by consuming any unreacted m-PEG11-Ms. Incubate for 1 hour at room temperature.

• Purification: Purify the PEGylated protein from excess PEG reagent and reaction byproducts using an appropriate chromatography method (e.g., SEC).

• Analysis: Analyze the purified conjugate by SDS-PAGE to visualize the increase in molecular weight and by LC-MS to determine the degree of PEGylation.

Protocol 2: Reaction with a Small Molecule Alcohol in an Organic Solvent

Materials:

• Alcohol-containing small molecule

• m-PEG11-Ms

• Anhydrous Dimethylformamide (DMF)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous work-up and purification solvents (e.g., Dichloromethane, Diethyl ether)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the alcohol-containing small molecule in anhydrous DMF.

• Alkoxide Formation: Add NaH (1.2 equivalents) portion-wise to the solution at 0 °C. Stir the mixture at this temperature for 30 minutes.

• PEGylation: Dissolve m-PEG11-Ms (1.5 equivalents) in a small amount of anhydrous DMF and add it dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Carefully quench the reaction by the slow addition of water at 0 °C. Extract the product with a suitable organic solvent (e.g., Dichloromethane). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the pure PEGylated small molecule.

• Analysis: Characterize the purified product by NMR and Mass Spectrometry.

Protocol 3: Thiol-Specific PEGylation of a Cysteine-Containing Peptide

Materials:

• Cysteine-containing peptide

• m-PEG11-Ms

• Conjugation Buffer: 100 mM Phosphate buffer, 150 mM NaCl, 10 mM EDTA, pH 7.5 (degassed)

• Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP)

• Purification system (e.g., Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC))

Procedure:

• Peptide Preparation: Dissolve the peptide in the degassed Conjugation Buffer. If the peptide contains disulfide bonds, pre-treat with a 10-fold molar excess of TCEP for 30 minutes at room temperature to reduce them.

• PEG Reagent Preparation: Immediately before use, dissolve m-PEG11-Ms in the degassed Conjugation Buffer.

• Conjugation Reaction: Add the m-PEG11-Ms solution (1.5 equivalents) to the peptide solution. Mix gently and incubate at room temperature for 2-6 hours under an inert atmosphere.

• Purification: Purify the PEGylated peptide directly from the reaction mixture using RP-HPLC.

• Analysis: Analyze the purified PEGylated peptide by LC-MS to confirm the successful conjugation and determine the purity.

Visualizations

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of the PEGylation process.

Caption: General workflow for a typical PEGylation experiment.

Caption: SN2 mechanism for the reaction of m-PEG11-Ms with a nucleophile.

Application Notes and Protocols for Increasing Peptide Solubility using m-PEG11-Ms

For Researchers, Scientists, and Drug Development Professionals

Introduction

The therapeutic potential of many peptides is often limited by their poor aqueous solubility, which can lead to challenges in formulation, administration, and bioavailability. Poly(ethylene glycol) (PEG)ylation is a widely adopted strategy to overcome these limitations. The covalent attachment of PEG chains to a peptide can significantly enhance its solubility, as well as improve its pharmacokinetic and pharmacodynamic properties by increasing its hydrodynamic size, protecting it from proteolytic degradation, and reducing its immunogenicity.[1][2][3][4]

This document provides detailed application notes and experimental protocols for the use of methoxy-PEG11-mesylate (m-PEG11-Ms) to increase the solubility of therapeutic peptides. m-PEG11-Ms is a monodisperse PEG linker featuring a methoxy (B1213986) cap and a reactive mesylate group.[5][6] The mesylate is an excellent leaving group that readily reacts with nucleophilic groups on the peptide, primarily the ε-amino group of lysine (B10760008) residues and the N-terminal α-amino group, to form a stable secondary amine linkage.[5][7]

Principle of Reaction

The PEGylation of a peptide with m-PEG11-Ms involves a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of a primary amine (e.g., on a lysine side chain) attacks the electrophilic sulfur atom of the mesylate group. This results in the displacement of the mesylate as a leaving group and the formation of a stable covalent bond between the PEG chain and the peptide. The reaction is typically carried out in an aqueous buffer at a slightly alkaline pH to ensure the deprotonation of the amine groups, thereby increasing their nucleophilicity.[7][8]

Data Presentation

The following table provides a representative summary of the expected improvement in peptide solubility following PEGylation with m-PEG11-Ms. Note: These values are illustrative and the actual solubility enhancement will vary depending on the specific peptide sequence and the degree of PEGylation.

Peptide Example	Unmodified Solubility (mg/mL in PBS, pH 7.4)	m-PEG11-Ms-Peptide Solubility (mg/mL in PBS, pH 7.4)	Fold Increase (Approx.)
Glucagon-Like Peptide-1 (GLP-1) Analogue	≤ 0.5[9]	> 1.0	> 2
Somatostatin Analogue	~ 0.1	> 0.5	> 5

Experimental Protocols

Protocol 1: PEGylation of a Peptide with m-PEG11-Ms

This protocol describes the covalent attachment of m-PEG11-Ms to a peptide containing accessible primary amine groups.

Materials:

• Peptide of interest (with at least one primary amine)

• m-PEG11-Ms (e.g., from BroadPharm)[6]

• Reaction Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Deionized water

• Reaction vessels (e.g., microcentrifuge tubes)

• Stirring/shaking incubator

Procedure:

• Peptide Solution Preparation: Dissolve the peptide in the Reaction Buffer to a final concentration of 1-5 mg/mL. Ensure the peptide is fully dissolved. Gentle vortexing or sonication may be used if necessary.[10]

• m-PEG11-Ms Solution Preparation: Immediately before use, dissolve m-PEG11-Ms in a small volume of the Reaction Buffer.

• PEGylation Reaction:

  • Add a 5- to 10-fold molar excess of the dissolved m-PEG11-Ms to the peptide solution. The optimal molar ratio should be determined empirically for each peptide.

  • Incubate the reaction mixture at room temperature for 4-24 hours with gentle stirring or shaking. The reaction can also be performed at 4°C for a longer duration to minimize potential side reactions.

• Reaction Quenching: Add the Quenching Solution to a final concentration of 50 mM to quench any unreacted m-PEG11-Ms. Incubate for 1 hour at room temperature.

• Purification: The PEGylated peptide can be purified from the reaction mixture using techniques such as size-exclusion chromatography (SEC) or reverse-phase high-performance liquid chromatography (RP-HPLC) to remove excess PEG reagent and unreacted peptide.[11]

Protocol 2: Determination of Peptide Solubility

This protocol outlines a method to quantify the solubility of the unmodified and PEGylated peptide.

Materials:

• Lyophilized unmodified peptide

• Lyophilized m-PEG11-Ms-peptide

• Solvent: Phosphate-Buffered Saline (PBS), pH 7.4

• Spectrophotometer

• Microcentrifuge

Procedure:

• Sample Preparation:

  • Add a known excess amount of the lyophilized peptide (e.g., 2 mg) to a known volume of PBS (e.g., 1 mL) in a microcentrifuge tube.

  • Repeat for the PEGylated peptide.

• Equilibration: Vortex the samples vigorously for 1-2 minutes and then incubate at room temperature for 2 hours with gentle shaking to ensure equilibrium is reached.

• Separation of Undissolved Peptide: Centrifuge the samples at high speed (e.g., 15,000 x g) for 15 minutes to pellet any undissolved peptide.

• Concentration Measurement:

  • Carefully collect the supernatant.

  • Determine the concentration of the dissolved peptide in the supernatant using a suitable method. If the peptide contains tryptophan or tyrosine residues, UV absorbance at 280 nm is a straightforward method.[12][13] Alternatively, absorbance at 205 nm or a colorimetric assay (e.g., BCA assay) can be used.[14]

  • For UV absorbance at 280 nm, calculate the concentration using the Beer-Lambert law (A = εcl), where A is the absorbance, ε is the molar extinction coefficient of the peptide, c is the concentration, and l is the path length of the cuvette. The molar extinction coefficient can be calculated based on the number of tryptophan and tyrosine residues.[12]

• Solubility Calculation: The determined concentration represents the solubility of the peptide in PBS at room temperature.

Protocol 3: Characterization of PEGylated Peptide

This protocol describes the characterization of the PEGylated peptide to confirm successful conjugation and determine the degree of PEGylation.

Materials:

• Purified PEGylated peptide

• Unmodified peptide (as a control)

• RP-HPLC system with a C18 column[11]

• Mass spectrometer (e.g., ESI-TOF or MALDI-TOF)[15][16][17][18]

Procedure:

• RP-HPLC Analysis:

  • Analyze the purified PEGylated peptide by RP-HPLC.

  • Compare the chromatogram to that of the unmodified peptide. Successful PEGylation will result in a significant shift in the retention time, with the PEGylated peptide typically eluting earlier due to its increased hydrophilicity. The presence of multiple peaks may indicate different degrees of PEGylation (e.g., mono-, di-, tri-PEGylated species).

• Mass Spectrometry Analysis:

  • Determine the molecular weight of the PEGylated peptide using mass spectrometry.

  • The mass of the PEGylated peptide will be the mass of the unmodified peptide plus the mass of the attached m-PEG11-Ms moiety (Molecular Weight of m-PEG11-Ms is approximately 550.67 g/mol ) for each PEG chain added.[5]

  • The mass spectrum will confirm the successful conjugation and can also reveal the distribution of different PEGylated species.

Visualizations

Experimental Workflow for Peptide PEGylation and Solubility Assessment

Caption: Workflow for peptide modification, solubility testing, and characterization.

Signaling Pathway of Glucagon-Like Peptide-1 (GLP-1)

Caption: Simplified signaling pathway of GLP-1 upon binding to its receptor.

Signaling Pathway of Somatostatin

Caption: Key signaling pathways activated by somatostatin.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Sulfonopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bachem.com [bachem.com]
• 5. creativepegworks.com [creativepegworks.com]
• 6. Peptide biotinylation with amine-reactive esters: differential side chain reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. creativepegworks.com [creativepegworks.com]
• 8. creativepegworks.com [creativepegworks.com]
• 9. millennialscientific.com [millennialscientific.com]
• 10. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 11. ingenieria-analitica.com [ingenieria-analitica.com]
• 12. lifetein.com [lifetein.com]
• 13. calculation of peptide concentration [biosyn.com]
• 14. Sequence-specific determination of protein and peptide concentrations by absorbance at 205 nm - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Characterization of poly(ethylene glycol) and PEGylated products by LC/MS with postcolumn addition of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]

Application Notes and Protocols for Cell Surface Labeling with m-PEG11-NHS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Modification of cell surfaces with polyethylene (B3416737) glycol (PEG) chains, a process known as PEGylation, is a widely used technique in biomedical research and drug development. PEGylation can alter the physicochemical properties of the cell surface, offering benefits such as reduced immunogenicity, increased stability in biological fluids, and altered cell-cell interactions. m-PEG11-NHS is a methoxy-terminated PEG with 11 ethylene (B1197577) glycol units and an N-hydroxysuccinimide (NHS) ester functional group. The NHS ester reacts efficiently with primary amines (e.g., lysine (B10760008) residues) on cell surface proteins to form stable amide bonds, providing a straightforward method for covalently attaching PEG chains to living cells.[1]

These application notes provide a detailed protocol for labeling living cells with m-PEG11-NHS, including methods for assessing labeling efficiency and cell viability.

Principle of the Method

The N-hydroxysuccinimide (NHS) ester of m-PEG11-NHS is a highly reactive functional group that specifically targets primary amines (-NH2) present on the cell surface, primarily on the side chains of lysine residues and the N-termini of proteins. This reaction results in the formation of a stable, covalent amide bond. When using membrane-impermeable reagents like m-PEG11-NHS, the labeling is confined to extracellularly exposed proteins. The reaction is optimal at a slightly basic pH (7.2-8.5), where the primary amines are deprotonated and more nucleophilic, while hydrolysis of the NHS ester is minimized. It is crucial to avoid buffers containing primary amines, such as Tris or glycine (B1666218), as they will compete with the cell surface proteins for reaction with the NHS ester.

Data Presentation

Table 1: Example of Labeling Efficiency and Cell Viability

The following table provides representative data on the labeling efficiency and corresponding cell viability when labeling Jurkat cells (a human T lymphocyte cell line) with varying concentrations of m-PEG11-NHS for 30 minutes at room temperature. Labeling efficiency was assessed by flow cytometry using a fluorescently-tagged anti-PEG antibody, and cell viability was determined using an MTT assay 24 hours post-labeling.

m-PEG11-NHS Concentration (mM)	Mean Fluorescence Intensity (Arbitrary Units)	Percentage of PEG-Positive Cells (%)	Cell Viability (%)
0 (Control)	5	1.2	100
0.1	150	85.3	98.5
0.5	450	98.6	95.2
1.0	800	99.1	90.7
2.0	950	99.5	82.1
5.0	1100	99.8	65.4

Note: These values are for illustrative purposes and the optimal concentration and resulting viability may vary depending on the cell type and experimental conditions.

Experimental Protocols

Materials

• m-PEG11-NHS (e.g., from BroadPharm)[2]

• Phosphate-Buffered Saline (PBS), sterile, amine-free (e.g., pH 7.4)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Cell line of interest (e.g., Jurkat, HeLa, etc.)

• Complete cell culture medium

• Fetal Bovine Serum (FBS)

• Trypan Blue solution

• Bovine Serum Albumin (BSA)

• Flow cytometry staining buffer (e.g., PBS with 2% FBS)

• Anti-PEG antibody (e.g., rabbit monoclonal)

• Fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488-conjugated goat anti-rabbit IgG)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Flow cytometer

• Microplate reader

Experimental Workflow Diagram

Caption: Workflow for labeling cells with m-PEG11-NHS and subsequent analysis.

Protocol 1: Labeling of Cells in Suspension with m-PEG11-NHS

• Cell Preparation:

  • Culture cells to the desired density. For suspension cells, aim for log-phase growth. For adherent cells, grow to 80-90% confluency.

  • Harvest cells (e.g., by centrifugation for suspension cells or trypsinization for adherent cells).

  • Wash the cells twice with ice-cold, sterile, amine-free PBS (pH 7.4) to remove any residual media and serum proteins.

  • Count the cells and resuspend them in ice-cold PBS at a concentration of 1 x 10^6 to 1 x 10^7 cells/mL.

• Preparation of m-PEG11-NHS Solution:

  • Immediately before use, prepare a 100 mM stock solution of m-PEG11-NHS in anhydrous DMSO. The NHS ester is moisture-sensitive and will hydrolyze in aqueous solutions.

• Labeling Reaction:

  • Add the m-PEG11-NHS stock solution to the cell suspension to achieve the desired final concentration (e.g., 0.1 - 5 mM). A typical starting concentration is 1 mM.

  • Gently mix the cells and incubate for 30 minutes at room temperature with gentle agitation.

• Quenching and Washing:

  • To quench the reaction, add an equal volume of PBS containing 100 mM glycine or 1% BSA.

  • Centrifuge the cells at 300 x g for 5 minutes at 4°C.

  • Discard the supernatant and wash the cells three times with cold PBS to remove any unreacted m-PEG11-NHS.

• Proceed to Downstream Analysis:

  • The labeled cells are now ready for downstream applications such as cell viability assays or flow cytometry analysis.

Protocol 2: Assessment of Cell Viability using MTT Assay

• Cell Seeding:

  • Following the labeling protocol, resuspend the cells in complete culture medium.

  • Seed 1 x 10^4 to 5 x 10^4 cells per well in a 96-well plate in a final volume of 100 µL. Include unlabeled cells as a control.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• MTT Addition:

  • Add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization:

  • Add 100 µL of solubilization buffer to each well.

  • Gently mix to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the absorbance of the unlabeled control cells.

Protocol 3: Analysis of Cell Surface PEGylation by Flow Cytometry

• Cell Preparation:

  • After labeling and washing, resuspend approximately 1 x 10^6 cells in 100 µL of flow cytometry staining buffer (PBS with 2% FBS).

• Primary Antibody Staining:

  • Add the anti-PEG primary antibody to the cell suspension at the manufacturer's recommended concentration.

  • Incubate for 30 minutes on ice, protected from light.

• Washing:

  • Wash the cells twice with 1 mL of cold flow cytometry staining buffer, centrifuging at 300 x g for 5 minutes at 4°C between washes.

• Secondary Antibody Staining:

  • Resuspend the cell pellet in 100 µL of staining buffer containing the fluorescently-labeled secondary antibody at the recommended dilution.

  • Incubate for 30 minutes on ice, protected from light.

• Final Washes and Analysis:

  • Wash the cells twice with 1 mL of cold staining buffer.

  • Resuspend the final cell pellet in 300-500 µL of staining buffer.

  • Analyze the cells on a flow cytometer, detecting the fluorescence of the secondary antibody. Use unlabeled cells stained with both primary and secondary antibodies as a negative control.

Signaling Pathways and Logical Relationships

Impact of Cell Surface PEGylation on Cellular Interactions

Cell surface PEGylation with m-PEG11-NHS creates a hydrophilic, flexible layer on the cell surface. This layer can sterically hinder the interactions between cell surface receptors and their ligands, as well as interactions with other cells. This "shielding" effect is a key mechanism by which PEGylation can modulate cellular signaling.

Caption: Steric hindrance of receptor-ligand binding by cell surface PEGylation.

This steric hindrance can lead to:

• Reduced Immunogenicity: Masking of surface antigens can prevent recognition by immune cells and antibodies.[3]

• Altered Cell Adhesion: Interference with adhesion molecules can reduce cell-cell and cell-extracellular matrix interactions.

• Inhibition of Receptor-Mediated Signaling: Blocking ligand access to receptors can downregulate specific signaling pathways, which can be beneficial in certain therapeutic contexts. For example, PEGylation can interfere with receptor binding, leading to a loss of biological activity.[4]

It is important to note that the extent of these effects depends on the density and length of the PEG chains on the cell surface. The relatively short m-PEG11 chain will provide a more subtle shielding effect compared to longer PEG chains.

Troubleshooting

Issue	Possible Cause	Solution
Low Labeling Efficiency	Inactive m-PEG11-NHS reagent	Use fresh, anhydrous DMSO to dissolve the reagent immediately before use. Store the solid reagent desiccated at -20°C.
Presence of primary amines in the buffer	Ensure all buffers used for cell washing and labeling are free of Tris, glycine, or other primary amines.
Low cell concentration	Increase the cell concentration during the labeling reaction.
Incorrect pH of the labeling buffer	Ensure the pH of the PBS is between 7.2 and 8.0 for optimal reaction.
High Cell Death	High concentration of m-PEG11-NHS	Perform a dose-response experiment to determine the optimal concentration with acceptable viability for your cell type.
High concentration of DMSO	Keep the final DMSO concentration in the cell suspension below 1%.
Harsh cell handling	Handle cells gently, especially during washing and centrifugation steps, to minimize mechanical stress.
High Background in Flow Cytometry	Insufficient washing	Increase the number of wash steps after both primary and secondary antibody incubations.
Non-specific antibody binding	Include an Fc block step before primary antibody incubation and use appropriate isotype controls.

Conclusion

Labeling cells with m-PEG11-NHS is a robust and versatile method for modifying the cell surface. By following the detailed protocols provided in these application notes, researchers can achieve efficient and reproducible cell surface PEGylation. Careful optimization of the labeling concentration and thorough assessment of cell viability are critical for obtaining reliable and meaningful results in downstream applications. The ability to modulate cellular interactions through this technique holds significant promise for various fields, including immunology, drug delivery, and regenerative medicine.

References

• 1. idosi.org [idosi.org]
• 2. Effect of PEGylation on Receptor Anchoring and Steric Shielding at Interfaces: An Adhesion and Surface Plasmon Resonance Study with Precision Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Impact of Cell Surface PEGylation and Short-Course Immunotherapy on Islet Graft Survival in an Allogeneic Murine Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Relieving PEGylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for m-PEG11-Ms in Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxy-poly(ethylene glycol)-mesylate with 11 ethylene (B1197577) glycol units (m-PEG11-Ms) is a valuable tool in the development of targeted drug delivery systems. This heterobifunctional linker consists of a methoxy-terminated polyethylene (B3416737) glycol (PEG) chain and a reactive mesylate (OMs) group. The PEG component offers significant advantages, including increased hydrophilicity, reduced immunogenicity, and prolonged circulation times for conjugated drugs or nanoparticles[1][2]. The terminal mesylate group acts as an excellent leaving group, facilitating covalent conjugation to nucleophilic functional groups such as amines (-NH2), thiols (-SH), and hydroxyls (-OH) present on drugs, targeting ligands, or nanoparticle surfaces[3][4]. This allows for the precise engineering of drug carriers with enhanced therapeutic profiles.

These application notes provide detailed protocols for the utilization of m-PEG11-Ms in the synthesis of drug-PEG conjugates and the formulation of PEGylated nanoparticles for targeted drug delivery.

Chemical Properties and Handling

Property	Value	Reference
Chemical Formula	C25H52O14S	N/A
Molecular Weight	600.7 g/mol	N/A
Appearance	White to off-white solid or viscous oil	N/A
Solubility	Soluble in water, DMSO, DMF, and chlorinated solvents	N/A
Storage	Store at -20°C, protected from moisture	N/A

Note: m-PEG11-Ms is sensitive to moisture. Handle under an inert atmosphere (e.g., argon or nitrogen) whenever possible. Use anhydrous solvents for all reactions.

Experimental Protocols

Protocol 1: Synthesis of m-PEG11-Mesylate (m-PEG11-OMs)

This protocol describes the synthesis of m-PEG11-Ms from the corresponding m-PEG11-OH.

Materials:

• m-PEG11-OH

• Anhydrous Dichloromethane (DCM)

• Triethylamine (B128534) (TEA)

• Methanesulfonyl chloride (MsCl)

• Argon or Nitrogen gas

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Separatory funnel

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator

Procedure:

• Dissolve m-PEG11-OH (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add triethylamine (1.5 equivalents) to the solution and stir for 10 minutes at room temperature.

• Cool the reaction mixture to 0°C using an ice bath.

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the cooled solution.

• Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature, stirring for an additional 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, quench the reaction by adding a small amount of water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the m-PEG11-Ms product.

• Characterize the final product using ¹H NMR and Mass Spectrometry.

Figure 1: Workflow for the synthesis of m-PEG11-Ms.

Protocol 2: Conjugation of m-PEG11-Ms to an Amine-Containing Drug

This protocol outlines the general procedure for conjugating m-PEG11-Ms to a model drug containing a primary or secondary amine.

Materials:

• m-PEG11-Ms

• Amine-containing drug

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• DIPEA (N,N-Diisopropylethylamine) or another suitable non-nucleophilic base

• Argon or Nitrogen gas

• Magnetic stirrer and stir bar

• Reaction vial

Procedure:

• Dissolve the amine-containing drug (1 equivalent) in anhydrous DMF or DMSO in a reaction vial under an inert atmosphere.

• Add DIPEA (2-3 equivalents) to the solution.

• In a separate vial, dissolve m-PEG11-Ms (1.5 equivalents) in a minimal amount of the same anhydrous solvent.

• Add the m-PEG11-Ms solution to the drug solution dropwise while stirring.

• Allow the reaction to proceed at room temperature for 12-24 hours. The reaction temperature can be moderately increased (e.g., to 40-50°C) to expedite the reaction if the drug is stable.

• Monitor the reaction progress by LC-MS to observe the formation of the desired conjugate and consumption of starting materials.

• Upon completion, the crude reaction mixture can be purified by preparative High-Performance Liquid Chromatography (HPLC) to isolate the pure drug-PEG conjugate.

• Characterize the purified conjugate by LC-MS and NMR to confirm its identity and purity.

Figure 2: Workflow for drug conjugation with m-PEG11-Ms.

Protocol 3: Formulation of PEGylated Nanoparticles using m-PEG11-Ms Modified Components

This protocol describes a general method for preparing PEGylated nanoparticles (e.g., polymeric nanoparticles or liposomes) where a component (e.g., a polymer or lipid) has been pre-functionalized with m-PEG11-Ms. For this example, we will consider the formulation of polymeric nanoparticles using a nanoprecipitation method.

Materials:

• m-PEG11-functionalized polymer (e.g., m-PEG11-PCL or m-PEG11-PLGA)

• Drug to be encapsulated

• Organic solvent miscible with water (e.g., Acetone or Acetonitrile)

• Aqueous phase (e.g., deionized water or buffer)

• Magnetic stirrer and stir bar

• Syringe pump (optional, for controlled addition)

Procedure:

• Dissolve the m-PEG11-functionalized polymer and the hydrophobic drug in the organic solvent.

• Prepare the aqueous phase in a separate beaker and place it on a magnetic stirrer.

• Add the organic phase dropwise to the vigorously stirring aqueous phase. A syringe pump can be used for a controlled and reproducible addition rate.

• The rapid diffusion of the organic solvent into the aqueous phase leads to the precipitation of the polymer and the formation of nanoparticles with the drug encapsulated within the core and the m-PEG11 chains on the surface.

• Stir the resulting nanoparticle suspension for several hours at room temperature to allow for the complete evaporation of the organic solvent.

• The nanoparticle suspension can be purified by dialysis or centrifugal filtration to remove any unencapsulated drug and residual solvent.

• Characterize the formulated nanoparticles for size, polydispersity index (PDI), zeta potential, drug loading content, and encapsulation efficiency.

Characterization and Quantitative Analysis

Table 1: Representative Characterization Data for m-PEG11-Ms Drug Conjugates

Parameter	Method	Expected Result
Identity Confirmation	LC-MS	Mass peak corresponding to the molecular weight of the drug + 584.7 Da (mass of m-PEG11 moiety)
Purity	HPLC	>95%
Solubility	Visual Inspection	Increased aqueous solubility compared to the parent drug

Table 2: Representative Characterization Data for Drug-Loaded m-PEG11-Nanoparticles

Parameter	Method	Typical Values
Mean Particle Size	Dynamic Light Scattering (DLS)	50 - 200 nm
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2
Zeta Potential	Electrophoretic Light Scattering	-10 to +10 mV (near neutral)
Drug Loading Content (%)	HPLC/UV-Vis Spectroscopy	1 - 10%
Encapsulation Efficiency (%)	HPLC/UV-Vis Spectroscopy	50 - 90%

Protocol 4: In Vitro Drug Release Study

This protocol describes a typical dialysis-based method to evaluate the in vitro release of a drug from PEGylated nanoparticles.

Materials:

• Drug-loaded m-PEG11-nanoparticle suspension

• Release medium (e.g., Phosphate Buffered Saline (PBS), pH 7.4, with 0.5% Tween 80 to maintain sink conditions)

• Dialysis membrane (with a molecular weight cut-off (MWCO) appropriate to retain the nanoparticles while allowing the free drug to diffuse)

• Thermostatically controlled shaker or water bath (37°C)

Procedure:

• Transfer a known amount of the drug-loaded nanoparticle suspension into a dialysis bag.

• Seal the dialysis bag and immerse it in a known volume of the release medium.

• Place the entire setup in a shaker or water bath maintained at 37°C with gentle agitation.

• At predetermined time intervals, withdraw a sample of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., HPLC or UV-Vis spectroscopy).

• Calculate the cumulative percentage of drug released at each time point.

Figure 3: Workflow for in vitro drug release study.

Protocol 5: In Vitro Cell Viability (MTT) Assay

This protocol is to assess the cytotoxicity of the drug-loaded m-PEG11-nanoparticles against a cancer cell line.

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• 96-well plates

• Free drug, empty nanoparticles, and drug-loaded m-PEG11-nanoparticles

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Prepare serial dilutions of the free drug, empty nanoparticles, and drug-loaded nanoparticles in the cell culture medium.

• Remove the old medium from the wells and add the different concentrations of the test samples. Include untreated cells as a control.

• Incubate the plate for 48-72 hours at 37°C in a CO2 incubator.

• After the incubation period, add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Table 3: Representative In Vitro Cytotoxicity Data (IC50 values)

Formulation	Cell Line	IC50 (µg/mL)
Free Drug	MCF-7	0.5
Empty Nanoparticles	MCF-7	> 100
Drug-loaded m-PEG11-NPs	MCF-7	1.2

Cellular Uptake and Signaling Pathways

PEGylation is known to influence the cellular uptake of nanoparticles. The hydrophilic and flexible nature of the PEG chains can reduce non-specific interactions with the cell membrane and opsonization by proteins in the serum, leading to a "stealth" effect and prolonged circulation time[1]. However, for targeted delivery, the nanoparticle is often functionalized with a targeting ligand (e.g., an antibody or peptide) that recognizes a specific receptor on the target cell surface.

The primary mechanism of cellular uptake for many nanoparticles is endocytosis. The specific endocytic pathway can vary depending on the nanoparticle's size, shape, surface charge, and the targeting ligand used. Common pathways include clathrin-mediated endocytosis, caveolae-mediated endocytosis, and macropinocytosis.

Figure 4: General signaling pathway for targeted nanoparticle uptake.

Once inside the cell, the nanoparticle is typically trafficked through the endo-lysosomal pathway. The acidic environment and enzymatic activity within the late endosomes and lysosomes can trigger the release of the encapsulated drug. The released drug can then interact with its intracellular target to exert its therapeutic effect.

Conclusion

m-PEG11-Ms is a versatile and effective linker for the development of advanced drug delivery systems. Its well-defined structure and reactive mesylate group allow for the precise and efficient conjugation of drugs and the formation of "stealth" nanoparticles. The protocols and data presented in these application notes provide a comprehensive guide for researchers to utilize m-PEG11-Ms in their drug delivery research, enabling the development of more effective and targeted therapies. It is important to note that the provided protocols are general guidelines, and optimization of reaction conditions and formulation parameters may be necessary for specific applications.

References

• 1. dovepress.com [dovepress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bachem.com [bachem.com]

Technical Notes & Optimization

Navigating m-PEG11-Ms Conjugation Challenges: A Technical Support Guide

Researchers and drug development professionals frequently utilize m-PEG11-Ms (methoxy-polyethylene glycol-methanesulfonyl) for the PEGylation of proteins, peptides, and small molecules to enhance their therapeutic properties. However, the conjugation process can sometimes lead to suboptimal results. This technical support center provides a comprehensive troubleshooting guide in a question-and-answer format to address common issues encountered during m-PEG11-Ms conjugation experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low or No Conjugation Yield

Q: My final product shows a very low or no degree of PEGylation. What are the potential causes and how can I improve the yield?

A: Low conjugation efficiency is a common problem that can stem from several factors, ranging from reagent quality to reaction conditions.

Possible Causes & Recommended Solutions:

Possible Cause	Recommended Solution
Inactive m-PEG11-Ms	Ensure the m-PEG11-Ms reagent is stored under the recommended conditions (-20°C) and protected from moisture to prevent hydrolysis of the reactive mesylate group.[1][2] Before use, allow the reagent to equilibrate to room temperature in a desiccator to prevent condensation.
Suboptimal pH	The pH of the reaction mixture is critical for the nucleophilic attack on the mesylate group. For reactions with primary amines (e.g., lysine (B10760008) residues, N-terminus of proteins), a pH range of 8.0-9.5 is generally recommended to ensure the amine is deprotonated and thus more nucleophilic. For reactions with alcohols, the optimal pH may vary, and empirical optimization is recommended. It is crucial to use a buffer system that does not contain competing nucleophiles (e.g., Tris buffer contains a primary amine). Suitable buffers include phosphate, bicarbonate, or borate (B1201080) buffers.
Insufficient Molar Ratio of m-PEG11-Ms	A molar excess of the m-PEG11-Ms reagent is typically required to drive the reaction to completion. A starting point is often a 5 to 20-fold molar excess of m-PEG11-Ms to the target molecule.[3] The optimal ratio should be determined experimentally for each specific substrate.
Inadequate Reaction Time or Temperature	Conjugation reactions are often performed at room temperature for 2-4 hours or overnight at 4°C.[4] If the yield is low, consider increasing the reaction time or performing the reaction at a slightly elevated temperature (e.g., 25-37°C), while monitoring for potential side reactions or product degradation.
Steric Hindrance	The accessibility of the target functional group on the substrate can significantly impact conjugation efficiency. If the target site is sterically hindered, a longer PEG linker might be necessary, or reaction conditions may need to be more forcing (e.g., higher temperature, longer reaction time).

Issue 2: Product Heterogeneity and Polydispersity

Q: My analysis shows a mixture of products with varying degrees of PEGylation. How can I achieve a more homogeneous product?

A: High polydispersity, characterized by the presence of multiple PEGylated species, can be a significant challenge.

Possible Causes & Recommended Solutions:

Possible Cause	Recommended Solution
High Molar Ratio of m-PEG11-Ms	A large excess of the PEGylating agent can lead to the modification of multiple sites on the target molecule. To favor mono-PEGylation, reduce the molar ratio of m-PEG11-Ms to the substrate. A titration experiment is recommended to find the optimal ratio that maximizes the desired product while minimizing over-PEGylation.
Multiple Reactive Sites on the Substrate	If the target molecule has multiple accessible nucleophilic groups (e.g., several lysine residues), a mixture of PEGylated isomers is likely. Site-directed mutagenesis to remove unwanted reactive sites or using a protecting group strategy can help achieve site-specific PEGylation.
Prolonged Reaction Time	Longer reaction times can increase the likelihood of multi-PEGylation. Monitor the reaction progress over time using techniques like HPLC or SDS-PAGE to determine the optimal time to quench the reaction and achieve the desired product distribution.

Issue 3: Protein Aggregation During or After Conjugation

Q: I am observing precipitation or aggregation of my protein during the conjugation reaction or upon storage of the conjugate. What can I do to prevent this?

A: Protein aggregation is a critical issue that can lead to loss of activity and immunogenicity.

Possible Causes & Recommended Solutions:

Possible Cause	Recommended Solution
Changes in Protein Surface Properties	The covalent attachment of PEG chains can alter the surface charge and hydrophobicity of a protein, leading to aggregation.[5]
Suboptimal Buffer Conditions	The pH and ionic strength of the buffer can significantly influence protein stability.[6][7][8][9][10] Ensure the reaction buffer is at a pH where the protein is known to be stable. The ionic strength of the buffer can also be optimized to minimize aggregation.
High Protein Concentration	High concentrations of protein can increase the likelihood of intermolecular interactions and aggregation.[6] Performing the conjugation at a lower protein concentration may be beneficial.
Reaction Temperature	Elevated temperatures can sometimes induce protein unfolding and aggregation.[6] Performing the reaction at a lower temperature (e.g., 4°C) can help mitigate this issue, although it may require a longer reaction time.
Presence of Aggregates in Starting Material	Ensure the initial protein solution is free of aggregates by using techniques like size-exclusion chromatography (SEC) for purification before conjugation.
Freeze-Thaw Cycles	Repeated freezing and thawing of the protein conjugate can induce aggregation. Store the final product in single-use aliquots at -80°C.[2]

Experimental Protocols

General Protocol for m-PEG11-Ms Conjugation to a Protein:

• Protein Preparation: Dissolve the protein in a suitable amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.0) at a concentration of 1-10 mg/mL.

• m-PEG11-Ms Preparation: Immediately before use, dissolve m-PEG11-Ms in the reaction buffer to a desired stock concentration.

• Conjugation Reaction: Add the desired molar excess of the m-PEG11-Ms solution to the protein solution.

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C with gentle stirring.

• Quenching (Optional): The reaction can be quenched by adding a small molecule with a primary amine, such as Tris or glycine, to consume any unreacted m-PEG11-Ms.

• Purification: Remove excess m-PEG11-Ms and byproducts using size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

Analytical Characterization Protocols:

Technique	Methodology
SDS-PAGE	Analyze the reaction mixture and purified product on an SDS-PAGE gel. A successful conjugation will result in a shift in the molecular weight of the protein band corresponding to the mass of the attached PEG chains.
HPLC (SEC & RP)	Size-Exclusion Chromatography (SEC): Separate the PEGylated protein from the unconjugated protein and excess PEG reagent. The PEGylated protein will elute earlier due to its larger hydrodynamic radius.[11] Reversed-Phase HPLC (RP-HPLC): Can be used to assess the purity of the conjugate and separate different PEGylated species. A gradient of water and acetonitrile (B52724) with an additive like trifluoroacetic acid (TFA) is commonly used.[1][12][13][14]
Mass Spectrometry (MS)	ESI-MS: Determine the exact mass of the PEGylated protein to confirm the number of attached PEG chains.[3][15] MALDI-TOF MS: Another technique to determine the molecular weight of the conjugate. Peptide Mapping: For proteins, enzymatic digestion followed by LC-MS/MS analysis can identify the specific sites of PEGylation.[16][17][18]
NMR Spectroscopy	¹H NMR: Can be used to confirm the structure of the m-PEG11-Ms reagent and to characterize the final conjugate. The characteristic ethylene (B1197577) oxide protons of the PEG chain appear around 3.6 ppm.[19][20][21][22][23]
UV-Vis Spectroscopy	Can be used to quantify the degree of PEGylation if the PEG reagent contains a chromophore or by using specific colorimetric assays.[24][25]

Visualizing the Troubleshooting Process

To aid in systematically addressing conjugation failures, the following workflow and decision tree diagrams are provided.

Caption: Troubleshooting workflow for m-PEG11-Ms conjugation.

Caption: Decision tree for addressing low conjugation yield.

References

• 1. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. Ionic strength affects tertiary structure and aggregation propensity of a monoclonal antibody adsorbed to silicone oil-water interfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effects of ionic strength and sugars on the aggregation propensity of monoclonal antibodies: influence of colloidal and conformational stabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of effects of pH and ionic strength on colloidal stability of IgG solutions by PEG-induced liquid-liquid phase separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. protocols.io [protocols.io]
• 13. researchgate.net [researchgate.net]
• 14. users.renyi.hu [users.renyi.hu]
• 15. enovatia.com [enovatia.com]
• 16. Glycation of lysine-containing dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Determination of the degree of PEGylation of protein bioconjugates using data from proton nuclear magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 23. researchgate.net [researchgate.net]
• 24. Direct Quantification of PEGylation for Intact Bioconjugates and Nanoparticles by the Colorimetric Barium/Iodide Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. ibms.sinica.edu.tw [ibms.sinica.edu.tw]

Technical Support Center: m-PEG11-Ms PEGylation Reactions

Welcome to the technical support center for m-PEG11-Ms PEGylation reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear guidance for successful conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is m-PEG11-Ms and how does it work?

m-PEG11-Ms is a PEGylation reagent featuring a methoxy (B1213986) (m) cap at one end of a discrete chain of eleven polyethylene (B3416737) glycol (PEG) units, and a mesylate (Ms) group at the other. The methoxy cap is chemically inert, while the mesylate group is an excellent leaving group.[1] In the presence of a nucleophile, such as a primary amine (-NH2) or a hydroxyl group (-OH) on a target molecule (e.g., protein, peptide, or small molecule), the nucleophile will attack the carbon adjacent to the mesylate, displacing it and forming a stable covalent bond with the PEG chain. This process is a type of nucleophilic substitution reaction.

Q2: What are the primary applications of m-PEG11-Ms?

This reagent is used to covalently attach a hydrophilic 11-unit PEG spacer to various molecules. This modification, known as PEGylation, can improve the pharmacokinetic and pharmacodynamic properties of therapeutic molecules by:

• Increasing hydrodynamic size, which can reduce renal clearance and extend circulation half-life.

• Enhancing aqueous solubility.

• Masking the molecule from the immune system, thereby reducing immunogenicity.

• Protecting against proteolytic degradation.

Q3: What functional groups can react with m-PEG11-Ms?

The primary targets for m-PEG11-Ms are strong nucleophiles. The most common functional groups for this reaction are:

• Primary and secondary amines: Found on the N-terminus of proteins and the side chain of lysine (B10760008) residues.

• Thiols: Found on the side chain of cysteine residues.

• Hydroxyl groups: Found on the side chains of serine, threonine, and tyrosine, as well as on various small molecules. The reactivity is generally lower than with amines.

Q4: How should I store and handle m-PEG11-Ms?

m-PEG11-Ms is sensitive to moisture. It should be stored at -20°C under a dry, inert atmosphere (e.g., argon or nitrogen) and kept desiccated. Before use, the reagent vial should be allowed to equilibrate to room temperature before opening to prevent condensation of moisture, which can lead to hydrolysis of the mesylate group and render the reagent inactive.

Q5: What solvents are compatible with m-PEG11-Ms?

m-PEG11-Ms is soluble in a variety of organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and dichloromethane (B109758) (DCM). For reaction purposes, it is typically dissolved in a dry, water-miscible solvent like DMF or DMSO to prepare a stock solution, which is then added to the reaction mixture containing the target molecule in an appropriate buffer.

Troubleshooting Guide: Low PEGylation Yield

Low yield is a common challenge in PEGylation reactions. The following guide addresses potential causes and provides systematic solutions.

Problem 1: Very Low to No PEGylation Detected

Possible Cause 1: Inactive m-PEG11-Ms Reagent The mesylate group is susceptible to hydrolysis, especially when exposed to moisture.

• Solution:

  • Ensure the reagent has been stored correctly at -20°C under dry conditions.

  • Always allow the vial to warm to room temperature before opening.

  • Prepare stock solutions in anhydrous DMF or DMSO immediately before use. Do not store stock solutions in aqueous buffers.

  • Consider purchasing a new batch of the reagent if there are doubts about its activity.

Possible Cause 2: Suboptimal Reaction pH The nucleophilicity of the target functional group (e.g., an amine) is highly pH-dependent. If the pH is too low, the nucleophile will be protonated and unreactive.

• Solution:

  • For targeting primary amines (e.g., lysine residues), the reaction pH should typically be in the range of 7.5 to 9.0 to ensure the amine is sufficiently deprotonated and nucleophilic.

  • Be aware that at higher pH (above 9.0), the rate of hydrolysis of the m-PEG11-Ms reagent also increases significantly, which can compete with the desired reaction.

  • Perform a pH optimization experiment to find the best balance between amine reactivity and reagent stability for your specific molecule.

Illustrative Data: Effect of pH on Reaction Yield

pH	Relative Nucleophilicity of Primary Amine	Relative Hydrolysis Rate of m-PEG11-Ms	Expected Yield (Illustrative)
6.5	Low (protonated)	Low	Very Low
7.5	Moderate	Moderate	Moderate
8.5	High (deprotonated)	High	High
9.5	High	Very High	Low to Moderate

Note: This table presents illustrative data based on general principles of amine PEGylation and mesylate chemistry. Actual results will vary depending on the specific substrate and reaction conditions.

Possible Cause 3: Incompatible Buffer Components Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, will compete with the target molecule for reaction with the m-PEG11-Ms.

• Solution:

  • Use non-nucleophilic buffers such as phosphate-buffered saline (PBS), borate (B1201080) buffer, or HEPES buffer.

  • If your molecule of interest is in an incompatible buffer, perform a buffer exchange using dialysis, diafiltration, or a desalting column before starting the PEGylation reaction.

Problem 2: Incomplete Reaction (Mixture of Unreacted Substrate and PEGylated Product)

Possible Cause 1: Insufficient Molar Ratio of m-PEG11-Ms An inadequate amount of the PEGylating agent will result in an incomplete reaction.

• Solution:

  • Increase the molar excess of m-PEG11-Ms relative to the target molecule. A starting point is often a 5 to 20-fold molar excess.

  • The optimal ratio is dependent on the number of reactive sites on the substrate and the desired degree of PEGylation. It is recommended to perform a titration experiment with varying molar ratios to determine the optimal condition.

Illustrative Data: Effect of Molar Ratio on Product Distribution

Molar Ratio (PEG:Protein)	Unreacted Protein	Mono-PEGylated	Multi-PEGylated
2:1	High	Low	Very Low
10:1	Low	High	Moderate
50:1	Very Low	Moderate	High

Note: This table provides an example for a protein with multiple reactive sites. The ideal ratio depends on whether mono- or multi-PEGylation is desired. This data is for illustrative purposes.

Possible Cause 2: Insufficient Reaction Time or Temperature The PEGylation reaction may not have reached completion.

• Solution:

  • Increase the reaction time. Monitor the reaction progress at various time points (e.g., 1, 2, 4, 8, 24 hours) using an appropriate analytical method like HPLC or SDS-PAGE to determine the optimal reaction duration.

  • Most PEGylation reactions are performed at room temperature or 4°C. Increasing the temperature (e.g., to 25°C or 37°C) can increase the reaction rate, but may also increase the rate of reagent hydrolysis and potentially affect the stability of the target molecule.

Possible Cause 3: Steric Hindrance The reactive site on the target molecule may be sterically hindered, making it difficult for the m-PEG11-Ms to access.

• Solution:

  • Increase the reaction time and/or temperature to provide more energy for the reaction to overcome the steric barrier.

  • Increase the molar excess of the m-PEG11-Ms reagent.

  • If possible, consider protein engineering to move the reactive site to a more accessible location.

Problem 3: Low Recovery of PEGylated Product After Purification

Possible Cause 1: Inefficient Purification Method The purification method may not be adequately separating the PEGylated product from unreacted starting materials or byproducts.

• Solution:

  • Size Exclusion Chromatography (SEC): This is a common method to separate the larger PEGylated conjugate from the smaller unreacted substrate and excess PEG reagent.[] Ensure the column resolution is sufficient to separate the species of interest.

  • Ion Exchange Chromatography (IEX): PEGylation often shields the surface charges of a protein, altering its binding affinity to an IEX resin.[] This can be exploited to separate species with different degrees of PEGylation.

  • Optimize the purification protocol, including the choice of resin, gradient, and buffer conditions.

Possible Cause 2: Aggregation and Precipitation PEGylation can sometimes alter the solubility of a molecule, leading to aggregation and loss of product during the reaction or purification steps.

• Solution:

  • Perform the reaction at a lower concentration of the target molecule.

  • Include excipients such as arginine or polysorbates in the reaction and purification buffers to help prevent aggregation.

  • Analyze the reaction mixture for signs of precipitation. If observed, adjust buffer conditions (pH, ionic strength) or reagent concentrations.

Experimental Protocols

Protocol 1: General Procedure for PEGylation of a Protein with m-PEG11-Ms

This protocol provides a general starting point for the PEGylation of a protein targeting primary amine groups. Optimization of pH, molar ratio, and reaction time is recommended for each specific protein.

1. Materials:

• Protein of interest in an amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.0).

• m-PEG11-Ms (store at -20°C, desiccated).

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Quenching solution: 1 M Tris-HCl or 1 M glycine, pH 8.0.

• Purification system (e.g., SEC or IEX chromatography).

• Analytical system (e.g., HPLC, SDS-PAGE).

2. Procedure:

• Protein Preparation: Ensure the protein solution is at a known concentration (e.g., 2-5 mg/mL) in the desired reaction buffer. If necessary, perform a buffer exchange to remove any amine-containing components.

• m-PEG11-Ms Stock Solution Preparation:

  • Allow the vial of m-PEG11-Ms to equilibrate to room temperature before opening.

  • Immediately before use, dissolve a calculated amount of m-PEG11-Ms in anhydrous DMF or DMSO to prepare a concentrated stock solution (e.g., 100 mM).

• PEGylation Reaction:

  • Add the calculated volume of the m-PEG11-Ms stock solution to the protein solution to achieve the desired molar excess (e.g., 10-fold molar excess). Add the stock solution dropwise while gently stirring the protein solution.

  • The final concentration of the organic solvent (DMF or DMSO) in the reaction mixture should ideally be kept below 10% (v/v) to maintain protein stability.

  • Incubate the reaction at room temperature for 2-4 hours or at 4°C overnight with gentle mixing.

• Reaction Quenching:

  • Add the quenching solution to the reaction mixture to a final concentration of 50-100 mM. This will consume any unreacted m-PEG11-Ms.

  • Incubate for 30-60 minutes at room temperature.

• Purification:

  • Purify the PEGylated protein from the reaction mixture using an appropriate chromatography method. SEC is often used to remove unreacted PEG and quenching reagent, followed by IEX to separate different PEGylated species.

• Analysis:

  • Analyze the purified fractions using SDS-PAGE to visualize the shift in molecular weight, confirming PEGylation.

  • Use HPLC (e.g., reverse-phase or SEC) to assess the purity of the final product.[3][4][5]

  • Mass spectrometry can be used to confirm the exact mass of the PEGylated product and determine the degree of PEGylation.

Visualizations

Caption: General experimental workflow for m-PEG11-Ms PEGylation.

Caption: Troubleshooting decision tree for low PEGylation yield.

Caption: Nucleophilic substitution pathway for m-PEG11-Ms reaction.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 3. A Fast and Accurate Method to Monitor Protein PEGylation Reactions by HPLC-UV-CAD - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 4. ibms.sinica.edu.tw [ibms.sinica.edu.tw]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing m-PEG-Ms to Protein Molar Ratio

Welcome to the technical support center for protein PEGylation. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when optimizing the molar ratio of m-PEG-Ms to a target protein.

Frequently Asked Questions (FAQs)

Q1: What is m-PEG11-Ms and how does it react with proteins?

m-PEG11-Ms refers to a methoxy-terminated polyethylene (B3416737) glycol chain with a methanesulfonyl (mesyl) or other sulfonyl ester leaving group. However, the industry standard for amine-reactive PEGylation often uses N-hydroxysuccinimide (NHS) esters, such as mPEG-Succinimidyl Valerate (mPEG-SVA), due to their high reactivity and specificity. This guide will focus on NHS ester chemistry, which is functionally analogous to sulfonyl esters for amine reactions. The succinimidyl ester group reacts with primary amines (–NH2) on the protein, primarily the ε-amine of lysine (B10760008) residues and the N-terminal α-amine, to form a stable amide bond. This reaction is most efficient at a slightly alkaline pH (typically 8.0-9.0).

Q2: What is the recommended starting molar ratio of m-PEG-NHS ester to protein?

A recommended starting point is to screen a range of molar excess ratios. A typical screening experiment might evaluate PEG:protein molar ratios of 1:1, 5:1, 10:1, and 20:1.[1] The optimal ratio is highly dependent on the protein's characteristics, including the number of available lysine residues, their accessibility, and the desired degree of PEGylation.[2]

Q3: What are the critical reaction conditions to control besides the molar ratio?

Optimizing the molar ratio is just one piece of the puzzle. Other critical parameters include:

• pH: The reaction with primary amines is pH-dependent. A pH range of 8.0 to 9.0 is generally recommended to ensure the amine groups are deprotonated and nucleophilic.

• Protein Concentration: Higher protein concentrations can increase the reaction rate but may also promote aggregation.[1] It is advisable to test a range, for example, 1-5 mg/mL.

• Temperature: Reactions are often performed at room temperature or cooled to 4°C. Lowering the temperature slows the reaction rate, which can sometimes help prevent aggregation and improve selectivity.[1]

• Reaction Time: The reaction should be monitored over time (e.g., 0.5, 1, 2, and 4 hours) to find the optimal duration that maximizes the yield of the desired PEGylated species without causing excessive side reactions or degradation.[3]

Q4: How do I analyze the results of my PEGylation reaction?

Several analytical techniques are used to determine the outcome:

• SDS-PAGE: This is a common first step to visualize the shift in molecular weight. PEGylated proteins will migrate slower than the unmodified protein. However, PEG can interfere with SDS binding, leading to smeared or broadened bands.[4][5]

• Native PAGE: This technique can provide better resolution than SDS-PAGE because it avoids the interaction between PEG and SDS.[4][6]

• Size Exclusion Chromatography (SEC-HPLC): SEC is excellent for separating species based on their hydrodynamic radius, effectively distinguishing between unmodified protein, mono-PEGylated, multi-PEGylated species, and aggregates.[3]

• Mass Spectrometry (MS): For precise determination of the number of PEG chains attached and the location of modification sites. Note that PEG can suppress ionization, so specialized protocols may be needed.[7]

Troubleshooting Guides

Issue 1: Low PEGylation Efficiency or Yield

Q: My reaction yield is very low, and most of my protein remains unmodified. What are the possible causes and solutions?

Low reaction efficiency is a common issue that can often be resolved by systematically optimizing reaction conditions.

• Workflow for Troubleshooting Low Efficiency

  Caption: Troubleshooting flowchart for low PEGylation yield.

Issue 2: Protein Aggregation During or After PEGylation

Q: I'm observing significant precipitation or high molecular weight species on SEC after my PEGylation reaction. How can I prevent this?

Protein aggregation can be caused by intermolecular cross-linking (if using bifunctional PEGs), high protein concentrations, or suboptimal buffer conditions that destabilize the protein.[1]

Cause of Aggregation	Troubleshooting Strategy	Recommended Action
Suboptimal Reaction Conditions	Optimize Buffer & Physical Parameters	Screen a range of pH values and temperatures (e.g., 4°C vs. room temp). Test lower protein concentrations (e.g., 0.5-2 mg/mL).[1]
Protein Instability	Add Stabilizing Excipients	Incorporate stabilizers into the reaction buffer. Common examples include Sucrose (5-10%), Arginine (50-100 mM), or low concentrations of non-ionic surfactants like Polysorbate 20 (0.01-0.05%).[1]
Reaction Rate Too High	Control the Reaction Kinetics	Lower the reaction temperature to 4°C. Perform a stepwise addition of the PEG reagent in several small aliquots over time instead of a single bolus addition.[1]
Reagent Quality	Verify PEG Reagent	Ensure you are using a monofunctional m-PEG reagent. The presence of diol-PEG impurities can lead to cross-linking.[1]

Experimental Protocols & Data

General Protocol for Molar Ratio Screening

This protocol provides a framework for a trial experiment to determine the optimal m-PEG-NHS ester to protein molar ratio.

• Protein & Buffer Preparation:

  • Prepare the protein solution in an amine-free buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 8.0).

  • Ensure the final protein concentration is between 1-5 mg/mL.

  • Critical: Avoid buffers containing primary amines like Tris or glycine, as they will compete with the protein for reaction with the PEG reagent.

• PEG Reagent Preparation:

  • Immediately before use, dissolve the m-PEG-NHS ester powder in a small volume of anhydrous DMSO or the reaction buffer.

  • Calculate the required volume to achieve the desired molar ratios (e.g., 5:1, 10:1, 20:1).

• PEGylation Reaction:

  • Set up parallel reactions in microcentrifuge tubes, one for each molar ratio and a negative control (protein only).

  • Add the calculated volume of the PEG stock solution to each respective protein solution. Mix gently by pipetting.

  • Incubate the reactions at a controlled temperature (e.g., room temperature or 4°C) with gentle mixing.

• Reaction Quenching & Analysis:

  • After the desired time (e.g., 2 hours), quench the reaction by adding a small amount of a primary amine-containing buffer (e.g., 1 M Tris-HCl, pH 8.0) to consume any unreacted PEG-NHS ester.

  • Analyze the reaction products using SDS-PAGE and/or SEC-HPLC to determine the extent of PEGylation and the presence of aggregates.

• Optimization Workflow Diagram

  Caption: Workflow for optimizing the PEG to protein molar ratio.

Example Data: Effect of Molar Ratio on rhG-CSF PEGylation

The following table is based on a study optimizing the PEGylation of recombinant human Granulocyte Colony-Stimulating Factor (rhG-CSF) with mPEG-ALD (aldehyde chemistry, which also targets amines). The data illustrates how adjusting the molar ratio can significantly impact the yield of the desired product.

mPEG:Protein Molar Ratio	Reaction Time	Yield of Mono-PEGylated Protein	Retention of Bioactivity	Reference
3:1	2 hours	Suboptimal (data not specified)	Not specified	[3]
5:1	2 hours	~86%	21-43%	[3]

This data demonstrates that for rhG-CSF under the specified conditions, a 5:1 molar ratio was sufficient to achieve a high yield of the mono-PEGylated product.[3] This serves as a practical example of how empirical testing is necessary to identify the optimal ratio for a specific protein.

References

• 1. benchchem.com [benchchem.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. Optimization of PEGylation reaction time and molar ratio of rhG-CSF toward increasing bioactive potency of monoPEGylated protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Native PAGE eliminates the problem of PEG-SDS interaction in SDS-PAGE and provides an alternative to HPLC in characterization of protein PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Native PAGE eliminates the problem of PEG–SDS interaction in SDS‐PAGE and provides an alternative to HPLC in characterization of protein PEGylation | Semantic Scholar [semanticscholar.org]
• 7. chromatographyonline.com [chromatographyonline.com]

preventing aggregation during m-PEG11-Ms labeling

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing protein aggregation during m-PEG11-Ms labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is m-PEG11-Ms and how does it lead to protein aggregation?

m-PEG11-Ms is a monofunctional polyethylene (B3416737) glycol (PEG) reagent with a molecular weight of approximately 550 Da, activated with a mesylate (Ms) group. The mesylate group is a good leaving group that facilitates the covalent attachment of the PEG chain to nucleophilic groups on the protein surface, most commonly the primary amines of lysine (B10760008) residues and the N-terminus.

While PEGylation is often employed to increase protein solubility and stability, the labeling process itself can induce aggregation through several mechanisms:

• Disruption of Charge: The reaction of m-PEG11-Ms with primary amines neutralizes the positive charge of these residues. This alteration of the protein's surface charge can reduce electrostatic repulsion between protein molecules, potentially leading to aggregation.[1]

• Increased Hydrophobicity: Although the PEG chain itself is hydrophilic, the modification of surface residues can expose previously buried hydrophobic patches on the protein. These newly exposed regions can serve as nucleation sites for aggregation.[1]

• Suboptimal Reaction Conditions: The labeling reaction is sensitive to buffer conditions such as pH and ionic strength. If these conditions are not optimal for the stability of the specific protein being labeled, it can lead to unfolding and subsequent aggregation.[1][2][3]

• High Protein or Reagent Concentration: High concentrations of either the protein or the m-PEG11-Ms reagent increase the likelihood of intermolecular interactions, which can promote aggregation.[1][2]

• Solvent Shock: m-PEG11-Ms is often dissolved in an organic solvent like DMSO or DMF. The addition of this solvent to the aqueous protein solution can cause localized protein denaturation and precipitation if not done carefully.[1]

Q2: What are the key factors to consider when optimizing an m-PEG11-Ms labeling reaction to prevent aggregation?

Optimizing the labeling reaction is crucial to minimize aggregation. The key parameters to consider are:

• Protein Concentration: It is advisable to keep the protein concentration as low as feasible for the labeling reaction to reduce the chances of intermolecular interactions.[4]

• Molar Ratio of m-PEG11-Ms to Protein: A high molar excess of the PEG reagent can lead to a high degree of labeling, which may increase the propensity for aggregation. It is recommended to perform a titration to find the optimal molar ratio.[1]

• pH: The pH of the reaction buffer affects both the reactivity of the target amino acid residues and the stability of the protein. A pH outside the optimal range for your protein can induce aggregation.[3][5][6]

• Temperature: Lowering the reaction temperature (e.g., to 4°C) can slow down the kinetics of aggregation.[1][4]

• Reaction Time: A shorter reaction time can limit the extent of labeling and potential side reactions that may contribute to aggregation.

Q3: What are stabilizing excipients and how can they be used to prevent aggregation during labeling?

Stabilizing excipients are additives that can be included in the reaction buffer to enhance protein stability.[7][8] Common classes of stabilizing excipients include:

• Sugars and Polyols (e.g., Sucrose, Trehalose, Sorbitol, Glycerol): These molecules act as osmolytes and stabilize the native protein structure.[2][4]

• Amino Acids (e.g., Arginine, Glycine): These can suppress protein-protein interactions and reduce aggregation.[2]

• Surfactants (e.g., Polysorbate 20, Polysorbate 80): Low concentrations of non-ionic surfactants can prevent surface-induced aggregation.[2][9]

It is important to note that the choice and concentration of the excipient are protein-dependent and should be empirically determined.

Q4: How can I detect and quantify protein aggregation after m-PEG11-Ms labeling?

Several analytical techniques can be used to detect and quantify protein aggregation:

• Size Exclusion Chromatography (SEC): SEC separates molecules based on their size. Aggregates will elute earlier than the monomeric PEGylated protein.[2]

• Dynamic Light Scattering (DLS): DLS measures the size distribution of particles in a solution and is highly sensitive to the presence of large aggregates.[2]

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): Under non-reducing conditions, SDS-PAGE can reveal high-molecular-weight bands corresponding to covalent aggregates.[2]

• Mass Spectrometry (MS): Techniques like MALDI-TOF or ESI-MS can identify the molecular weight of the PEGylated protein and detect the presence of multimers.[2][10][11][12]

• UV-Vis Spectroscopy: An increase in absorbance at higher wavelengths (e.g., 340-400 nm) can indicate the presence of light-scattering aggregates.[1][13]

Troubleshooting Guides

Issue 1: Visible precipitation or cloudiness during or after the labeling reaction.

This indicates significant protein aggregation.

Potential Cause	Troubleshooting Action
High Protein Concentration	Decrease the protein concentration. Typical labeling concentrations are in the range of 1-10 mg/mL, but this is protein-dependent.
High Molar Ratio of m-PEG11-Ms	Reduce the molar excess of the m-PEG11-Ms reagent. Perform a titration with different molar ratios (e.g., 1:1, 5:1, 10:1 of PEG to protein).[1]
Suboptimal Buffer pH	Ensure the reaction buffer pH is within the optimal stability range for your protein. This may require testing a range of pH values.[3][5][6]
Solvent Shock	Add the m-PEG11-Ms solution (dissolved in organic solvent) to the protein solution slowly and with gentle mixing.[1]
Inadequate Buffer Ionic Strength	Adjust the salt concentration (e.g., 50-150 mM NaCl) in the reaction buffer to screen electrostatic interactions.

Issue 2: No visible precipitation, but analytical methods (e.g., SEC, DLS) show the presence of soluble aggregates.

This suggests the formation of smaller, soluble oligomers.

Potential Cause	Troubleshooting Action
High Degree of Labeling	A high degree of PEGylation may lead to the formation of soluble aggregates. Reduce the molar ratio of m-PEG11-Ms to protein or decrease the reaction time.[1]
Protein Instability under Reaction Conditions	Lower the reaction temperature to 4°C.[1][4] Add stabilizing excipients to the reaction buffer (see Table 1).
Intermolecular Disulfide Bond Formation	If your protein has free cysteine residues, consider adding a mild reducing agent like TCEP (0.5-1 mM) to the buffer.[1]

Quantitative Data Summary

Table 1: Commonly Used Stabilizing Excipients and Their Typical Concentrations

Excipient Class	Example	Typical Concentration Range	Mechanism of Action
Sugars/Polyols	Sucrose	5-10% (w/v)	Preferential exclusion, increases protein stability.[2]
Trehalose	5-10% (w/v)	Stabilizes protein structure.
Sorbitol	5-10% (w/v)	Acts as an osmolyte.
Glycerol	5-20% (v/v)	Stabilizes the native protein structure.[4]
Amino Acids	L-Arginine	50-500 mM	Suppresses non-specific protein-protein interactions.[2][4]
Glycine	50-200 mM	Suppresses aggregation.[2]
Surfactants	Polysorbate 20	0.01-0.05% (v/v)	Reduces surface tension and prevents adsorption.[2]
Polysorbate 80	0.01-0.05% (v/v)	Reduces surface tension and prevents adsorption.

Experimental Protocols

Protocol 1: General Screening Protocol to Optimize m-PEG11-Ms Labeling and Minimize Aggregation

This protocol provides a framework for systematically optimizing the key parameters of the labeling reaction.

1. Materials:

• Purified protein in a suitable buffer (e.g., PBS, HEPES), pH 7.4-8.5.
• m-PEG11-Ms.
• Anhydrous DMSO or DMF.
• Reaction buffers with varying pH values (e.g., 7.0, 7.5, 8.0, 8.5).
• Stock solutions of stabilizing excipients (see Table 1).
• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0).
• Analytical instruments for aggregation analysis (e.g., SEC-HPLC, DLS).

2. Procedure:

• Protein Preparation: Ensure the starting protein solution is free of aggregates by SEC or DLS. If aggregates are present, purify the protein before labeling.
• m-PEG11-Ms Stock Solution: Prepare a fresh stock solution of m-PEG11-Ms in anhydrous DMSO or DMF at a high concentration (e.g., 100 mM).
• Screening Matrix Setup: In parallel, set up a series of small-scale labeling reactions (e.g., 50-100 µL) to test different conditions.
• Molar Ratio Screen: At a constant protein concentration, pH, and temperature, vary the molar ratio of m-PEG11-Ms to protein (e.g., 1:1, 5:1, 10:1, 20:1).
• pH Screen: At a constant protein concentration, molar ratio, and temperature, perform the reaction in buffers with different pH values.
• Temperature Screen: Compare the reaction at room temperature and 4°C.
• Excipient Screen: Test the addition of different stabilizing excipients at their recommended concentrations.
• Labeling Reaction:
• Add the protein to the reaction buffer.
• Add the appropriate volume of the m-PEG11-Ms stock solution to achieve the desired molar ratio. Ensure the final concentration of the organic solvent is low (typically <5% v/v).
• Incubate the reaction for a set time (e.g., 1-2 hours at room temperature or overnight at 4°C) with gentle mixing.
• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM.
• Analysis: Analyze each reaction mixture for the presence of aggregates using SEC and/or DLS. Also, confirm the extent of labeling using a suitable method (e.g., SDS-PAGE, MS).

3. Data Interpretation:

• Identify the conditions that result in the desired degree of labeling with the minimal amount of aggregation.

Visualizations

Caption: A troubleshooting workflow for addressing aggregation issues during m-PEG11-Ms labeling.

Caption: A stepwise experimental workflow for optimizing m-PEG11-Ms labeling to minimize aggregation.

Caption: A diagram illustrating the logical relationships between the causes of aggregation and the corresponding troubleshooting strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Role of Surface Properties on Protein Aggregation Behavior in Aqueous Solution of Different pH Values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Effect of pH and light on aggregation and conformation of an IgG1 mAb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pharmtech.com [pharmtech.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. mdpi.com [mdpi.com]
• 10. Mass spectrometric insights into protein aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Using Mass Spectrometry-Based Methods to Understand Amyloid Formation and Inhibition of Alpha-Synuclein and Amyloid Beta - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Using mass spectrometry-based methods to understand amyloid formation and inhibition of alpha-synuclein and amyloid beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

side reactions of m-PEG11-Ms with buffers

Welcome to the technical support center for m-PEG11-Ms (methoxy(polyethylene glycol) undecyl methanesulfonate). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experiments and avoiding common pitfalls associated with the use of this reagent, particularly concerning its side reactions with buffers.

Frequently Asked Questions (FAQs)

Q1: What is m-PEG11-Ms and what is its primary reactive group?

A1: m-PEG11-Ms is a PEGylation reagent with a discrete chain length of 11 ethylene (B1197577) glycol units. Its reactive group is a methanesulfonyl ester, commonly known as a mesylate (-OMs). The mesylate is an excellent leaving group, making the terminal carbon of the PEG chain susceptible to nucleophilic attack. This allows for the covalent attachment of the PEG chain to nucleophilic functional groups on target molecules such as proteins, peptides, and other small molecules.

Q2: Which functional groups on a protein does m-PEG11-Ms typically react with?

A2: m-PEG11-Ms primarily reacts with primary and secondary amines. The most common targets on proteins are the ε-amino group of lysine (B10760008) residues and the α-amino group at the N-terminus. Reactions can also occur with other nucleophiles like thiols (from cysteine) and hydroxyls (from serine, threonine, or tyrosine), but the reactivity with amines is generally higher under physiological pH conditions.

Q3: Why is the choice of buffer so critical for reactions with m-PEG11-Ms?

A3: The choice of buffer is critical because many common buffer components are themselves nucleophiles and can react with the m-PEG11-Ms. This leads to the consumption of the PEGylating reagent and the formation of undesired PEGylated buffer molecules, which reduces the efficiency of the desired conjugation to the target molecule and complicates downstream purification.

Q4: Which buffers should be avoided when using m-PEG11-Ms?

A4: Buffers containing primary or secondary amines should be strictly avoided. These include:

• Tris (tris(hydroxymethyl)aminomethane): The primary amine in Tris is a potent nucleophile that will readily react with the mesylate group.[1]

• Glycine (B1666218): Often used to quench reactions, glycine contains a primary amine and will compete with the target molecule.

• Any other buffer with primary or secondary amine functionality.

Q5: What are the recommended buffers for use with m-PEG11-Ms?

A5: Buffers that are non-nucleophilic or weakly nucleophilic are recommended. These include:

• Phosphate-buffered saline (PBS)

• HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)

• Borate buffers

• MES (2-(N-morpholino)ethanesulfonic acid)

It is important to note that even these buffers can have some nucleophilicity, especially at higher pH values, but they are significantly less reactive than amine-containing buffers.

Q6: What is the optimal pH for PEGylation with m-PEG11-Ms?

A6: The optimal pH for reacting m-PEG11-Ms with primary amines on proteins is typically in the range of 7.5 to 9.0 . In this pH range, a significant portion of the lysine ε-amino groups (pKa ~10.5) are deprotonated and thus nucleophilic, while the hydrolysis of the mesylate ester is still manageable.

Troubleshooting Guide

This guide addresses common issues encountered during PEGylation reactions with m-PEG11-Ms.

Problem	Potential Cause(s)	Troubleshooting Steps & Recommendations
Low or No PEGylation Efficiency	1. Inappropriate Buffer: Use of an amine-containing buffer (e.g., Tris).	• Solution: Perform buffer exchange of your target molecule into a recommended buffer like PBS or HEPES before adding m-PEG11-Ms.
2. Incorrect pH: The reaction pH is too low, leading to protonation of the target amines.	• Solution: Adjust the pH of the reaction mixture to the optimal range of 7.5-9.0.
3. Hydrolysis of m-PEG11-Ms: The reagent has degraded due to moisture or prolonged exposure to aqueous buffer.	• Solution: Prepare fresh solutions of m-PEG11-Ms in an anhydrous solvent like DMF or DMSO immediately before use. Minimize the time the reagent is in the aqueous buffer before the target molecule is added.
4. Insufficient Molar Excess: The molar ratio of m-PEG11-Ms to the target molecule is too low.	• Solution: Increase the molar excess of m-PEG11-Ms. A typical starting point is a 5 to 20-fold molar excess over the target molecule.
Multiple PEGylated Species (High Polydispersity)	1. High Molar Excess: A large excess of m-PEG11-Ms leads to multiple PEG chains attaching to the target.	• Solution: Reduce the molar ratio of m-PEG11-Ms to the target molecule. Perform a titration to find the optimal ratio for the desired degree of PEGylation.
2. Long Reaction Time: Extended reaction times can lead to over-PEGylation.	• Solution: Monitor the reaction over time using techniques like SDS-PAGE or HPLC to determine the optimal reaction time to achieve the desired product.
Loss of Biological Activity of the Target Molecule	1. PEGylation at the Active Site: The PEG chain has attached to a critical residue in the active or binding site of the protein.	• Solution: If possible, use site-directed mutagenesis to remove reactive residues from the active site. Alternatively, perform the PEGylation in the presence of a competitive inhibitor or substrate to protect the active site.
2. Harsh Reaction Conditions: The pH or temperature of the reaction is denaturing the protein.	• Solution: Ensure the reaction pH is within the stability range of your protein. Perform the reaction at a lower temperature (e.g., 4°C) for a longer period.
Unidentified Peaks in Analytical Chromatogram (e.g., HPLC, LC-MS)	1. PEGylated Buffer: Reaction with buffer components.	• Solution: If using a potentially reactive buffer, this is a likely side product. Confirm the mass of the side product by LC-MS. Switch to a non-nucleophilic buffer.
2. Hydrolyzed m-PEG11-Ms: The mesylate has been hydrolyzed to a hydroxyl group.	• Solution: This is a common side product in aqueous solutions. Its presence is expected. Optimize reaction conditions to favor conjugation over hydrolysis.
3. Di-PEGylated Species or Aggregates: Cross-linking of target molecules if a di-functionalized PEG is present as an impurity.	• Solution: Analyze the purity of the m-PEG11-Ms reagent. Use size-exclusion chromatography (SEC) to identify higher molecular weight species.

Quantitative Data on Side Reactions

While specific kinetic data for m-PEG11-Ms is not extensively published, the following tables provide estimates based on the reactivity of similar methanesulfonate (B1217627) esters and general principles of PEGylation. These values are intended for guidance and optimization of experimental conditions.

Table 1: Estimated Relative Reactivity of m-PEG11-Ms with Common Buffer Components

Buffer Component	Nucleophilic Group	Relative Reactivity	Recommendation
Tris	Primary Amine	Very High	Avoid
Glycine	Primary Amine	Very High	Avoid
HEPES	Tertiary Amine	Very Low	Recommended
Phosphate (B84403) (HPO₄²⁻)	Oxygen Anion	Low	Recommended
Borate (B(OH)₄⁻)	Oxygen Anion	Low	Recommended

Table 2: Estimated Half-life of a Methanesulfonate Ester in Aqueous Solution (Hydrolysis)

pH	Temperature (°C)	Estimated Half-life (t₁/₂) (minutes)	Comments
7.0	25	~2900[2]	Based on the hydrolysis rate of ethyl methanesulfonate in water.[2] The rate is relatively insensitive to pH in the neutral range.[3]
8.0	25	~2900	Hydrolysis is primarily due to reaction with water in this pH range.[3]
9.0	25	< 2900	Base-catalyzed hydrolysis may start to become more significant at higher pH.
7.4	37	< 2900	The rate of hydrolysis will increase with temperature.

Note: The actual half-life of m-PEG11-Ms may vary depending on the specific PEG chain and reaction conditions.

Experimental Protocols

Protocol 1: Monitoring m-PEG11-Ms Side Reactions by RP-HPLC

This protocol allows for the qualitative and semi-quantitative analysis of the consumption of m-PEG11-Ms and the formation of side products.

Materials:

• m-PEG11-Ms

• Anhydrous DMSO or DMF

• Buffer of interest (e.g., Tris, PBS, HEPES at 100 mM, pH 8.0)

• RP-HPLC system with a C18 column and UV detector (or ELSD/CAD for better detection of PEG)

Procedure:

• Prepare a stock solution of m-PEG11-Ms: Dissolve m-PEG11-Ms in anhydrous DMSO to a final concentration of 100 mM.

• Set up reactions: In separate microcentrifuge tubes, add 95 µL of each buffer to be tested.

• Initiate the reaction: Add 5 µL of the 100 mM m-PEG11-Ms stock solution to each tube to a final concentration of 5 mM. Vortex briefly to mix.

• Incubate: Let the reactions proceed at room temperature.

• Time points: At various time points (e.g., 0, 15, 30, 60, 120 minutes), take a 10 µL aliquot from each reaction and quench it by diluting with 90 µL of mobile phase A.

• HPLC Analysis:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Gradient: 10-90% B over 20 minutes

  • Flow Rate: 1 mL/min

  • Detection: 214 nm (if applicable) or ELSD/CAD

• Data Analysis: Monitor the decrease in the peak area of the starting m-PEG11-Ms and the appearance of new peaks corresponding to the hydrolyzed PEG and any PEG-buffer adducts.

Protocol 2: Characterization of Side Products by LC-MS

This protocol is for the identification of side products formed during the reaction of m-PEG11-Ms with buffers.

Materials:

• Reaction mixtures from Protocol 1

• LC-MS system (e.g., TOF or Q-TOF) with an ESI source

Procedure:

• Sample Preparation: Use the quenched aliquots from Protocol 1.

• LC-MS Analysis:

  • Use the same HPLC conditions as in Protocol 1, with the eluent directed to the mass spectrometer.

  • MS Settings (Positive Ion Mode):

    • Scan range: m/z 100-2000

    • Capillary voltage: 3.5-4.5 kV

    • Source temperature: As per instrument recommendation

• Data Analysis:

  • Extract the ion chromatograms for the expected masses of:

    • m-PEG11-Ms

    • Hydrolyzed m-PEG11-OH

    • m-PEG11-Tris adduct (if Tris buffer was used)

    • m-PEG11-phosphate adduct (if phosphate buffer was used)

  • Calculate the theoretical exact masses of the expected products to aid in identification.

Visualizations

References

• 1. PEG as an alternative reaction medium in metal-mediated transformations [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing m-PEG11-Ms Reaction Efficiency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of their m-PEG11-Ms reactions.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism of m-PEG11-Ms with a nucleophile?

The reaction of m-PEG11-Ms with a nucleophile, such as a primary amine (e.g., the N-terminus or a lysine (B10760008) side chain of a peptide), proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The nucleophile attacks the carbon atom adjacent to the mesylate group, displacing the mesylate, which is an excellent leaving group due to the resonance stabilization of the resulting anion.

Q2: What are the key factors influencing the m-PEG11-Ms reaction efficiency?

Several factors critically impact the success of the m-PEG11-Ms reaction:

• Nucleophile Strength and Concentration: A more nucleophilic species will react more readily. Higher concentrations of the nucleophile can also increase the reaction rate.

• Solvent: The choice of solvent is crucial. Polar aprotic solvents are generally preferred as they can solvate the cation without strongly solvating the nucleophile, thus enhancing its reactivity.

• Temperature: Increasing the temperature generally increases the reaction rate. However, excessively high temperatures can lead to side reactions and degradation of sensitive biomolecules.

• Steric Hindrance: Bulky groups near the reactive site on either the m-PEG11-Ms or the nucleophile can slow down the reaction rate.[1]

• pH (for amine nucleophiles): When reacting with amines, the pH of the reaction medium is important. The amine must be in its deprotonated, nucleophilic form. A pH between 7 and 9 is typically optimal for reacting with primary amines.[2]

Q3: Which functional groups can react with m-PEG11-Ms?

The mesylate group of m-PEG11-Ms is a good leaving group and can be displaced by a variety of nucleophiles. The most common nucleophiles for this reaction are:

• Primary and secondary amines: Found on proteins (N-terminus, lysine residues), peptides, and small molecules.

• Thiols: The sulfhydryl group of cysteine residues in proteins and peptides is a potent nucleophile.

• Alcohols: While less nucleophilic than amines and thiols, alcohols can react with m-PEG11-Ms, often requiring a base to deprotonate the hydroxyl group.

Q4: How can I monitor the progress of my m-PEG11-Ms reaction?

Several analytical techniques can be employed to monitor the reaction progress:

• High-Performance Liquid Chromatography (HPLC): A versatile technique to separate and quantify the starting materials, product, and any byproducts. A shift in retention time will be observed for the PEGylated product.[3]

• Mass Spectrometry (MS): Can be used to identify the molecular weights of the reactants and products, confirming the successful conjugation of the PEG moiety.[4]

• Automated reaction monitoring systems that couple liquid handling with online HPLC-MS can provide real-time quantitative data on the reaction progress.[5]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Product Formation	Degraded m-PEG11-Ms Reagent: The mesylate group is susceptible to hydrolysis.	Use a fresh vial of m-PEG11-Ms. Ensure proper storage at -20°C and handle under anhydrous conditions.
Low Nucleophilicity of the Substrate: The reacting functional group is not sufficiently reactive.	For amines, ensure the pH is in the optimal range (7-9) to have a significant concentration of the deprotonated, nucleophilic form. For alcohols, consider adding a non-nucleophilic base to increase nucleophilicity.
Suboptimal Solvent: The solvent may be hindering the reaction.	Use a polar aprotic solvent such as DMF or DMSO. If working with biomolecules in aqueous buffers, ensure the buffer does not contain competing nucleophiles (e.g., Tris).
Insufficient Reaction Time or Temperature: The reaction has not gone to completion.	Increase the reaction time and/or temperature. Monitor the reaction progress to determine the optimal conditions without causing degradation.
Multiple Products or Smearing on Gel/Chromatogram	Reaction with Multiple Sites: The PEG reagent is reacting with more than one nucleophilic site on the substrate.	Reduce the molar excess of m-PEG11-Ms. Optimize the reaction time to favor mono-PEGylation.
Side Reactions: Undesired reactions are occurring.	Lower the reaction temperature. Ensure the pH is controlled to minimize side reactions like hydrolysis of the mesylate.
Polydispersity of PEG Reagent: The starting m-PEG11-Ms has a broad molecular weight distribution.	Use a high-purity, monodisperse m-PEG11-Ms reagent.
Loss of Biological Activity (for biomolecules)	PEGylation at or near the Active Site: The PEG chain is sterically hindering the active site of the protein or peptide.[1]	Consider site-directed mutagenesis to remove reactive groups from the active site or introduce them elsewhere. Use a shorter PEG linker if steric hindrance is a major issue.
Harsh Reaction Conditions: The reaction conditions are denaturing the biomolecule.	Perform the reaction at a lower temperature (e.g., 4°C). Ensure the pH and solvent conditions are compatible with the stability of the biomolecule.

Data Presentation

While specific kinetic data for the m-PEG11-Ms reaction is not extensively published, the following table summarizes the expected qualitative effects of key reaction parameters on reaction efficiency. The reaction is a classic SN2 displacement, and its behavior will follow well-established principles of organic chemistry.

Parameter	Effect on Reaction Rate	Rationale	Recommended Starting Point
Temperature	Increases with temperature	Provides more kinetic energy for molecules to overcome the activation energy barrier.	Room Temperature (20-25°C)
Solvent Polarity	Generally faster in polar aprotic solvents	Polar aprotic solvents (e.g., DMF, DMSO) solvate the counter-ion of the nucleophile but not the nucleophile itself, increasing its reactivity.	DMF or DMSO
Nucleophile Concentration	Increases with higher concentration	More frequent collisions between reactants lead to a higher reaction rate.	1.2 - 5 molar equivalents relative to the substrate
Base (for amine nucleophiles)	Can increase rate by ensuring deprotonation	A non-nucleophilic base (e.g., DIEA) can help maintain the amine in its more reactive, unprotonated form.	1.5 - 3 molar equivalents of a non-nucleophilic base

Experimental Protocols

Protocol: General Procedure for the Conjugation of m-PEG11-Ms to a Peptide

This protocol provides a general guideline for the PEGylation of a peptide containing a primary amine (N-terminus or lysine side chain) with m-PEG11-Ms. Optimization will be required for each specific peptide.

Materials:

• Peptide with a primary amine

• m-PEG11-Ms

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• N,N-Diisopropylethylamine (DIEA)

• Reaction vessel (e.g., glass vial with a septum)

• Stirring mechanism (e.g., magnetic stir bar)

• Nitrogen or Argon gas supply

• Analytical HPLC system

• Mass spectrometer

Procedure:

• Preparation of Reactants:

  • Dissolve the peptide in anhydrous DMF or DMSO to a final concentration of 1-5 mg/mL.

  • In a separate vial, dissolve m-PEG11-Ms in anhydrous DMF or DMSO to create a stock solution (e.g., 10-50 mg/mL).

  • Allow all reagents to come to room temperature before use.

• Reaction Setup:

  • Place the dissolved peptide in the reaction vessel under an inert atmosphere (Nitrogen or Argon).

  • Add 1.5 to 3.0 molar equivalents of DIEA to the peptide solution and stir for 5 minutes.

  • Add 1.2 to 5.0 molar equivalents of the m-PEG11-Ms stock solution to the peptide solution.

• Reaction:

  • Stir the reaction mixture at room temperature (20-25°C).

  • Monitor the reaction progress by taking small aliquots at regular intervals (e.g., 1, 2, 4, 8, and 24 hours) and analyzing them by HPLC and/or MS.

• Quenching (Optional):

  • Once the reaction has reached the desired level of completion, a small amount of a primary amine-containing reagent (e.g., a solution of Tris or glycine) can be added to react with any excess m-PEG11-Ms.

• Purification:

  • Purify the PEGylated peptide from unreacted starting materials and byproducts using preparative reverse-phase HPLC.

• Characterization:

  • Confirm the identity and purity of the final product using analytical HPLC and mass spectrometry.

Visualizations

Diagram 1: Reaction Pathway of m-PEG11-Ms with a Primary Amine

References

• 1. Relieving PEGylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PEGylation and PEGylation Reagents | BroadPharm [broadpharm.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. enovatia.com [enovatia.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Characterization of m-PEG11-Ms Conjugates by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with m-PEG11-Ms conjugates.

Troubleshooting Guides

Mass spectrometry analysis of m-PEG11-Ms conjugates can present several challenges. This section provides structured troubleshooting for common issues.

Problem 1: Poor or No Signal Intensity of the Conjugate

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Low Ionization Efficiency	Optimize ESI source parameters such as capillary voltage, desolvation temperature, and gas flow rates. Consider using a mobile phase additive that promotes ionization, like 0.1% formic acid for positive ion mode.
Sample Concentration Too Low	Concentrate the sample using appropriate methods like vacuum centrifugation or ultrafiltration. Ensure the final concentration is suitable for your mass spectrometer's sensitivity.
Ion Suppression	Excess unconjugated m-PEG11-Ms, salts, or detergents can suppress the signal of the conjugate. Purify the sample using techniques like size-exclusion chromatography (SEC) or dialysis to remove these interfering substances.[1]
Instrument Not Properly Calibrated	Calibrate the mass spectrometer across the mass range of interest to ensure optimal performance.[2][3]

Problem 2: Complex and Unresolved Mass Spectra

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Multiple Charge States	The heterogeneous nature of PEG and the presence of multiple basic sites on a protein can lead to a wide distribution of charge states, complicating the spectrum.[4] Use deconvolution software to generate a zero-charge mass spectrum.[1] Consider using charge-reducing additives in the mobile phase.
Polydispersity of the Conjugate	If the starting PEG reagent is polydisperse, the resulting conjugate will also be a mixture of species with different numbers of PEG units, leading to a broad, unresolved peak. Whenever possible, use monodisperse PEG reagents. High-resolution mass spectrometry can help to resolve individual PEGylated species.[4]
Presence of Multiple Conjugation Sites	If the target molecule has multiple potential conjugation sites, the sample will be a heterogeneous mixture of conjugates with varying degrees of PEGylation. Use chromatographic techniques like ion-exchange or reversed-phase chromatography to separate different species before they enter the mass spectrometer.[1]

Problem 3: Inaccurate Mass Determination

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Incorrect Deconvolution	Manually inspect the deconvoluted spectrum to ensure the algorithm has correctly identified the charge states and isotopic peaks. Adjust deconvolution parameters if necessary.[2]
Presence of Adducts	PEG compounds are known to form adducts with cations like sodium (Na+) and potassium (K+), as well as ammonium (B1175870) (NH4+) from the mobile phase.[1] This will increase the measured mass. Identify the mass difference to confirm the adduct type and adjust calculations accordingly.
Instrument Calibration Drift	Recalibrate the instrument frequently, especially if you observe a consistent mass shift in your data.[3]

Frequently Asked Questions (FAQs)

Q1: What is the expected exact mass of an m-PEG11-Ms conjugate?

To determine the exact mass of your conjugate, you need to add the exact mass of your molecule of interest to the exact mass of the m-PEG11- moiety that has been incorporated. The mesylate group (Ms) is a leaving group and is not part of the final conjugate.

The molecular formula for the incorporated m-PEG11- group is C23H48O11. The exact mass of this portion is 516.3146 g/mol .

Therefore, the expected exact mass of the conjugate is: Exact Mass of Conjugate = Exact Mass of Unmodified Molecule + 516.3146

Q2: What are the common adducts observed with m-PEG11-Ms conjugates in ESI-MS?

In positive ion mode ESI-MS, you can expect to see adducts with common cations present in your sample or mobile phase.

Adduct Ion	Mass Shift (Da)
Proton [M+H]+	+1.0073
Sodium [M+Na]+	+22.9892
Ammonium [M+NH4]+	+18.0338
Potassium [M+K]+	+38.9632

Q3: What are the expected fragmentation patterns for an m-PEG11-Ms conjugate in MS/MS analysis?

The fragmentation of an m-PEG11-Ms conjugate will primarily involve two main pathways: cleavage along the PEG chain and fragmentation of the conjugated molecule.

• PEG Chain Fragmentation: The most common fragmentation pattern for polyethylene (B3416737) glycol is the neutral loss of ethylene (B1197577) oxide units (C2H4O), which corresponds to a mass difference of 44.0262 Da between adjacent peaks in the MS/MS spectrum.

• Fragmentation of the Conjugated Molecule: The fragmentation pattern of the conjugated molecule will depend on its structure and the site of PEGylation.

• Cleavage at the Conjugation Site: Fragmentation may also occur at the bond connecting the PEG linker to the molecule of interest.

Q4: How can I confirm that the PEGylation reaction has occurred?

You can confirm a successful conjugation by comparing the mass spectra of the unmodified molecule and the reaction mixture. A successful reaction will show a new set of peaks corresponding to the mass of the starting molecule plus the mass of the incorporated m-PEG11- group (516.3146 Da). The extent of the reaction can be estimated by comparing the relative intensities of the peaks for the unmodified and conjugated species.

Experimental Protocols

This section provides a general protocol for the LC-MS analysis of a protein conjugated with m-PEG11-Ms.

Sample Preparation

• Reaction Quenching: If the conjugation reaction is ongoing, quench it by adding an appropriate reagent (e.g., a primary amine like Tris buffer if the conjugation is targeting an amine-reactive group).

• Removal of Excess Reagents: It is crucial to remove unreacted m-PEG11-Ms and other small molecules from the reaction mixture. This can be achieved using size-exclusion chromatography (SEC) spin columns or dialysis with a suitable molecular weight cutoff.[1]

• Buffer Exchange: Exchange the buffer of the purified conjugate into a volatile buffer suitable for mass spectrometry, such as 10-50 mM ammonium acetate (B1210297) or ammonium bicarbonate.

• Final Dilution: Dilute the sample to the desired concentration (typically in the low µM range) with a solution compatible with your LC-MS method, often containing a small percentage of organic solvent (e.g., acetonitrile) and an acid (e.g., 0.1% formic acid).

LC-MS Analysis

• Liquid Chromatography:

  • Column: A reversed-phase C4 or C8 column is often suitable for protein separations.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Develop a gradient that effectively separates the conjugate from any remaining impurities and the unconjugated protein. A typical gradient might run from 5% to 95% Mobile Phase B over 15-30 minutes.

  • Flow Rate: A flow rate of 0.2-0.4 mL/min is common for analytical scale columns.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for proteins.

  • Mass Analyzer: A high-resolution mass analyzer such as a time-of-flight (TOF) or Orbitrap is recommended to resolve the complex spectra of PEGylated proteins.[4]

  • Data Acquisition: Acquire data over a mass range that encompasses the expected m/z values of the charged species of your conjugate.

  • In-Source Fragmentation (Optional): For some applications, in-source collision-induced dissociation (CID) can be used to generate fragment ions that are characteristic of the PEG chain, providing additional confirmation of the conjugate's identity.[5]

Visualizations

Caption: Experimental workflow for the characterization of m-PEG11-Ms conjugates.

Caption: Troubleshooting decision tree for common mass spectrometry issues.

References

• 1. enovatia.com [enovatia.com]
• 2. benchchem.com [benchchem.com]
• 3. gmi-inc.com [gmi-inc.com]
• 4. sciex.com [sciex.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of m-PEG11-Ms Labeled Proteins

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with m-PEG11-Ms labeled proteins.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of m-PEG11-Ms labeled proteins.

Issue	Possible Cause	Recommended Solution
Low Recovery of PEGylated Protein	Suboptimal Chromatography Conditions: Incorrect buffer pH or ionic strength can lead to poor binding or premature elution.	- Ion-Exchange Chromatography (IEX): Ensure the buffer pH is appropriate to achieve the desired charge difference between the PEGylated and un-PEGylated protein. The PEG chains can shield the protein's surface charges, altering its pI.[1][2] - Hydrophobic Interaction Chromatography (HIC): The high salt concentration required for binding may cause protein precipitation. Screen different salt types and concentrations.[3] - Size-Exclusion Chromatography (SEC): Protein may be interacting with the column matrix. Consider adding a small percentage of an organic modifier to the mobile phase or using a column with a different matrix.[4]
Protein Precipitation: The PEGylated protein may be less soluble under the purification conditions.	- Adjust buffer pH and ionic strength to improve solubility.[5] - Perform purification steps at a lower temperature (e.g., 4°C) to minimize aggregation.
Protein Degradation: Proteases present in the sample can degrade the target protein.	- Add protease inhibitors to your buffers.[6] - Work quickly and keep samples cold.[6]
Poor Separation of PEGylated and Un-PEGylated Protein	Insufficient Resolution of Chromatography Method: The chosen method may not be optimal for separating species with similar properties.	- SEC: This method separates based on hydrodynamic radius, which is significantly increased by PEGylation.[7] However, resolution may be poor for small PEG chains or if there is significant polydispersity of the PEG reagent.[7] Consider using a longer column or a resin with a smaller bead size for better resolution. - IEX: The charge-shielding effect of PEG can be exploited for separation.[8][9] Optimize the pH and gradient to maximize the charge difference between the labeled and unlabeled protein. - HIC: PEGylation can alter the hydrophobicity of the protein. A shallow elution gradient may be necessary to resolve the different species.
Formation of Positional Isomers: The PEG chain may attach to different sites on the protein, creating isomers with very similar properties.	- IEX and Reversed-Phase HPLC (RP-HPLC) can sometimes separate positional isomers at an analytical scale, but it is challenging at a preparative scale.[2]
Presence of Aggregates in Final Product	Harsh Purification Conditions: High pressure or inappropriate buffer conditions can induce aggregation.	- SEC: Reduce the flow rate to lower the column pressure.[4] Ensure the mobile phase is optimized for protein stability. - Screen different buffer conditions (pH, ionic strength, additives) for optimal stability of the PEGylated protein.[5]
Instability of the PEGylated Protein: The PEGylation process itself may have altered the protein's stability.	- Characterize the stability of the purified protein under various conditions to determine the optimal storage buffer.
Unreacted PEG in Final Product	Inefficient Removal of Excess Reagent: The purification method may not be effective at removing small molecules.	- SEC is very effective at removing low molecular weight species like unreacted PEG.[2] Ensure the column has the appropriate fractionation range. - Diafiltration/Ultrafiltration can also be used to remove small molecules.

Frequently Asked Questions (FAQs)

Q1: Which chromatography method is best for purifying my m-PEG11-Ms labeled protein?

A1: The choice of method depends on the specific properties of your protein and the impurities you need to remove.

• Size-Exclusion Chromatography (SEC) is often a good first choice as it effectively separates the larger PEGylated protein from the smaller, un-PEGylated protein and excess PEG reagent based on differences in hydrodynamic radius.[7]

• Ion-Exchange Chromatography (IEX) is useful if the PEGylation significantly alters the surface charge of your protein. The PEG chain can shield charged residues, leading to a change in elution behavior compared to the native protein.[8][9]

• Hydrophobic Interaction Chromatography (HIC) can be used if PEGylation alters the protein's surface hydrophobicity.[10]

• A combination of these techniques is often used to achieve high purity.[3][11]

Q2: How can I confirm that my protein is successfully PEGylated?

A2: Several techniques can be used to confirm PEGylation:

• SDS-PAGE: PEGylated proteins will show a significant increase in apparent molecular weight, appearing as a higher band or a smear compared to the unmodified protein.

• Mass Spectrometry (MALDI-TOF or ESI-MS): This provides an accurate mass measurement, confirming the addition of the PEG chain and allowing for the determination of the degree of PEGylation.[1]

• SEC: The PEGylated protein will elute earlier than the un-PEGylated protein due to its larger hydrodynamic radius.[8]

Q3: Why does my PEGylated protein run as a broad band or smear on SDS-PAGE?

A3: This is a common observation for PEGylated proteins. The PEG chain is heterogeneous in nature (polydisperse), and it can attach to different sites on the protein (positional isomers). This results in a population of molecules with slightly different sizes and shapes, which leads to a broad band rather than a sharp one.

Q4: Can I use affinity chromatography to purify my m-PEG11-Ms labeled protein?

A4: If your protein has an affinity tag (e.g., His-tag, GST-tag), you can use affinity chromatography as an initial capture step. However, the PEG chain may sterically hinder the binding of the tag to the resin, potentially reducing the efficiency of the purification. It is often recommended to perform affinity purification before the PEGylation reaction.

Q5: What is the expected purity and yield from a typical purification process?

A5: The purity and yield can vary significantly depending on the protein, the efficiency of the PEGylation reaction, and the purification scheme. With an optimized multi-step process, it is possible to achieve high purity (>95%) with a reasonable overall yield. For example, a two-step process involving anion exchange chromatography followed by gel filtration for PEGylated G-CSF resulted in a purity of over 96% with an overall yield of approximately 11%.[12]

Quantitative Data from Representative Purifications

The following table summarizes quantitative data from published purification protocols for PEGylated proteins. Note that the specific protein, PEG size, and chromatography conditions will influence the outcome.

Protein	PEG Reagent	Purification Method(s)	Purity Achieved	Overall Yield	Reference
Granulocyte Colony-Stimulating Factor (G-CSF)	5 kDa PEG	Anion Exchange Chromatography followed by Gel Filtration	>96%	~11%	[12]
Bovine Serum Albumin (BSA)	12 kDa and 30 kDa Maleimido-PEG	Anion-Exchange Chromatography	>90%	Not Reported	[13]
Lysozyme (B549824) and a single-chain antibody fragment (scFv)	Various	Cation Exchange Chromatography followed by HIC	~95% after CEX	Not Reported	[14]
Recombinant human prothymosin alpha	Un-PEGylated	Heat-cooling extraction, ammonium (B1175870) sulfate (B86663) precipitation, and anion exchange chromatography	>97%	>20 mg/L of culture	[15]

Experimental Protocols

Protocol 1: Purification by Size-Exclusion Chromatography (SEC)

This protocol is designed to separate the m-PEG11-Ms labeled protein from unreacted protein and excess PEG reagent.

Materials:

• SEC column (e.g., Superdex 200 Increase 10/300 GL or similar, with an appropriate fractionation range)

• Chromatography system (e.g., FPLC or HPLC)

• SEC Mobile Phase: Phosphate-Buffered Saline (PBS), pH 7.4, or another suitable buffer

• 0.22 µm syringe filters

Procedure:

• System Preparation: Equilibrate the SEC system and column with at least 2 column volumes of the SEC Mobile Phase at the desired flow rate (e.g., 0.5 mL/min for a 10/300 column).

• Sample Preparation: Centrifuge the PEGylation reaction mixture at 10,000 x g for 10 minutes to remove any precipitated material. Filter the supernatant through a 0.22 µm syringe filter.

• Sample Injection: Inject the filtered sample onto the equilibrated column. The injection volume should not exceed 1-2% of the total column volume for optimal resolution.

• Elution: Elute the sample with the SEC Mobile Phase at a constant flow rate. Monitor the elution profile using UV absorbance at 280 nm.

• Fraction Collection: Collect fractions corresponding to the different peaks. The PEGylated protein should elute first, followed by the un-PEGylated protein, and finally the unreacted PEG reagent.

• Analysis: Analyze the collected fractions by SDS-PAGE and/or mass spectrometry to identify the fractions containing the purified m-PEG11-Ms labeled protein.

• Pooling: Pool the fractions containing the pure product.

Protocol 2: Purification by Ion-Exchange Chromatography (IEX)

This protocol is suitable for separating PEGylated proteins based on differences in surface charge. This example uses cation exchange chromatography (CEX), assuming the PEGylation reduces the net positive charge of the protein.

Materials:

• Cation exchange column (e.g., HiTrap SP HP or similar)

• Chromatography system

• Binding Buffer (Buffer A): 20 mM sodium phosphate, pH 6.0

• Elution Buffer (Buffer B): 20 mM sodium phosphate, 1 M NaCl, pH 6.0

• 0.22 µm syringe filters

Procedure:

• System and Column Preparation: Equilibrate the IEX column with 5-10 column volumes of Binding Buffer.

• Sample Preparation: Exchange the buffer of the PEGylation reaction mixture into the Binding Buffer using a desalting column or dialysis. Filter the sample through a 0.22 µm filter.

• Sample Loading: Load the prepared sample onto the column at a low flow rate to ensure efficient binding.

• Wash: Wash the column with 5-10 column volumes of Binding Buffer to remove any unbound material, including the neutral unreacted PEG.

• Elution: Elute the bound proteins using a linear gradient of 0-100% Elution Buffer over 20 column volumes. The PEGylated protein, having a reduced positive charge, is expected to elute at a lower salt concentration than the un-PEGylated protein.[16]

• Fraction Collection: Collect fractions throughout the gradient elution.

• Analysis: Analyze the fractions by SDS-PAGE to identify those containing the purified PEGylated protein.

• Pooling and Desalting: Pool the pure fractions and perform a buffer exchange into a suitable storage buffer.

Protocol 3: Purification by Hydrophobic Interaction Chromatography (HIC)

This protocol separates proteins based on differences in surface hydrophobicity.

Materials:

• HIC column (e.g., HiTrap Phenyl HP or similar)

• Chromatography system

• Binding Buffer (Buffer A): 20 mM sodium phosphate, 1.5 M ammonium sulfate, pH 7.0

• Elution Buffer (Buffer B): 20 mM sodium phosphate, pH 7.0

• 0.22 µm syringe filters

Procedure:

• System and Column Preparation: Equilibrate the HIC column with 5-10 column volumes of Binding Buffer.

• Sample Preparation: Add ammonium sulfate to the PEGylation reaction mixture to a final concentration of 1.5 M. It is best to add the salt gradually as a solid or from a concentrated stock solution while gently stirring. Filter the sample through a 0.22 µm filter.

• Sample Loading: Load the sample onto the equilibrated column.

• Wash: Wash the column with 5-10 column volumes of Binding Buffer.

• Elution: Elute the bound proteins with a decreasing salt gradient, typically a linear gradient from 100% Buffer A to 100% Buffer B over 20 column volumes.

• Fraction Collection: Collect fractions across the gradient.

• Analysis: Analyze the fractions by SDS-PAGE to identify the pure PEGylated protein fractions.

• Pooling and Desalting: Pool the desired fractions and remove the high salt concentration by dialysis or using a desalting column.

Visualizations

Caption: Experimental workflow for the purification of m-PEG11-Ms labeled proteins.

Caption: Troubleshooting decision tree for purifying m-PEG11-Ms labeled proteins.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Purification of pegylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bio-rad.com [bio-rad.com]
• 4. agilent.com [agilent.com]
• 5. cytivalifesciences.com [cytivalifesciences.com]
• 6. How to Troubleshoot Low Protein Yield After Elution [synapse.patsnap.com]
• 7. lcms.cz [lcms.cz]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Lysozyme PEGylation - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Purification of PEGylated proteins, with the example of PEGylated lysozyme and PEGylated scFv - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Production of PEGylated GCSF from Non-classical Inclusion Bodies Expressed in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of strong anion-exchangers for the purification of a PEGylated protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Purification of PEGylated Proteins, with the Example of PEGylated Lysozyme and PEGylated scFv | Springer Nature Experiments [experiments.springernature.com]
• 15. A new protocol for high-yield purification of recombinant human prothymosin alpha expressed in Escherichia coli for NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: m-PEG11-Ms Conjugates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with m-PEG11-Ms conjugates. The information is presented in a question-and-answer format to directly address specific stability issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is m-PEG11-Ms and how does it work?

A1: m-PEG11-Ms is a PEGylation reagent that contains a methoxy-terminated polyethylene (B3416737) glycol (PEG) chain with 11 ethylene (B1197577) glycol units, and a methanesulfonyl (mesylate) group at the other end. The mesylate group is an excellent leaving group that readily reacts with nucleophiles such as the primary amines on lysine (B10760008) residues or the N-terminus of proteins, as well as with alcohols and thiols, forming a stable covalent bond.[1][2][3]

Q2: What are the primary stability concerns when working with m-PEG11-Ms?

A2: The two main stability concerns are:

• Hydrolysis of the m-PEG11-Ms reagent: The mesylate group is sensitive to moisture and can hydrolyze to form methanesulfonic acid and the corresponding m-PEG11-alcohol. This hydrolyzed form of the reagent is inactive and will not conjugate to your target molecule.[4][5]

• Stability of the final conjugate: While the bond formed with the target molecule (e.g., an amine) is generally stable, the overall stability of the conjugate can be affected by factors such as the site of conjugation on the protein and the potential for degradation of the PEG chain under harsh conditions.[6][7]

Q3: How should I store the m-PEG11-Ms reagent to ensure its stability?

A3: The m-PEG11-Ms reagent should be stored at -20°C under desiccated conditions to protect it from moisture.[2][3] Before use, the vial should be allowed to equilibrate to room temperature before opening to prevent condensation of moisture from the air onto the reagent.[8] For frequent use, it is recommended to prepare a stock solution in a dry (anhydrous) organic solvent like DMF or DMSO and store it at -20°C under an inert gas like argon or nitrogen.[8]

Q4: My conjugation yield is low. What could be the cause?

A4: Low conjugation yield can be due to several factors:

• Hydrolyzed m-PEG11-Ms reagent: If the reagent has been improperly stored or handled, it may have hydrolyzed and become inactive.

• Competing nucleophiles in the buffer: Buffers containing primary amines, such as Tris or glycine, will compete with your target molecule for reaction with the m-PEG11-Ms, reducing the conjugation efficiency.[8] It is crucial to use a non-nucleophilic buffer such as PBS, HEPES, or borate (B1201080) buffer.

• Suboptimal reaction pH: The reaction of the mesylate with primary amines is most efficient at a slightly alkaline pH (typically 7.5-8.5). If the pH is too low, the amine groups on the protein will be protonated, reducing their nucleophilicity.

• Insufficient molar excess of the PEG reagent: A sufficient molar excess of the m-PEG11-Ms reagent is often required to drive the reaction to completion. This needs to be optimized for each specific protein.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or no conjugation	1. Inactive m-PEG11-Ms reagent: The reagent has hydrolyzed due to improper storage or handling.	1a. Use a fresh vial of m-PEG11-Ms reagent. 1b. Ensure proper storage at -20°C under desiccated conditions. 1c. Allow the reagent to warm to room temperature before opening.
2. Competing nucleophiles in the buffer: Use of buffers like Tris or glycine.	2. Perform a buffer exchange of your protein into a non-nucleophilic buffer (e.g., PBS, HEPES) at the desired pH.
3. Suboptimal pH: The pH of the reaction mixture is too low, leading to protonated amines.	3. Adjust the pH of the reaction buffer to 7.5-8.5.
Protein precipitation/aggregation during or after conjugation	1. High degree of PEGylation: Excessive PEGylation can alter the solubility of the protein.	1a. Reduce the molar excess of the m-PEG11-Ms reagent. 1b. Decrease the reaction time.
2. Unfavorable buffer conditions: The buffer composition or pH may be destabilizing the protein.	2. Screen different buffer systems and pH values to find conditions that maintain protein stability.
Heterogeneous product (multiple PEGylated species)	1. High molar ratio of PEG to protein: This can lead to the conjugation of multiple PEG chains to a single protein molecule.	1. Decrease the molar ratio of m-PEG11-Ms to your protein to favor mono-PEGylation.
2. Long reaction time: A longer reaction time can lead to more extensive PEGylation.	2. Reduce the incubation time.
Loss of protein activity	1. PEGylation at or near the active site: The PEG chain may be sterically hindering the active site of the protein.	1. If possible, consider site-directed mutagenesis to protect the active site or introduce a more favorable conjugation site elsewhere.
2. Harsh reaction conditions: The pH or temperature of the reaction may be denaturing the protein.	2. Perform the conjugation at a lower temperature (e.g., 4°C) and ensure the pH is within the protein's stability range.

Experimental Protocols

Protocol: General Procedure for Protein Conjugation with m-PEG11-Ms

• Protein Preparation:

  • Dissolve the protein in a suitable non-nucleophilic conjugation buffer (e.g., 1X PBS, pH 7.5-8.5) at a concentration of 1-10 mg/mL.

  • If the protein is in an incompatible buffer, perform a buffer exchange using a desalting column or dialysis.

• m-PEG11-Ms Reagent Preparation:

  • Allow the vial of m-PEG11-Ms to equilibrate to room temperature before opening.

  • Prepare a stock solution of m-PEG11-Ms in anhydrous DMSO or DMF (e.g., 100 mM).

• Conjugation Reaction:

  • Add the desired molar excess of the m-PEG11-Ms stock solution to the protein solution.

  • Incubate the reaction at room temperature for 1-2 hours or overnight at 4°C with gentle mixing. The optimal time and temperature should be determined empirically.

• Purification:

  • Remove excess, unreacted m-PEG11-Ms and byproducts using size-exclusion chromatography (SEC) or a desalting column.

  • The purified conjugate can be analyzed by SDS-PAGE, mass spectrometry, and functional assays.

Protocol: Assessing the Stability of m-PEG11-Ms Conjugates (Forced Degradation Study)

• Sample Preparation:

  • Prepare the purified m-PEG11-Ms conjugate in a formulation buffer at a known concentration.

  • Aliquots of the conjugate are subjected to various stress conditions:

    • Thermal stress: Incubate at elevated temperatures (e.g., 40°C, 60°C) for different time points.

    • pH stress: Adjust the pH of the solution to acidic (e.g., pH 3) and basic (e.g., pH 10) conditions and incubate at a set temperature.

    • Oxidative stress: Add a low concentration of an oxidizing agent (e.g., 0.01% H₂O₂) and incubate.

  • Include a control sample stored at the recommended storage temperature (e.g., 4°C or -20°C).

• Analysis:

  • At each time point, analyze the stressed samples and the control.

  • Size-Exclusion Chromatography (SEC-HPLC): To detect aggregation or fragmentation of the conjugate.

  • Reverse-Phase HPLC (RP-HPLC): To separate and quantify the intact conjugate from potential degradation products.

  • Mass Spectrometry (LC-MS): To identify the mass of the conjugate and any degradation products, which can provide insights into the degradation pathway.[9]

  • Functional Assay: To determine if the biological activity of the conjugate has been compromised.

Visualizations

References

• 1. m-PEG11-Ms, 502487-25-4 | BroadPharm [broadpharm.com]
• 2. creativepegworks.com [creativepegworks.com]
• 3. creativepegworks.com [creativepegworks.com]
• 4. benchchem.com [benchchem.com]
• 5. grokipedia.com [grokipedia.com]
• 6. Conjugation Strategy Strongly Impacts the Conformational Stability of a PEG-Protein Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. enovatia.com [enovatia.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: m-PEG11-Ms vs. m-PEG11-NHS Ester for Amine Conjugation

For Immediate Release

San Diego, CA – In the realm of bioconjugation and drug development, the precise and efficient modification of proteins and peptides is paramount. The covalent attachment of polyethylene (B3416737) glycol (PEG) chains, or PEGylation, is a widely adopted strategy to enhance the therapeutic properties of biomolecules, including their solubility, stability, and pharmacokinetic profiles. Among the various PEGylating agents, those targeting primary amines are of particular interest due to the prevalence of lysine (B10760008) residues and N-termini on the surface of proteins. This guide provides an in-depth, objective comparison of two such reagents: m-PEG11-Ms (methoxy-polyethylene glycol-methanesulfonyl) and m-PEG11-NHS ester (methoxy-polyethylene glycol-N-hydroxysuccinimidyl ester), to assist researchers, scientists, and drug development professionals in selecting the optimal tool for their amine conjugation needs.

Introduction to Amine-Reactive PEG Reagents

m-PEG11-NHS ester is a well-established and widely used reagent for amine modification.[1][2][3] It belongs to the class of active esters that react with primary amines via nucleophilic acyl substitution to form stable amide bonds.[4][5] This reaction is highly efficient under physiological to slightly basic conditions.[4][6]

m-PEG11-Ms , on the other hand, features a methanesulfonyl (mesyl) group, a good leaving group in nucleophilic substitution reactions.[7] While commonly employed in synthetic organic chemistry for the conversion of alcohols to other functionalities, including the synthesis of PEG-amines from PEG-OH precursors, its direct application for conjugating to amines on biomolecules is less conventional.[1][8][9] The reaction proceeds via a direct alkylation (an SN2 type reaction) to form a secondary amine linkage.[10][11]

Mechanism of Amine Conjugation

The fundamental difference between these two reagents lies in their reaction mechanisms with primary amines.

m-PEG11-NHS Ester: Acylation

The N-hydroxysuccinimidyl ester is a highly reactive group that readily undergoes nucleophilic attack by a primary amine. This results in the formation of a stable amide bond and the release of N-hydroxysuccinimide (NHS) as a byproduct.[12]

Caption: Reaction of m-PEG11-NHS ester with a primary amine.

m-PEG11-Ms: Alkylation

The mesylate group is an excellent leaving group. A primary amine acts as a nucleophile, attacking the carbon atom to which the mesylate is attached and displacing it. This SN2 reaction results in the formation of a secondary amine.

Caption: Reaction of m-PEG11-Ms with a primary amine.

Performance Comparison: A Data-Driven Analysis

Feature	m-PEG11-Ms (Mesylate)	m-PEG11-NHS Ester
Reaction Type	Nucleophilic Alkylation (SN2)	Nucleophilic Acyl Substitution
Target Functional Group	Primary Amines	Primary Amines
Resulting Linkage	Secondary Amine	Amide
Optimal pH Range	Basic (to deprotonate amine)	7.0 - 9.0[4][5]
Reaction Speed	Generally Slower	Fast (minutes to a few hours)[4][6]
Selectivity	Lower: Risk of over-alkylation (primary amine to secondary, then to tertiary).[11] Can also react with other nucleophiles like thiols and hydroxyls.[7]	Higher for amines over other nucleophiles under controlled pH.[13]
Side Reactions	Potential for reaction with water (hydrolysis) at a slower rate. Reaction with other nucleophiles present on the biomolecule.	Hydrolysis of the NHS ester is a significant competing reaction, especially at higher pH.[14][15]
Stability of Reagent	More stable in aqueous solution compared to NHS esters.[7]	Prone to hydrolysis; should be used immediately after reconstitution.[4][5]

Experimental Protocols

General Protocol for Amine Conjugation with m-PEG11-NHS Ester

This protocol is a generalized procedure for the conjugation of m-PEG11-NHS ester to a protein containing primary amines (lysine residues and N-terminus).

Materials:

• Protein solution (1-10 mg/mL in amine-free buffer)

• m-PEG11-NHS ester

• Amine-free reaction buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.2-8.0; Borate (B1201080) buffer, pH 8.0-9.0)[4]

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

• Protein Preparation: Ensure the protein is in an amine-free buffer at the desired concentration. Buffers containing primary amines like Tris will compete with the reaction.[4]

• Reagent Preparation: Immediately before use, dissolve the m-PEG11-NHS ester in a small amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mM).[4]

• Conjugation Reaction: Add a 10- to 50-fold molar excess of the dissolved m-PEG11-NHS ester to the protein solution. The final concentration of the organic solvent should ideally be less than 10% to avoid protein denaturation.

• Incubation: Incubate the reaction mixture for 30 minutes to 2 hours at room temperature or overnight at 4°C with gentle stirring.[4] The reaction time can be optimized depending on the desired degree of PEGylation.

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 10-50 mM. This will consume any unreacted m-PEG11-NHS ester.

• Purification: Remove excess reagent and byproducts by size-exclusion chromatography, dialysis, or a similar purification method.

Caption: A typical experimental workflow for amine conjugation using m-PEG11-NHS ester.

Theoretical Protocol for Amine Conjugation with m-PEG11-Ms

This protocol is a theoretical procedure based on the principles of nucleophilic alkylation of amines by sulfonate esters. Optimization will be required for specific applications.

Materials:

• Amine-containing molecule solution

• m-PEG11-Ms

• Apolar aprotic solvent (e.g., DMF, DMSO) or an aqueous buffer with a higher pH (e.g., carbonate or borate buffer, pH 9-10)

• A non-nucleophilic base (if in an organic solvent, e.g., triethylamine)

• Purification system

Procedure:

• Molecule Preparation: Dissolve the amine-containing molecule in the chosen solvent. For reactions in aqueous buffer, a higher pH is necessary to ensure the primary amine is sufficiently deprotonated and nucleophilic.

• Reagent Addition: Add m-PEG11-Ms to the solution. A molar excess of the amine-containing molecule may be necessary to minimize over-alkylation.[10]

• Base Addition (if applicable): If the reaction is performed in an organic solvent, add a non-nucleophilic base to scavenge the released methanesulfonic acid.

• Incubation: The reaction may require elevated temperatures (e.g., 40-60°C) and longer reaction times (several hours to overnight) compared to NHS ester chemistry. The progress should be monitored by a suitable analytical method (e.g., LC-MS).

• Purification: Purify the conjugate to remove unreacted starting materials, base, and byproducts.

Caption: A theoretical experimental workflow for amine conjugation using m-PEG11-Ms.

Concluding Remarks

The choice between m-PEG11-Ms and m-PEG11-NHS ester for amine conjugation is dependent on the specific requirements of the application.

m-PEG11-NHS ester is the reagent of choice for most standard bioconjugation applications targeting primary amines. Its high reactivity, good selectivity for amines under controlled pH, and well-established protocols make it a reliable and efficient tool for modifying proteins, peptides, and other biomolecules. The primary drawback is its susceptibility to hydrolysis, which necessitates careful handling and immediate use.

m-PEG11-Ms presents a more specialized option. While it offers greater stability in aqueous solutions compared to the NHS ester, its lower reactivity and, more critically, its propensity for over-alkylation and reaction with other nucleophiles make it a less desirable choice for the controlled and specific modification of complex biomolecules like proteins.[11] Its application may be better suited for the synthesis of well-defined, smaller molecule conjugates where purification of the desired product from potential byproducts is more straightforward.

For researchers in drug development and the life sciences, a thorough understanding of the underlying chemistry of these reagents is crucial for the successful design and synthesis of novel bioconjugates. This guide provides the foundational knowledge to make an informed decision based on the desired product characteristics and experimental constraints.

References

• 1. researchgate.net [researchgate.net]
• 2. precisepeg.com [precisepeg.com]
• 3. US20070249870A1 - Method for preparing multi-arm poly (ethylene glycol) amines - Google Patents [patents.google.com]
• 4. broadpharm.com [broadpharm.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. precisepeg.com [precisepeg.com]
• 8. mdpi.com [mdpi.com]
• 9. US7601798B2 - Methods of preparing polymers having terminal amine groups using protected amine salts - Google Patents [patents.google.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Amine alkylation - Wikipedia [en.wikipedia.org]
• 12. Lysine-PEGylated Cytochrome C with Enhanced Shelf-Life Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. precisepeg.com [precisepeg.com]
• 14. Optimization of peg activation chemistry for efficient bioconjugation under alkaline conditions | Poster Board #491 - American Chemical Society [acs.digitellinc.com]
• 15. benchchem.com [benchchem.com]

A Comparative Guide to m-PEG11-Mesylate and Other PEG Mesylates for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methoxy-poly(ethylene glycol)-mesylate with eleven ethylene (B1197577) glycol units (m-PEG11-Ms) and other common PEG mesylates. The focus is on providing objective, data-driven insights into their performance in bioconjugation applications, particularly for the modification of proteins, peptides, and other biologics.

Introduction to PEG Mesylates in Bioconjugation

Poly(ethylene glycol) (PEG)ylation is a widely utilized strategy to enhance the therapeutic properties of biomolecules. It can improve solubility, increase serum half-life, and reduce immunogenicity.[1][2][3][4][5] PEG mesylates are a class of reagents used for PEGylation, where a methanesulfonyl (mesyl) group activates the terminal hydroxyl group of the PEG chain. This mesyl group is an excellent leaving group, facilitating nucleophilic substitution reactions with primary amines (e.g., lysine (B10760008) residues and N-termini of proteins) and thiols (e.g., cysteine residues) to form stable covalent bonds.[6]

The choice of PEG mesylate, particularly the length of the PEG chain, can significantly impact the physicochemical properties and biological activity of the resulting conjugate. This guide focuses on comparing m-PEG11-Ms with other commonly used PEG mesylates of varying chain lengths.

Comparison of Physicochemical Properties

The fundamental properties of m-PEG-mesylates are primarily determined by the length of the PEG chain. A summary of these properties for m-PEG11-Ms and other representative PEG mesylates is presented below.

Property	m-PEG4-Ms	m-PEG8-Ms	m-PEG11-Ms	m-PEG24-Ms
Molecular Weight ( g/mol )	~282.3	~466.5	~598.7	~1159.4
PEG Chain Length (n)	4	8	11	24
Solubility	High in aqueous and polar organic solvents	High in aqueous and polar organic solvents	High in aqueous and polar organic solvents	High in aqueous and polar organic solvents
Reactivity	High	High	High	High
Steric Hindrance	Low	Moderate	Moderate	High

Performance Comparison in PEGylation Reactions

The performance of PEG mesylates in bioconjugation is assessed based on their reactivity, the efficiency of the PEGylation reaction, and the stability of the reagent.

Reactivity and Reaction Kinetics

The reactivity of the mesylate group is generally high and relatively independent of the PEG chain length in the absence of significant steric hindrance from the substrate. The reaction proceeds via an SN2 mechanism, where a nucleophile on the biomolecule attacks the carbon adjacent to the mesylate group.[6]

While direct comparative kinetic data for m-PEG-mesylates of varying chain lengths is not extensively available in the literature, the rate of reaction is primarily influenced by:

• Nucleophilicity of the target functional group: Thiols are generally more nucleophilic than amines.

• pH of the reaction medium: Higher pH increases the deprotonation of amines, enhancing their nucleophilicity.

• Temperature: Higher temperatures generally increase the reaction rate.

• Steric accessibility of the target site on the biomolecule: Bulky PEG chains can hinder the approach to sterically crowded sites.[7]

It is hypothesized that for smaller biomolecules or accessible surface residues, the reaction rates for m-PEG4-Ms, m-PEG8-Ms, and m-PEG11-Ms would be comparable. However, for larger, more complex biomolecules or when targeting internal sites, the longer m-PEG24-Ms may exhibit slower kinetics due to increased steric hindrance.

PEGylation Efficiency

PEGylation efficiency is a measure of the yield of the desired PEGylated product, often the mono-PEGylated species. The efficiency is influenced by the reaction conditions and the properties of the PEG reagent.

Parameter	Impact of Increasing PEG Chain Length	Rationale
Mono-PEGylation Selectivity	May decrease	Longer PEG chains can create a "shielding" effect, potentially hindering further PEGylation at adjacent sites, but may also lead to a higher proportion of unreacted protein if reaction times are not optimized.
Yield of PEGylated Product	Dependent on optimization	While reactivity may be similar, purification and isolation of the desired product may be affected by the properties of the longer PEG chain.

Reagent Stability

The stability of m-PEG-mesylates, particularly in aqueous solutions used for bioconjugation, is a critical factor. The primary degradation pathway is the hydrolysis of the mesylate group, which renders the reagent inactive.

Experimental Protocols

To obtain direct comparative data, a series of standardized experiments are proposed.

Experiment 1: Determination of Reaction Kinetics via LC-MS

Objective: To determine the pseudo-first-order rate constants for the reaction of different m-PEG-mesylates with a model peptide.

Methodology:

• Materials: m-PEG4-Ms, m-PEG8-Ms, m-PEG11-Ms, m-PEG24-Ms, a model peptide with a single lysine residue (e.g., Gly-Gly-Gly-Lys-Gly-Gly-Gly), reaction buffer (e.g., 100 mM sodium phosphate, pH 7.5), quenching solution (e.g., 1 M Tris-HCl, pH 8.0), LC-MS system.

• Procedure: a. Prepare stock solutions of the peptide and each m-PEG-mesylate. b. Initiate the reaction by mixing the peptide and a 10-fold molar excess of the m-PEG-mesylate in the reaction buffer at a controlled temperature (e.g., 25°C). c. At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture and immediately quench the reaction by adding the quenching solution. d. Analyze the quenched samples by LC-MS to quantify the remaining unreacted peptide and the formed PEGylated peptide. e. Plot the natural logarithm of the unreacted peptide concentration versus time. The negative of the slope of this plot will give the pseudo-first-order rate constant (k').

Experiment 2: Comparative PEGylation Efficiency of a Model Protein

Objective: To compare the efficiency of different m-PEG-mesylates in PEGylating a model protein.

Methodology:

• Materials: m-PEG4-Ms, m-PEG8-Ms, m-PEG11-Ms, m-PEG24-Ms, a model protein (e.g., Lysozyme or BSA), reaction buffer, quenching solution, SDS-PAGE analysis equipment, densitometry software.

• Procedure: a. Perform PEGylation reactions as described in Experiment 1, using a 5-fold molar excess of each m-PEG-mesylate to the protein. b. Allow the reactions to proceed for a fixed time (e.g., 2 hours). c. Quench the reactions. d. Analyze the reaction mixtures by SDS-PAGE. e. Quantify the band intensities for the un-PEGylated, mono-PEGylated, and multi-PEGylated protein using densitometry. f. Calculate the PEGylation efficiency as the percentage of the initial protein that has been converted to PEGylated forms.

Experiment 3: Stability of m-PEG-Mesylates in Aqueous Buffer

Objective: To determine the rate of hydrolysis of different m-PEG-mesylates in an aqueous buffer.

Methodology:

• Materials: m-PEG4-Ms, m-PEG8-Ms, m-PEG11-Ms, m-PEG24-Ms, aqueous buffer (e.g., 100 mM sodium phosphate, pH 7.5), HPLC system with a suitable column for PEG analysis (e.g., C18).

• Procedure: a. Prepare solutions of each m-PEG-mesylate in the aqueous buffer at a known concentration. b. Incubate the solutions at a controlled temperature (e.g., 25°C). c. At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), inject an aliquot of each solution into the HPLC system. d. Quantify the peak area of the intact m-PEG-mesylate. e. Plot the concentration of the intact m-PEG-mesylate versus time to determine the hydrolysis rate.

Visualizations

To aid in the understanding of the concepts discussed, the following diagrams are provided.

Caption: General reaction scheme for the PEGylation of a primary amine with an m-PEG-mesylate.

Caption: Proposed experimental workflow for the comparative analysis of m-PEG-mesylates.

Conclusion

m-PEG11-Ms represents a mid-length PEG mesylate that offers a balance between the steric bulk of longer PEGs and the potentially reduced pharmacokinetic benefits of shorter PEGs. The choice of the optimal PEG mesylate for a specific application will depend on a careful consideration of the properties of the biomolecule to be modified, the desired characteristics of the final conjugate, and the reaction conditions. The experimental protocols outlined in this guide provide a framework for generating the necessary quantitative data to make an informed decision. While direct comparative studies are limited, the principles of reactivity and the impact of polymer chain length on steric hindrance and physicochemical properties provide a solid basis for initial selection and optimization of the PEGylation process.

References

• 1. lcms.cz [lcms.cz]
• 2. Characterization of PEGylated biopharmaceutical products by LC/MS and LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ingenieria-analitica.com [ingenieria-analitica.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. hamptonresearch.com [hamptonresearch.com]
• 9. hamptonresearch.com [hamptonresearch.com]

Beyond m-PEG11-Ms: A Comparative Guide to Alternative Linkers for Bioconjugation

For researchers, scientists, and drug development professionals, the selection of a chemical linker is a critical decision in the design of bioconjugates, profoundly impacting their stability, efficacy, and safety. While poly(ethylene glycol) (PEG) linkers, such as m-PEG11-Ms, have been the gold standard, concerns regarding immunogenicity and non-biodegradability have driven the development of innovative alternatives. This guide provides an objective comparison of promising alternative linkers to m-PEG11-Ms, supported by experimental data and detailed methodologies to inform the selection of the optimal linker for your bioconjugation needs.

Poly(ethylene glycol) has been extensively used to enhance the solubility, stability, and pharmacokinetic profiles of bioconjugates.[1] Its hydrophilic and flexible nature can shield the conjugated molecule from enzymatic degradation and reduce immunogenicity.[1] However, the "PEG dilemma" has emerged as a significant challenge, with a notable portion of the population exhibiting pre-existing anti-PEG antibodies.[1] This can lead to accelerated clearance of PEGylated therapeutics and potential hypersensitivity reactions.[1] Furthermore, the non-biodegradable nature of PEG raises concerns about potential long-term accumulation and toxicity.[1] These limitations have necessitated the exploration of alternative linker technologies that offer comparable or superior performance without the associated liabilities.

This guide explores three major classes of alternatives to PEG linkers: polysarcosine (pSar), polypeptide linkers, and advanced cleavable linkers, providing a comparative analysis of their performance characteristics.

Comparative Performance of Bioconjugation Linkers

The selection of a linker significantly influences the key attributes of a bioconjugate. The following tables summarize the performance of different linker types based on available preclinical data. It is important to note that direct head-to-head comparisons across different studies can be challenging due to variations in experimental conditions, including the specific biomolecule, payload, and analytical methods used.

Performance Metric	m-PEG Linker	Polysarcosine (pSar) Linker	Polypeptide Linker (e.g., (Gly-Ser)n)	Cleavable Linker (e.g., Val-Cit)
Biocompatibility	Generally good, but potential for immunogenicity	High, considered non-immunogenic[1]	High, composed of natural amino acids	Generally high, depends on cleavage products
Biodegradability	Non-biodegradable[1]	Biodegradable[1]	Biodegradable[1]	Cleavage products are typically small molecules that can be cleared
Pharmacokinetics	Can prolong half-life, but susceptible to accelerated clearance due to anti-PEG antibodies[1]	Slower clearance rates and longer half-life compared to equivalent length PEG[1]	Tunable, can be designed to enhance in vivo stability[1]	Stability is crucial; premature cleavage can lead to rapid clearance of the payload[2]
In Vitro Cytotoxicity (for ADCs)	Standard benchmark for in vitro potency	Comparable or slightly higher potency in some studies[1]	High cytotoxic activity maintained	High potency due to release of unmodified payload
In Vivo Efficacy (for ADCs)	Effective, but can be limited by clearance mechanisms	Superior tumor growth inhibition in some preclinical models[1]	Can be engineered for enhanced tumor accumulation	High efficacy, with the potential for bystander killing effect

In-Depth Look at Alternative Linkers

Polysarcosine (pSar): The Polypeptoid Alternative

Polysarcosine, a polymer of the endogenous amino acid sarcosine (B1681465) (N-methylated glycine), has emerged as a leading alternative to PEG.[1] It shares many of the favorable physicochemical properties of PEG, such as high water solubility and a large hydrodynamic volume, while being biodegradable and non-immunogenic.[1]

Performance Advantages:

• Reduced Immunogenicity: pSar's resemblance to natural polypeptides minimizes the risk of an immune response.[1]

• Improved Pharmacokinetics: Studies have shown that pSar-conjugated biotherapeutics can have slower clearance rates and longer half-lives compared to their PEGylated counterparts.[1]

• Enhanced Stability: pSar can effectively shield the conjugated molecule, offering comparable protection against enzymatic degradation as PEG.[3]

• Biodegradability: pSar breaks down into natural metabolites, mitigating concerns about long-term accumulation.[1]

A study directly comparing a polysarcosinylated interferon (pSar-IFN) to a PEGylated interferon (PEG-IFN) of similar size demonstrated that while both conjugates had comparable resistance to trypsin digestion and prolonged circulation half-life, the pSar-IFN exhibited slightly higher in vitro potency and greater accumulation in tumor sites.[3]

Polypeptide Linkers: Nature's Building Blocks

Utilizing sequences of naturally occurring or synthetic amino acids, polypeptide linkers offer a highly versatile and biodegradable alternative to synthetic polymers.[1] These linkers can be precisely engineered to control length, flexibility, and cleavability.[1]

Performance Advantages:

• Tunable Properties: The amino acid sequence can be designed to achieve specific conformations, solubility profiles, and protease cleavage sites for controlled payload release.[1]

• Low Immunogenicity: The use of endogenous amino acids generally results in a low risk of immunogenicity.[1]

• Biodegradability: Polypeptide linkers are degraded by proteases into natural amino acids.[1]

• Improved Stability: Specific peptide sequences can enhance the in vivo stability of bioconjugates.[1]

Flexible linkers composed of glycine (B1666218) and serine residues, such as (Gly-Gly-Gly-Gly-Ser)n, are commonly used to connect protein domains, providing flexibility and maintaining the biological activity of the fused proteins.

Advanced Cleavable Linkers: Controlled Payload Release

Cleavable linkers are designed to be stable in systemic circulation and release their payload in response to specific triggers within the target microenvironment, such as changes in pH or the presence of specific enzymes. This class includes hydrazone, disulfide, and peptide-based linkers.

a) Hydrazone Linkers: These are acid-labile linkers that are designed to be stable at the physiological pH of blood (~7.4) but hydrolyze in the acidic environment of endosomes and lysosomes (pH 4.5-6.5).[2]

b) Disulfide Linkers: These linkers exploit the higher concentration of reducing agents, such as glutathione, inside cells compared to the bloodstream, leading to intracellular payload release.[2]

c) Peptide Linkers (e.g., Valine-Citrulline): Dipeptide linkers, like valine-citrulline (Val-Cit), are designed to be cleaved by specific lysosomal proteases, such as cathepsin B, which are often overexpressed in tumor cells.[2] This ensures targeted intracellular release of the payload. The Val-Cit linker has demonstrated excellent stability in human plasma.[2]

The choice of a cleavable linker is critical, as premature cleavage can lead to off-target toxicity, while inefficient cleavage at the target site can reduce efficacy.

Experimental Protocols

Detailed methodologies are essential for the evaluation and comparison of different linker technologies. Below are generalized protocols for key experiments.

Protocol 1: Conjugation of an NHS-Ester Activated Linker to an Antibody

Objective: To covalently attach a linker with a terminal N-hydroxysuccinimide (NHS) ester to the lysine (B10760008) residues of a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4). Avoid buffers containing primary amines like Tris.

• NHS-ester activated linker (e.g., pSar-NHS) dissolved in a dry, water-miscible organic solvent (e.g., DMSO).

• Reaction buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5.

• Purification system: Size-exclusion chromatography (SEC) column or dialysis cassette.

Procedure:

• Buffer Exchange: If necessary, exchange the antibody into the reaction buffer using a desalting column or dialysis. Adjust the antibody concentration to 2-5 mg/mL.

• Linker Preparation: Immediately before use, dissolve the NHS-ester activated linker in DMSO to a concentration of 10-20 mM.

• Conjugation Reaction: Add a 5-20 molar excess of the linker solution to the antibody solution. The final concentration of the organic solvent should ideally be below 10% (v/v).

• Incubation: Gently mix the reaction and incubate for 1-2 hours at room temperature or overnight at 4°C.

• Purification: Remove excess, unreacted linker and purify the antibody-linker conjugate using an SEC column equilibrated with PBS or by dialysis against PBS.

• Characterization: Determine the concentration of the purified conjugate using a spectrophotometer at 280 nm. The degree of labeling (linker-to-antibody ratio) can be determined by methods such as MALDI-TOF mass spectrometry or by quantifying a unique feature of the linker if available.

Protocol 2: In Vitro Plasma Stability Assay

Objective: To assess the stability of a bioconjugate in plasma by measuring the amount of intact conjugate over time.

Materials:

• Bioconjugate of interest.

• Control bioconjugate with a known stable linker (if available).

• Human or other species-specific plasma.

• Incubator at 37°C.

• Analytical system: LC-MS for determining the average drug-to-antibody ratio (DAR) or ELISA for quantifying total and conjugated antibody.

Procedure:

• Incubation: Incubate the bioconjugate in plasma at a defined concentration (e.g., 100 µg/mL) at 37°C.

• Time Points: Collect aliquots of the plasma-conjugate mixture at various time points (e.g., 0, 6, 24, 48, 72, 144 hours).

• Sample Preparation: Immediately stop any potential degradation by freezing the samples at -80°C. For analysis, samples may require processing, such as immunoaffinity capture to isolate the antibody-drug conjugate (ADC).

• Analysis by LC-MS (for ADCs):

  • Analyze the intact ADC to determine the average DAR at each time point. A decrease in DAR over time indicates linker cleavage or payload loss.[2]

• Analysis by ELISA (for ADCs):

  • Use a dual-antibody sandwich ELISA to measure the concentration of total antibody and conjugated antibody. A decrease in the conjugated antibody concentration relative to the total antibody concentration indicates payload loss.

• Data Analysis: Plot the percentage of intact conjugate or the average DAR as a function of time to determine the stability profile and calculate the half-life of the conjugate in plasma.

Protocol 3: In Vitro Cytotoxicity Assay (MTT/XTT Assay)

Objective: To determine the potency of an ADC by measuring its ability to inhibit the growth of cancer cells in vitro.

Materials:

• Antigen-positive and antigen-negative cancer cell lines.

• Complete cell culture medium.

• ADC and unconjugated antibody (as a control).

• MTT or XTT reagent.

• Solubilization solution (for MTT assay).

• 96-well microplates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the ADC and the unconjugated antibody in complete medium. Add the different concentrations to the cells. Include untreated cells as a control.

• Incubation: Incubate the plates for a period relevant to the payload's mechanism of action (e.g., 72-96 hours).

• MTT/XTT Addition:

  • For MTT: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Then, add a solubilization solution to dissolve the formazan (B1609692) crystals.

  • For XTT: Add the XTT reagent mixture to each well and incubate for 2-4 hours at 37°C.

• Absorbance Reading: Measure the absorbance of each well at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell growth) using a suitable software.

Visualizing Bioconjugation Concepts

Diagrams created using Graphviz (DOT language) can help illustrate key concepts in bioconjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.pku.edu.cn [chem.pku.edu.cn]

A Head-to-Head Comparison: m-PEG11-Ms vs. Tosylate Functionalized PEGs for Bioconjugation

For researchers, scientists, and drug development professionals, the strategic selection of PEGylation reagents is a critical step in the development of novel therapeutics and diagnostics. The efficiency of conjugation, stability of the resulting molecule, and reproducibility of the process are paramount. This guide provides an objective comparison of two common classes of sulfonate-ester functionalized polyethylene (B3416737) glycols (PEGs): m-PEG11-Mesylate (m-PEG11-Ms) and tosylate-functionalized PEGs.

Chemical Structure and Leaving Group Ability: A Tale of Two Sulfonates

The key difference between m-PEG11-Ms and tosylate-functionalized PEGs lies in the structure of their sulfonate ester functional groups. The methanesulfonyl (mesyl) group is derived from methanesulfonic acid, while the p-toluenesulfonyl (tosyl) group is derived from p-toluenesulfonic acid.

Caption: Chemical structures of m-PEG11-Mesylate and a generic m-PEG-Tosylate.

The efficacy of these molecules as PEGylating agents is largely determined by the ability of the mesylate or tosylate group to act as a leaving group during nucleophilic substitution reactions. A better leaving group leads to a faster and more efficient reaction. The leaving group ability is inversely related to the basicity of the leaving group; weaker bases are better leaving groups.

The generally accepted order of leaving group ability for common sulfonates is:

Triflate > Tosylate > Mesylate

This hierarchy is a direct consequence of the stability of the corresponding sulfonate anions. The tosylate anion is more stable than the mesylate anion due to the resonance delocalization of the negative charge across the aromatic ring, a stabilizing effect that the simple methyl group in mesylate cannot provide.

Performance Comparison: Reactivity, Stability, and Applications

While direct quantitative comparisons are scarce, the difference in leaving group ability allows for a qualitative assessment of their performance in bioconjugation.

Feature	m-PEG11-Mesylate (m-PEG11-Ms)	Tosylate-Functionalized PEGs	Supporting Rationale
Reactivity	High	Very High	The tosylate group is a slightly better leaving group than the mesylate group due to greater resonance stabilization of the resulting anion, leading to a lower activation energy for nucleophilic substitution.
Reaction Rate	Fast	Faster	Reactions with tosylate-functionalized PEGs are expected to proceed at a faster rate under identical conditions compared to their mesylate counterparts.
Stability	Good	Good	Both mesylate and tosylate functional groups are relatively stable to hydrolysis at neutral pH, but can be susceptible to degradation under strongly acidic or basic conditions. The linkage formed with the target molecule (e.g., an ether or amine bond) is generally stable.
Nucleophile Reactivity	Reacts with strong nucleophiles such as amines, thiols, and hydroxyls.	Reacts with a similar range of nucleophiles, potentially with higher efficiency for weaker nucleophiles due to its higher reactivity.	Both are effective for conjugating to common functional groups on biomolecules.
Applications	Bioconjugation, drug delivery, surface modification, and polymer synthesis.	Bioconjugation, drug delivery, surface modification, and polymer synthesis. Often preferred when higher reactivity is desired.	The fundamental application of PEGylation is shared between both reagents.
Cost & Availability	Generally readily available.	Generally readily available.	Both are common reagents in bioconjugation chemistry.

Experimental Protocols

Detailed below are generalized protocols for protein PEGylation and a method for comparing the reactivity of sulfonate esters. These should be optimized for the specific biomolecule and PEG reagent used.

Protocol 1: General Protein PEGylation via Nucleophilic Substitution

This protocol describes a general procedure for conjugating a sulfonate-activated PEG to a protein containing accessible amine groups (e.g., lysine (B10760008) residues or the N-terminus).

Materials:

• m-PEG11-Ms or Tosylate-Functionalized PEG

• Protein of interest

• Reaction Buffer: Phosphate buffer (100 mM, pH 7.5-8.5) or borate (B1201080) buffer (50 mM, pH 8.0-9.0). Amine-containing buffers (e.g., Tris) should be avoided.

• Quenching Solution: 1 M Tris-HCl or 1 M glycine, pH 8.0

• Purification System: Size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX)

• Analytical Instruments: SDS-PAGE, HPLC, Mass Spectrometry

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a concentration of 1-10 mg/mL. If the protein is in an incompatible buffer, perform a buffer exchange.

• PEG Reagent Preparation: Immediately before use, dissolve the m-PEG11-Ms or tosylate-functionalized PEG in the reaction buffer or a compatible organic solvent like DMSO.

• PEGylation Reaction: Add a 5- to 20-fold molar excess of the PEG reagent to the protein solution. The optimal ratio should be determined empirically.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours or at 4°C overnight. Reaction progress can be monitored by taking aliquots at different time points and analyzing them by SDS-PAGE.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM. Incubate for 1 hour at room temperature.

• Purification: Remove unreacted PEG and purify the PEGylated protein using SEC or IEX.

• Characterization: Analyze the purified conjugate by SDS-PAGE to observe the increase in molecular weight. Determine the degree of PEGylation using HPLC and/or mass spectrometry.

Caption: A generalized workflow for protein PEGylation.

Protocol 2: Comparative Analysis of Reactivity via Solvolysis

To quantitatively compare the reactivity of m-PEG11-Ms and a tosylate-functionalized PEG, a solvolysis experiment can be performed. This involves reacting the PEG reagent with a solvent that acts as the nucleophile and monitoring the reaction rate.

Materials:

• m-PEG11-Ms

• Tosylate-functionalized PEG of a similar molecular weight

• Solvent/Nucleophile: e.g., 50% aqueous ethanol

• pH indicator or pH meter

• Constant temperature water bath

• Titration equipment (burette, standardized base solution) or a conductivity meter

Procedure:

• Solution Preparation: Prepare solutions of m-PEG11-Ms and the tosylate-functionalized PEG of known concentration in the chosen solvent system.

• Reaction Initiation: Place the reaction flasks in a constant temperature water bath to equilibrate.

• Rate Monitoring: At regular intervals, withdraw aliquots from each reaction mixture.

  • Titration Method: Quench the reaction in a cold, non-reactive solvent and titrate the liberated sulfonic acid (methanesulfonic acid or p-toluenesulfonic acid) with a standardized base.

  • Conductivity Method: Monitor the increase in conductivity of the solution over time as the ionic sulfonic acid is produced.

• Data Analysis: Plot the concentration of the sulfonic acid produced versus time for both PEG reagents. The initial slope of this plot is proportional to the initial reaction rate.

• Comparison: The ratio of the initial rates will provide a quantitative comparison of the reactivity of the two PEGylating agents under the chosen conditions.

Making the Right Choice: A Logical Approach

The selection between m-PEG11-Ms and a tosylate-functionalized PEG will depend on the specific requirements of the application.

Caption: A decision-making flowchart for selecting between mesylate and tosylate PEGs.

Validating m-PEG11-Ms Conjugation: A Comparative Guide to HPLC and Alternative Methods

For researchers, scientists, and drug development professionals, the successful conjugation of polyethylene (B3416737) glycol (PEG) to a therapeutic molecule is a critical step that requires rigorous validation. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other key analytical techniques for validating the conjugation of m-PEG11-Ms (methoxy-polyethylene glycol with a mean of 11 ethylene (B1197577) glycol units, terminating in a succinimidyl ester). Supported by experimental data and detailed protocols, this guide will assist in selecting the most appropriate analytical strategy for your research.

The covalent attachment of PEG chains, or PEGylation, is a widely adopted strategy to enhance the therapeutic properties of biomolecules by improving their solubility, stability, and in vivo half-life. The m-PEG11-Ms reagent is an amine-reactive linker used to attach a short PEG chain to proteins, peptides, or other molecules containing primary amines. Validating the successful conjugation and quantifying its efficiency is paramount for ensuring product quality, consistency, and efficacy.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful and widely used technique for this purpose. It separates molecules based on their hydrophobicity, allowing for the distinction between the unconjugated molecule, the PEG reagent, and the final PEGylated product.

Quantitative Performance of HPLC in m-PEG11-Ms Conjugation Analysis

The efficiency of the m-PEG11-Ms conjugation reaction can be quantitatively assessed by monitoring the reaction mixture over time using RP-HPLC. The chromatograms will show distinct peaks for the unconjugated starting material, the m-PEG11-Ms reagent, and the resulting PEGylated conjugate. By integrating the peak areas, the percentage of conjugation can be calculated.

Below is a table summarizing representative data from an RP-HPLC analysis of a model peptide conjugated with m-PEG11-Ms.

Analyte	Retention Time (minutes)	Peak Area (%) at t=0h	Peak Area (%) at t=4h
Model Peptide	10.2	100	15
m-PEG11-Ms-Peptide Conjugate	12.5	0	85

Note: The above data is illustrative for a model system. Actual retention times and conjugation efficiencies will vary depending on the specific molecule being conjugated, the column used, and the precise HPLC conditions.

Comparative Analysis of Validation Methods

While HPLC is a robust method for validating PEGylation, other techniques offer complementary information. The choice of analytical method depends on the specific information required, such as the degree of PEGylation, site of attachment, and overall purity.

Analytical Technique	Principle	Key Advantages	Key Limitations
RP-HPLC	Separation based on hydrophobicity.	- Excellent for quantifying conjugation efficiency.- High resolution and reproducibility.[1]	- Indirectly characterizes the conjugate by retention time shift.- May not resolve species with the same degree of PEGylation but different attachment sites.
MALDI-TOF MS	Measures the mass-to-charge ratio of ionized molecules.	- Directly confirms conjugation by mass increase.[2][3]- Can determine the distribution of PEGylated species (mono-, di-, poly-PEGylated).[4]	- Quantification can be challenging.- Polydispersity of larger PEGs can lead to broad peaks.
Capillary Electrophoresis (CE)	Separation based on charge and hydrodynamic size.	- High separation efficiency for complex mixtures.[5][6]- Can resolve species with different degrees of PEGylation.[7]	- Less suitable for preparative scale.- Can be sensitive to matrix effects.
¹H-NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	- Provides detailed structural information.- Can be used to quantify the degree of PEGylation by comparing PEG and protein/peptide signals.[8][9]	- Requires higher sample concentrations.- Complex spectra can be difficult to interpret for large molecules.

Detailed Experimental Protocol: RP-HPLC Validation

This protocol outlines a general procedure for validating the conjugation of m-PEG11-Ms to a model peptide or protein.

1. Materials and Reagents:

• m-PEG11-Ms reagent

• Peptide/protein of interest

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Quenching Reagent: 1 M Tris-HCl, pH 8.0

• HPLC Grade Water with 0.1% Trifluoroacetic Acid (TFA) (Mobile Phase A)

• HPLC Grade Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) (Mobile Phase B)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Conjugation Procedure:

• Dissolve the peptide/protein in the reaction buffer to a final concentration of 1-5 mg/mL.

• Dissolve the m-PEG11-Ms reagent in a small amount of anhydrous DMSO and immediately add it to the peptide/protein solution at a 10- to 20-fold molar excess.

• Allow the reaction to proceed at room temperature for 1-2 hours.

• Take aliquots of the reaction mixture at different time points (e.g., 0, 1, 2, and 4 hours) for HPLC analysis.

• Quench the reaction by adding the quenching reagent.

4. HPLC Analysis:

• Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm or 280 nm.

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B (linear gradient)

  • 25-30 min: 95% B

  • 30-35 min: 95% to 5% B (linear gradient)

  • 35-40 min: 5% B (re-equilibration)

• Inject 10-20 µL of each time-point sample.

5. Data Analysis:

• Identify the peaks corresponding to the unconjugated peptide/protein and the m-PEG11-Ms-conjugate based on their retention times. The PEGylated product will typically have a longer retention time due to the increased hydrophobicity of the PEG chain.[10][11]

• Integrate the peak areas for the unconjugated and conjugated species at each time point.

• Calculate the conjugation efficiency as follows: Conjugation Efficiency (%) = [Area of Conjugate Peak / (Area of Conjugate Peak + Area of Unconjugated Peak)] * 100

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key processes in validating m-PEG11-Ms conjugation.

Figure 1. Workflow for HPLC validation of m-PEG11-Ms conjugation.

References

• 1. blob.phenomenex.com [blob.phenomenex.com]
• 2. MALDI linear TOF mass spectrometry of PEGylated (glyco)proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Capillary electrophoretic separation of high-molecular-weight poly(ethylene glycol)-modified proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 7. researchgate.net [researchgate.net]
• 8. Determination of the degree of PEGylation of protein bioconjugates using data from proton nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative Detection of PEGylated Biomacromolecules in Biological Fluids by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Characterization of the Reversed-Phase Chromatographic Behavior of PEGylated Peptides Based on the Poly(ethylene glycol) Dispersity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Quantifying Protein PEGylation: A Comparative Analysis of m-PEG11-Ms and Alternative Methodologies

For researchers, scientists, and drug development professionals, the precise covalent attachment of polyethylene (B3416737) glycol (PEG) chains to therapeutic proteins—a process known as PEGylation—is a cornerstone of modern biopharmaceutical development. This modification can significantly enhance a protein's in vivo half-life, stability, and solubility while reducing its immunogenicity. The degree of PEGylation, or the number of PEG molecules attached to each protein, is a critical quality attribute that directly impacts the therapeutic's safety and efficacy. This guide provides a comprehensive comparison of methodologies for assessing the degree of PEGylation, with a focus on reactions utilizing amine-reactive reagents like m-PEG11-Ms, and offers a comparative analysis of commonly employed analytical techniques.

The m-PEG11-Ms reagent is a monofunctional PEGylating agent featuring a methoxy-terminated PEG chain with a methanesulfonyl (mesylate) leaving group. The mesylate group is highly reactive towards nucleophiles, particularly the primary amines found in the side chain of lysine (B10760008) residues and the N-terminus of proteins. This reaction results in a stable secondary amine linkage, covalently attaching the PEG chain to the protein.

The PEGylation Workflow: From Reaction to Analysis

The general workflow for protein PEGylation with m-PEG11-Ms and subsequent analysis of the degree of PEGylation involves a two-stage process: the conjugation reaction followed by characterization of the PEGylated product.

A generalized workflow for protein PEGylation and subsequent analysis.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical method to determine the degree of PEGylation is contingent on several factors, including the desired level of detail, sample purity, and available instrumentation. Below is a comparative summary of the most widely used techniques.

Technique	Principle	Advantages	Limitations	Typical Throughput
Size-Exclusion Chromatography (SEC)	Separates molecules based on their hydrodynamic radius. PEGylation increases the size of the protein, leading to an earlier elution time.	Robust, reproducible, and can separate different PEGylated species as well as aggregates.[1][2]	Resolution may be insufficient to separate species with small differences in PEGylation.[3] Interactions between the PEG moiety and the stationary phase can lead to poor peak shape and recovery.[1]	Moderate to High
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules. The mass increase corresponds to the number of attached PEG molecules.	Provides direct and accurate measurement of the degree of PEGylation and can identify the distribution of PEGylated species.[1] High sensitivity.[4]	Polydispersity of PEG can complicate spectra.[1] High molecular weight PEGylated proteins can be challenging to analyze.	Moderate
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Quantifies the ratio of PEG-specific proton signals to protein-specific proton signals.	Provides an absolute quantification of the average degree of PEGylation. Non-destructive.	Requires highly purified samples and relatively large sample amounts. Lower sensitivity compared to MS.	Low
Barium Iodide Assay	A colorimetric method where a complex formed between barium iodide and PEG is measured spectrophotometrically.	Simple, inexpensive, and does not require sophisticated instrumentation.[5]	Indirect method that can be prone to interference from other sample components. Sensitivity is dependent on the molecular weight of the PEG.	High
Trinitrobenzene Sulfonic Acid (TNBS) Assay	A colorimetric assay that quantifies the number of unreacted primary amine groups after PEGylation.	Simple and widely used for quantifying amine modification.	Indirectly measures PEGylation by the disappearance of a signal, which can be prone to inaccuracies.[6] Can be affected by protein structure and accessibility of amine groups.	High

Quantitative Performance Comparison

Parameter	Size-Exclusion Chromatography (SEC)	Mass Spectrometry (MS)	¹H NMR Spectroscopy	Barium Iodide Assay	TNBS Assay
Sensitivity	LOD: ~3 µg/mL; LOQ: ~10-25 µg/mL[1]	Low ng/mL[4]	mg range	µg/mL range[5]	µg/mL range
Precision (RSD)	<1% for retention time, <3% for peak area	Generally <15%	High	Variable	Can be erroneous[6]
Accuracy	High, dependent on resolution and standards	High, considered a gold standard[1]	High	Moderate	Low to Moderate[6]
Linearity (R²)	>0.99[1]	Good	Good	Good	Good

Experimental Protocols

General Protocol for Protein PEGylation with m-PEG11-Ms

This protocol provides a general guideline for the PEGylation of a protein using an amine-reactive m-PEG11-Ms reagent. Optimal conditions (e.g., molar ratio of PEG to protein, pH, temperature, and reaction time) should be determined empirically for each specific protein.

• Protein Preparation: Dissolve the protein in a suitable reaction buffer (e.g., 0.1 M sodium phosphate, pH 7.5). The buffer should be free of primary amines (e.g., Tris).

• PEG Reagent Preparation: Immediately before use, dissolve the m-PEG11-Ms in the reaction buffer to the desired concentration.

• PEGylation Reaction: Add the m-PEG11-Ms solution to the protein solution at a specific molar ratio (e.g., 5:1, 10:1, 20:1 PEG:protein).

• Incubation: Incubate the reaction mixture at room temperature or 4°C for a specified time (e.g., 1-2 hours) with gentle mixing.

• Quenching: Stop the reaction by adding a quenching reagent that contains primary amines (e.g., Tris or glycine) to a final concentration of 10-50 mM.

• Purification: Remove unreacted PEG and quenching reagent from the PEGylated protein using methods such as size-exclusion chromatography (SEC) or dialysis.

Analytical Methodologies: Detailed Protocols

The following sections provide detailed protocols for the most common techniques used to assess the degree of PEGylation.

• System Preparation: Equilibrate the SEC column with a suitable mobile phase (e.g., 100 mM sodium phosphate, 300 mM arginine, pH 6.2).[2]

• Sample Preparation: Dilute the purified PEGylated protein sample in the mobile phase to a known concentration.

• Injection and Separation: Inject a defined volume of the sample onto the equilibrated SEC column. The separation is performed under isocratic conditions.

• Detection: Monitor the elution profile using a UV detector at 280 nm for protein detection. A refractive index (RI) detector can be used for PEG detection.

• Data Analysis: Determine the retention times and peak areas of the unmodified protein, and the various PEGylated species. The degree of PEGylation can be estimated by comparing the peak areas of the different species.

• Sample Preparation: Mix the purified PEGylated protein solution with a suitable matrix solution (e.g., sinapinic acid for larger proteins) at a 1:1 ratio.

• Spotting: Spot a small volume (e.g., 1 µL) of the mixture onto a MALDI target plate and allow it to air dry.

• Data Acquisition: Acquire the mass spectrum in linear positive ion mode.

• Data Analysis: Determine the molecular weights of the unmodified protein and the different PEGylated species. The degree of PEGylation is calculated from the mass difference between the PEGylated and unmodified protein peaks, divided by the molecular weight of the PEG chain.

• Sample Preparation: The purified PEGylated protein should be buffer-exchanged into a deuterated solvent (e.g., D₂O). A known concentration of an internal standard (e.g., DSS) may be added.

• Data Acquisition: Acquire the ¹H NMR spectrum on a high-field NMR spectrometer.

• Data Analysis: Integrate the characteristic PEG methylene (B1212753) proton signal (around 3.6 ppm) and a well-resolved aromatic proton signal from the protein (e.g., from tyrosine or phenylalanine residues, typically 6.5-8.0 ppm). The average degree of PEGylation is calculated from the ratio of these integrated signals, taking into account the number of protons each signal represents.

• Standard Curve Preparation: Prepare a series of standard solutions with known concentrations of the free m-PEG11-Ms.

• Sample Preparation: Dilute the purified PEGylated protein samples to fall within the range of the standard curve.

• Reaction: To each standard and sample, add a solution of barium chloride followed by an iodine solution.

• Measurement: After a short incubation, measure the absorbance of the resulting colored complex at 535 nm.

• Quantification: Determine the concentration of PEG in the samples by comparing their absorbance to the standard curve. The degree of PEGylation can be calculated by dividing the mass of PEG by the mass of the protein.

• Standard Curve Preparation: Prepare a standard curve using a known concentration of a primary amine-containing compound (e.g., glycine).

• Sample Preparation: Prepare solutions of both the unmodified and the purified PEGylated protein at the same concentration in a non-amine-containing buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5).

• Reaction: Add the TNBS reagent to each standard and sample.

• Incubation: Incubate the reactions at 37°C for 2 hours.

• Measurement: Stop the reaction and measure the absorbance at 335 nm.

• Quantification: Determine the concentration of free amines in both the unmodified and PEGylated protein samples from the standard curve. The degree of PEGylation is calculated from the reduction in the number of free amines.

Visualizing the Analytical Choices

The selection of an analytical method is a critical decision point in the characterization of PEGylated proteins. The following diagram illustrates the logical flow for choosing an appropriate technique based on the desired information and sample characteristics.

Decision tree for selecting an analytical method for PEGylation analysis.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. lcms.cz [lcms.cz]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Precise and comparative pegylation analysis by microfluidics and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

A Comparative Stability Analysis of m-PEG11-Ms and Alternative Linkers in Bioconjugation

For researchers, scientists, and drug development professionals, the choice of a chemical linker is a critical decision in the design of bioconjugates, particularly for therapeutics like antibody-drug conjugates (ADCs). The linker's stability directly impacts the efficacy, safety, and pharmacokinetic profile of the final product. An ideal linker must be sufficiently stable in systemic circulation to prevent premature payload release, yet allow for efficient cleavage or degradation at the target site if required. This guide provides an objective, data-driven comparison of the stability of bioconjugates formed using m-PEG11-Ms and other commonly employed linker technologies.

The m-PEG11-Ms linker is a polyethylene (B3416737) glycol (PEG) derivative activated with a mesylate (Ms) group. The mesylate is an excellent leaving group, facilitating a nucleophilic substitution reaction with primary amines or thiols on a biomolecule to form a stable secondary amine or thioether bond, respectively. The stability of this resulting covalent bond is a key determinant of the bioconjugate's overall in vivo performance. This guide will compare the stability of these linkages with other prevalent linker chemistries.

Comparative Stability of Bioconjugate Linkages

The stability of a linker is not an intrinsic property of the linker molecule itself prior to conjugation, but rather the stability of the covalent bond it forms between the biomolecule and the payload. The following tables summarize the stability of various linkages under physiological conditions, with a focus on plasma stability, which is a critical parameter for intravenously administered biotherapeutics.

Linker Chemistry (Bond Formed)	General Stability Profile	Common Applications	Advantages	Disadvantages
Mesylate Chemistry (Secondary Amine/Thioether)	High	PEGylation, ADC conjugation	Forms highly stable, non-cleavable bonds.	Reaction may require optimization of pH and temperature.
Maleimide Chemistry (Thioether)	Moderate to High	ADC conjugation, protein labeling	High reactivity and specificity for thiols.	Susceptible to retro-Michael addition, leading to payload exchange with serum proteins like albumin.[1][2][3]
NHS Ester Chemistry (Amide)	Very High	Protein labeling, PEGylation	Forms exceptionally stable amide bonds.	Can react with multiple lysine (B10760008) residues, leading to heterogeneous products.
Disulfide Chemistry (Disulfide)	Low (Redox-sensitive)	Cleavable ADCs	Cleavable in the reducing environment of the cell.	Can be unstable in plasma, leading to premature drug release.
Hydrazone Chemistry (Hydrazone)	Low (pH-sensitive)	Cleavable ADCs	Cleavable in the acidic environment of endosomes/lysosomes.[4]	Can exhibit variable stability in plasma.[5]
Peptide Chemistry (Amide)	High (Enzyme-sensitive)	Cleavable ADCs	Stable in plasma, cleaved by specific lysosomal proteases.[1]	Efficacy is dependent on protease expression levels in the tumor.[1]

Quantitative Stability Data

Direct head-to-head quantitative comparisons of the stability of bioconjugates formed via m-PEG11-Ms and other linkers under identical experimental conditions are limited in publicly available literature. However, by compiling data from various studies on ADCs, we can draw meaningful comparisons of the stability of the resulting linkages.

Table 1: In Vitro Plasma Stability of Various ADC Linkages

Linker Type	Model System	Incubation Conditions	% Intact ADC Remaining	Reference
Maleimide-based (Thioether)	ADC in human plasma	7 days at 37°C	~50%	[3]
"Bridging" Disulfide	ADC in human plasma	7 days at 37°C	>95%	[3]
Thiol-ene (Thioether)	ADC in human plasma	7 days at 37°C	>90%	[3]
Valine-Citrulline (Peptide)	ADC in human plasma	Not specified	High stability reported	[4]
β-Glucuronide	ADC in human plasma	Not specified	High stability reported	[1]

Note: The stability of the secondary amine bond formed by m-PEG11-Ms is expected to be very high, comparable to or exceeding that of the most stable thioether linkages, due to the inherent stability of the carbon-nitrogen bond.

Experimental Protocols

Accurate assessment of linker stability is crucial for the development of safe and effective bioconjugates. Below are detailed protocols for key experiments used to evaluate linker stability.

In Vitro Plasma Stability Assay

Objective: To determine the stability of a bioconjugate and the rate of payload deconjugation in plasma from various species (e.g., human, mouse, rat).

Methodology:

• Incubation: Incubate the bioconjugate at a defined concentration (e.g., 100 µg/mL) in plasma at 37°C.[1]

• Time Points: Collect aliquots at various time points (e.g., 0, 6, 24, 48, 72, 168 hours).[1]

• Quantification: Analyze the samples to quantify the amount of intact bioconjugate, total biomolecule (e.g., antibody), and released payload.[1]

  • Enzyme-Linked Immunosorbent Assay (ELISA): Use separate ELISAs to measure the concentration of the total biomolecule and the payload-conjugated biomolecule. The difference indicates the extent of deconjugation.[1]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can directly measure the intact bioconjugate, free payload, and any payload adducts (e.g., payload-albumin).[1] Immuno-affinity capture can be used to enrich the bioconjugate from the plasma matrix before LC-MS analysis.[1]

In Vivo Pharmacokinetic (PK) Study

Objective: To evaluate the in vivo stability, clearance, and overall pharmacokinetic profile of the bioconjugate.

Methodology:

• Administration: Administer a single intravenous dose of the bioconjugate to an appropriate animal model (e.g., mice or rats).[6]

• Sample Collection: Collect blood samples at predetermined time points (e.g., 5 min, 1, 6, 24, 48, 96, 168 hours post-dose).[6]

• Plasma Isolation: Process the blood samples to isolate plasma.[6]

• Analysis: Quantify the concentration of the intact bioconjugate and total biomolecule in the plasma samples using a validated analytical method, such as ELISA or LC-MS.[6]

Visualizing Linker Stability Concepts

Diagrams created using Graphviz (DOT language) can effectively illustrate the principles of linker stability and the experimental workflows used to assess it.

Caption: Comparison of stable and cleavable linker types.

Caption: Workflow for in vitro plasma stability assessment.

Conclusion

The selection of a linker is a critical step in the design of bioconjugates. The m-PEG11-Ms linker, by forming a stable secondary amine or thioether bond, offers a robust and non-cleavable linkage strategy. This high stability is advantageous for applications where the payload should only be released upon degradation of the entire bioconjugate within the target cell. In contrast, cleavable linkers, such as those based on disulfides, hydrazones, or peptides, are designed for controlled payload release in response to specific physiological triggers.

While maleimide-based linkers are widely used for their reactivity, the potential for in vivo instability through retro-Michael addition necessitates careful consideration and may warrant the use of more stable alternatives. The data presented in this guide, along with the detailed experimental protocols, provide a framework for researchers to make informed decisions in the selection and evaluation of linkers to optimize the therapeutic potential of their bioconjugate candidates.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Functional Assays for m-PEG11-Maleimide Modified Proteins

For researchers, scientists, and drug development professionals, the modification of therapeutic proteins with polyethylene (B3416737) glycol (PEG) is a cornerstone strategy for enhancing clinical efficacy. This guide provides an objective comparison of functional assays used to characterize proteins modified with m-PEG11-Maleimide, a specific reagent that conjugates to cysteine residues. We will explore the impact of this modification on protein function and provide supporting data and protocols to aid in the design and interpretation of these critical experiments.

Introduction to m-PEG11-Maleimide Modification

PEGylation is the process of covalently attaching PEG chains to a biomolecule, such as a protein, peptide, or antibody fragment.[1][2] The primary goals of PEGylation are to improve the pharmacokinetic and pharmacodynamic properties of the therapeutic agent. Key benefits include:

• Improved Pharmacokinetics: PEGylation increases the hydrodynamic size of the protein, which reduces renal clearance and extends its circulating half-life in the body.[][4]

• Enhanced Stability: The attached PEG chain can protect the protein from proteolytic degradation and increase its thermal stability.[5][6][7][8]

• Reduced Immunogenicity: The PEG molecule can mask epitopes on the protein surface, reducing the likelihood of an immune response.[2][9]

• Increased Solubility: PEG is highly hydrophilic and can increase the solubility of hydrophobic proteins.[7][10]

The m-PEG11-Maleimide linker is a specific type of PEGylation reagent. It consists of a methoxy (B1213986) group at one terminus (making it monofunctional), a short 11-unit PEG chain, and a maleimide (B117702) group at the other end.[11] The maleimide group reacts with high specificity to the free sulfhydryl (thiol) group of a cysteine residue, forming a stable thioether bond.[10][12][13] This site-specific conjugation is crucial for creating well-defined and homogeneous protein-PEG conjugates.

Visualizing the PEGylation Workflow and Rationale

The following diagrams illustrate the general experimental workflow for creating and testing a PEGylated protein and the fundamental trade-off that PEGylation presents.

Caption: A typical workflow for producing and functionally testing a protein modified with m-PEG11-Mal.

Caption: PEGylation improves in vivo properties but can potentially reduce in vitro potency due to steric hindrance.

Performance Comparison: Functional Assays

The central question after PEGylation is how the modification has altered the protein's function. While PEGylation is intended to improve in vivo characteristics, it can sometimes compromise in vitro activity, often due to steric hindrance where the PEG chain blocks the protein's active site or binding interface.[] A comprehensive panel of assays is required to quantify these effects.

These assays measure the fundamental biological activity of the protein. A decrease in potency (i.e., a higher EC50 or IC50 value) is a common outcome of PEGylation, but this is often compensated for by the vastly improved half-life.[]

Parameter	Unmodified Protein	m-PEG11-Mal Modified Protein	Assay Principle & Rationale
Receptor Binding (Kd)	1.2 nM	5.8 nM	ELISA or Surface Plasmon Resonance (SPR): Measures the direct binding affinity to a target receptor or ligand. An increase in Kd signifies weaker binding, likely due to steric hindrance from the PEG chain.
Cell Proliferation (EC50)	0.5 ng/mL	2.5 ng/mL	Cell-Based Proliferation/Viability Assay (e.g., MTT, XTT): Measures the concentration required to elicit 50% of the maximal biological response in target cells.[5] A higher EC50 indicates reduced specific activity.
Enzyme Kinetics (Km)	15 µM	45 µM	Enzyme Activity Assay: For enzymes, this measures the substrate concentration at half-maximal velocity. A higher Km suggests reduced affinity for the substrate.[8]

Table 1: Representative comparison of in vitro bioactivity for a therapeutic protein before and after PEGylation. Values are illustrative.

Improving pharmacokinetics is a primary driver for PEGylation. Preclinical studies in animal models are essential to quantify the extension in circulation time.

Parameter	Unmodified Protein	m-PEG11-Mal Modified Protein	Assay Principle & Rationale
Circulating Half-Life (t½)	2 hours	48 hours	Pharmacokinetic Study: The protein is administered to animals (e.g., rats, mice) and its concentration in blood plasma is measured over time, often by ELISA.[1][14] A longer half-life is the desired outcome.[]
Area Under Curve (AUC)	800 ng·h/mL	25,000 ng·h/mL	Pharmacokinetic Study: Represents the total drug exposure over time. A significantly higher AUC indicates that the drug remains in circulation for much longer.
Clearance (CL)	150 mL/h/kg	5 mL/h/kg	Pharmacokinetic Study: Measures the volume of plasma cleared of the drug per unit time. PEGylation drastically reduces the rate of clearance from the body.

Table 2: Representative comparison of key pharmacokinetic parameters. Values are illustrative.

PEGylation physically protects the protein from environmental stressors, enhancing its stability.

Parameter	Unmodified Protein	m-PEG11-Mal Modified Protein	Assay Principle & Rationale
Thermal Stability	24% activity retained	61% activity retained	Incubation at 37°C for 96 hours: The protein is incubated in serum at physiological temperature, and its remaining biological activity is measured at various time points.[5] Higher retained activity shows greater thermal stability.
Proteolytic Stability	15% intact protein	85% intact protein	Trypsin Digestion for 2 hours: The protein is incubated with a protease like trypsin, and the amount of intact protein is analyzed by SDS-PAGE and densitometry.[5] The PEG chain sterically hinders protease access.

Table 3: Representative comparison of protein stability assays. Data modeled after studies on PEGylated rhaFGF.[5]

Alternatives to PEGylation

While PEGylation is the industry gold standard, concerns over the potential for anti-PEG antibodies and the non-biodegradable nature of PEG have spurred research into alternatives.[15][16]

Technology	Key Features
PEGylation	Gold standard, proven clinical success, potential for immunogenicity, non-biodegradable.[15]
Polypeptides (e.g., PASylation, XTEN)	Biodegradable, potentially low immunogenicity, tunable length.[17][18]
Polysarcosine (pSar)	Excellent water solubility, low toxicity, considered a promising alternative.[19]
Zwitterionic Polymers	Mimic natural biomolecules, highly hydrophilic, may reduce immunogenic reactions compared to PEG.[15][19]

Table 4: High-level comparison of PEGylation with emerging alternative technologies.

Detailed Experimental Protocols

This protocol describes a general procedure for conjugating a maleimide-activated PEG to a protein with an available cysteine residue.

Materials:

• Protein with a free cysteine residue (1-5 mg/mL).

• m-PEG11-Maleimide.

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 6.5-7.5, degassed. Avoid buffers containing thiols.[20][21]

• Reducing Agent (optional): TCEP (tris(2-carboxyethyl)phosphine) solution. TCEP is preferred as it does not contain a thiol and does not need to be removed before conjugation.[22]

• Quenching Reagent: L-cysteine or β-mercaptoethanol.

• Purification System: Size-exclusion chromatography (SEC) column.

Procedure:

• Protein Preparation: Dissolve the protein in degassed Conjugation Buffer to a final concentration of 1-5 mg/mL. If the protein has intramolecular disulfide bonds that need to be reduced to expose the cysteine, proceed to the next step.

• (Optional) Reduction of Disulfide Bonds: Add a 10-20 fold molar excess of TCEP to the protein solution. Incubate for 30-60 minutes at room temperature.[20][23]

• PEG Reagent Preparation: Immediately before use, dissolve the m-PEG11-Maleimide in the Conjugation Buffer (or a compatible solvent like DMSO if necessary) to create a stock solution.[21]

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the dissolved m-PEG11-Maleimide to the protein solution.[13][23] Mix gently.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C. Protect from light if the PEG reagent is fluorescently tagged.[23]

• Quenching: Add a 2-fold molar excess of a quenching reagent (e.g., L-cysteine) relative to the starting amount of m-PEG11-Maleimide to react with any unreacted maleimide groups. Incubate for 15-30 minutes.

• Purification: Separate the PEGylated protein from excess PEG reagent and unreacted protein using a size-exclusion chromatography (SEC) column.

• Analysis: Confirm successful conjugation using SDS-PAGE (which will show a shift in molecular weight) and quantify the protein concentration (e.g., via A280 or BCA assay).

This protocol measures the effect of a PEGylated growth factor on the proliferation of a target cell line.

Materials:

• Target cell line responsive to the protein of interest.

• Cell culture medium with low serum (e.g., 0.5-1% FBS).

• Unmodified and PEGylated protein stocks of known concentration.

• 96-well cell culture plates.

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• Plate reader (570 nm).

Procedure:

• Cell Seeding: Seed the target cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of full-growth medium. Incubate overnight to allow attachment.

• Starvation: Gently replace the medium with 100 µL of low-serum medium and incubate for 4-6 hours to synchronize the cells.

• Treatment: Prepare serial dilutions of both the unmodified and PEGylated proteins in low-serum medium. Add 10 µL of each dilution to the appropriate wells in triplicate. Include a "no protein" control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT reagent to each well and incubate for 4 hours at 37°C. Viable cells with active mitochondria will convert the yellow MTT to a purple formazan (B1609692) precipitate.

• Solubilization: Add 100 µL of Solubilization Solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a plate reader.

• Analysis: Plot the absorbance against the log of the protein concentration. Use a sigmoidal dose-response curve fit to determine the EC50 value for both the unmodified and PEGylated protein.

This protocol compares the resistance of unmodified and PEGylated proteins to digestion by a protease.

Materials:

• Unmodified and PEGylated proteins (at the same concentration, e.g., 1 mg/mL).

• Protease solution (e.g., Trypsin at 2 mM).

• Reaction Buffer (e.g., PBS, pH 7.4).

• SDS-PAGE loading buffer with a reducing agent.

• SDS-PAGE gel and electrophoresis system.

• Coomassie Brilliant Blue stain or other protein stain.

• Densitometry software.

Procedure:

• Reaction Setup: In separate tubes, mix the unmodified and PEGylated proteins with the Reaction Buffer.

• Initiate Digestion: Add trypsin to each tube to start the reaction. A typical protein-to-protease ratio is 50:1 (w/w).

• Time Course: Incubate the tubes at 37°C. At various time points (e.g., 0, 15 min, 30 min, 1 hour, 2 hours), remove an aliquot from each reaction.

• Stop Reaction: Immediately mix the aliquot with SDS-PAGE loading buffer and heat at 95°C for 5 minutes to denature the proteins and inactivate the trypsin.

• SDS-PAGE Analysis: Load the samples from each time point onto an SDS-PAGE gel. Run the gel to separate the proteins by size.

• Staining and Visualization: Stain the gel with Coomassie Blue and de-stain to visualize the protein bands. The intact protein band should be visible.

• Densitometry: Quantify the intensity of the intact protein band for each sample at each time point using densitometry software.

• Analysis: Calculate the percentage of intact protein remaining at each time point relative to the time 0 sample for both the unmodified and PEGylated versions. Plot the percentage of intact protein versus time to compare their stability.[5]

Caption: A simplified signaling pathway often measured by cell-based bioassays to determine protein potency.

References

• 1. PEGylated Protein Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. PEGylation to Improve Protein Stability During Melt Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Enzymatic activity and thermal stability of PEG-α-chymotrypsin conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. updates.reinste.com [updates.reinste.com]
• 10. precisepeg.com [precisepeg.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 13. broadpharm.com [broadpharm.com]
• 14. Analytical measurement of PEGylated molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]
• 18. Polypeptides as alternatives to PEGylation of therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. 6 PEG Alternatives You Should Be Thinking About [bioprocessonline.com]
• 20. tools.thermofisher.com [tools.thermofisher.com]
• 21. lumiprobe.com [lumiprobe.com]
• 22. researchgate.net [researchgate.net]
• 23. tocris.com [tocris.com]

Navigating the Post-Conjugation Landscape: A Comparative Guide to the Biological Activity of Proteins after m-PEG11-Ms Conjugation

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Protein Performance with Supporting Experimental Data.

In the realm of therapeutic protein development, enhancing in vivo stability and extending circulatory half-life are paramount objectives. PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains, has emerged as a leading strategy to achieve these goals. This guide provides a comparative analysis of the biological activity of proteins following conjugation with methoxy-poly(ethylene glycol)-methanesulfonyl (m-PEG11-Ms), a discrete PEGylating agent with a chain of 11 ethylene (B1197577) glycol units. By presenting quantitative data, detailed experimental protocols, and visual representations of relevant pathways and workflows, this document serves as a valuable resource for researchers selecting and implementing protein modification strategies.

The Impact of m-PEG11-Ms Conjugation on Protein Bioactivity: A Quantitative Comparison

The conjugation of m-PEG11-Ms to a protein can influence its biological activity, a critical consideration in the development of protein therapeutics. The degree of activity retention is contingent on several factors, including the site of PEG attachment and the nature of the protein itself. While specific data for m-PEG11-Ms is not extensively available in publicly accessible literature, data from structurally similar short-chain PEG derivatives provide valuable insights into the expected outcomes.

Below is a summary of retained biological activity for various proteins after conjugation with comparable short-chain mPEG derivatives. This data illustrates the general principle that while some loss of activity is common, significant bioactivity can be preserved.

Protein	mPEG Derivative	Molecular Weight (kDa)	Conjugation Site(s)	Retained Activity (%)
α-Chymotrypsin	mPEG-Succinimidyl Succinate	0.7, 2, 5	Lysine (B10760008)	~50-60%
Lysozyme	mPEG-Aldehyde	2, 5, 10	Lysine	Higher for lower MW
Trypsin	mPEG-Succinimidyl Carbonate	1.1, 2, 5	Lysine	Higher for lower MW

Note: The data presented is for illustrative purposes with comparable short-chain mPEG derivatives. The exact retained activity after m-PEG11-Ms conjugation will be protein-specific and requires empirical determination.

Experimental Protocols

Successful and reproducible protein PEGylation requires meticulous attention to experimental detail. The following protocols provide a general framework for the conjugation of proteins with m-PEG11-Ms and the subsequent assessment of their biological activity.

Protocol 1: Protein Conjugation with m-PEG11-Ms (via NHS Ester Chemistry)

This protocol is applicable if the mesylate group of m-PEG11-Ms is first converted to an N-hydroxysuccinimide (NHS) ester, a common strategy for targeting primary amines (e.g., lysine residues) on the protein surface.

Materials:

• Protein of interest

• m-PEG11-NHS

• Conjugation Buffer: 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Dialysis or size-exclusion chromatography (SEC) system for purification

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Procedure:

• Protein Preparation: Dissolve the protein in the Conjugation Buffer to a final concentration of 1-10 mg/mL.

• m-PEG11-NHS Solution Preparation: Immediately before use, dissolve the m-PEG11-NHS ester in DMSO or DMF.

• Conjugation Reaction: Add a 5- to 20-fold molar excess of the dissolved m-PEG11-NHS to the protein solution. The optimal molar ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching: Add the Quenching Solution to a final concentration of 10-50 mM to stop the reaction by hydrolyzing any unreacted NHS esters. Incubate for 15 minutes at room temperature.

• Purification: Remove unreacted m-PEG11-Ms and by-products from the conjugated protein using dialysis or SEC.

Protocol 2: Bioactivity Assay - Enzyme Kinetics

For enzymes, a common method to assess biological activity post-conjugation is to measure changes in their kinetic parameters.

Materials:

• Native (unconjugated) enzyme

• m-PEG11-Ms conjugated enzyme

• Substrate specific to the enzyme

• Assay Buffer appropriate for the enzyme

• Spectrophotometer or other suitable detection instrument

Procedure:

• Enzyme and Substrate Preparation: Prepare a series of dilutions of both the native and conjugated enzyme. Prepare a range of substrate concentrations in the Assay Buffer.

• Kinetic Measurements:

  • For each enzyme concentration, initiate the reaction by adding the substrate.

  • Measure the initial reaction velocity (V₀) by monitoring product formation or substrate depletion over a short period.

• Data Analysis:

  • Plot V₀ versus substrate concentration for both the native and conjugated enzyme.

  • Determine the Michaelis-Menten constant (Km) and maximum velocity (Vmax) from the resulting hyperbolic curves. This can be facilitated by using a Lineweaver-Burk plot (1/V₀ vs. 1/[S]).

• Comparison: Compare the Km and Vmax values of the m-PEG11-Ms conjugated enzyme to those of the native enzyme to quantify the change in catalytic efficiency and substrate affinity.

Visualizing the Process and Pathways

Diagrams are essential tools for conceptualizing complex biological and experimental processes. The following visualizations, created using the DOT language, illustrate a typical experimental workflow for protein PEGylation and a key signaling pathway often modulated by PEGylated protein therapeutics.

Caption: Experimental Workflow for Protein Conjugation with m-PEG11-Ms.

Caption: Interferon Signaling Pathway Often Modulated by PEGylated Therapeutics.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for m-PEG11-Ms

Researchers and professionals in drug development handle a wide array of chemical compounds daily. Among these, methoxypolyethylene glycol mesylate (m-PEG11-Ms) is a frequently used PEGylation reagent. While essential for scientific advancement, its disposal requires strict adherence to safety protocols to protect both laboratory personnel and the environment. This guide provides a comprehensive, step-by-step procedure for the safe and compliant disposal of m-PEG11-Ms.

Although polyethylene (B3416737) glycol (PEG) compounds are generally not classified as hazardous waste, it is imperative to manage their disposal in accordance with all applicable local, national, and international regulations.[1][2] Improper disposal can lead to environmental contamination and potential health hazards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE) and are working in a safe environment.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles or glasses, and a laboratory coat.[1][3][4][5][6][7]

• Ventilation: Conduct all handling and disposal activities in a well-ventilated area or under a certified chemical fume hood to minimize the risk of inhalation.[1][3][4][6]

• Spill Management: In the event of a spill, absorb the material with an inert substance (e.g., sand, vermiculite) and collect it in a designated hazardous waste container.[5] Do not allow the product to enter drains.[4]

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the collection, storage, and disposal of m-PEG11-Ms waste.

• Waste Collection:

  • Collect all waste m-PEG11-Ms, including residual amounts and any contaminated materials such as pipette tips, weighing paper, and absorbent pads, in a designated and clearly labeled hazardous waste container.[1][8]

  • The container must be chemically compatible with m-PEG11-Ms and have a secure, tight-fitting lid to prevent leaks and spills.[1]

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "m-methoxy(polyethylene glycol) mesylate."

  • Include any additional hazard information as required by your institution's Environmental Health and Safety (EHS) protocols.

• Waste Storage:

  • Store the sealed hazardous waste container in a designated, secure, and well-ventilated area.

  • Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.[5] The area should be designed to contain any potential spills.

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed chemical waste disposal contractor to schedule a pickup for the hazardous waste.[1][2][4][8]

  • Provide the disposal service with the accurate chemical name and the quantity of the waste to be collected.

Visualizing the Disposal Workflow

To further clarify the proper disposal procedure for m-PEG11-Ms, the following diagram illustrates the logical flow of operations from initial handling to final disposal.

Caption: Logical workflow for the proper disposal of m-PEG11-Ms.

By adhering to these established procedures, researchers and laboratory professionals can ensure the safe handling and disposal of m-PEG11-Ms, fostering a secure research environment and upholding their commitment to environmental stewardship. Always consult your institution's specific safety guidelines and the material's Safety Data Sheet (SDS) for the most accurate and detailed information.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. biochempeg.com [biochempeg.com]
• 4. scipoly.com [scipoly.com]
• 5. fishersci.com [fishersci.com]
• 6. targetmol.com [targetmol.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. benchchem.com [benchchem.com]

Personal protective equipment for handling m-PEG11-Ms

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling m-PEG11-Ms (methoxy-polyethylene glycol-mesylate). The following procedures are designed to ensure safe operational handling and disposal, fostering a secure laboratory environment.

Immediate Safety Precautions

While specific hazard data for m-PEG11-Ms is not fully available, it is prudent to handle it with care, assuming it may have properties similar to other PEGylated compounds and mesylates, for which the chemical, physical, and toxicological properties have not been thoroughly investigated[1][2]. Always handle substances of unknown toxicity with caution[3].

First Aid Measures:

Situation	Action
In case of eye contact	Rinse opened eyes for several minutes under running water. If symptoms persist, consult a doctor[4][5].
In case of skin contact	Generally, the product is not expected to irritate the skin[4][5]. However, it is best practice to wash off with soap and plenty of water[2].
If inhaled	Supply fresh air. If you experience any complaints, consult a doctor[4][5].
If swallowed	If symptoms persist, consult a doctor[4][5].

Personal Protective Equipment (PPE)

A comprehensive hazard assessment of your specific laboratory conditions is essential to determine the appropriate PPE[6][7]. The following table summarizes recommended PPE for handling m-PEG11-Ms.

PPE Category	Item	Specifications and Rationale
Hand Protection	Disposable nitrile gloves	Provides protection against incidental chemical contact. Double gloving may be necessary for enhanced protection[8]. Gloves should be powder-free and inspected before use[9].
Eye and Face Protection	Safety glasses with side shields	Minimum requirement for working with or around hazardous materials[8].
Chemical splash goggles	Should be worn when there is a risk of splashing[3].
Face shield	To be worn in addition to safety glasses or goggles during procedures with a high risk of splashing[8][10].
Body Protection	Laboratory coat	A long-sleeved, properly fitting lab coat is essential to protect skin and clothing[6][10].
Respiratory Protection	Respirator	May be required if engineering controls cannot adequately control exposure to dust or aerosols. Use requires medical evaluation and fit testing[10].
Foot Protection	Closed-toe shoes	Required to protect feet from spills and falling objects[6][11].

Operational and Disposal Plans

Handling and Storage:

• Storage: Store in a cool, dry, and well-ventilated area in the original, tightly sealed container[12][13].

• Handling: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols. Use only with adequate ventilation[12][13].

Spill Management:

• Minor Spills: Remove all ignition sources. Clean up spills immediately. Absorb with an inert material and place in a chemical waste container[2][12].

• Major Spills: Evacuate the area and alert emergency responders. Ensure the area is well-ventilated[12].

Disposal Plan:

• All waste must be handled in accordance with local, state, and federal regulations[12].

• Do not mix with other waste. Leave chemicals in their original containers[1].

• Dispose of surplus and non-recyclable products via a licensed waste disposal contractor[13].

• Contaminated packaging should be handled in the same manner as the product itself[1].

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling m-PEG11-Ms from receipt to disposal.

Caption: Workflow for safe handling of m-PEG11-Ms.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. biochempeg.com [biochempeg.com]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. calpaclab.com [calpaclab.com]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. pppmag.com [pppmag.com]
• 10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 11. youtube.com [youtube.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. agilent.com [agilent.com]